Glucocheirolin

Core Science & Biosynthesis

What are the chemical properties of Glucocheirolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin is a glucosinolate, a class of sulfur-containing secondary metabolites found predominantly in cruciferous vegetables. As a precursor to the bioactive isothiocyanate cheirolin (B1668576), Glucocheirolin is of significant interest to the scientific community for its potential applications in pharmacology and human health. This technical guide provides an in-depth overview of the chemical properties of Glucocheirolin, detailed experimental protocols for its analysis, and a review of its role in relevant biological signaling pathways.

Chemical and Physical Properties

Glucocheirolin, in its potassium salt form, is a water-soluble, solid compound.[1][2] Its core structure consists of a β-D-thioglucose group, a sulfonated oxime, and a side chain derived from the amino acid methionine.[3]

Property	Value	Source
Chemical Formula	C11H20KNO11S3	[4][5]
Molecular Weight	477.57 g/mol	[4][6]
CAS Number	15592-36-6	[1][4][5]
IUPAC Name	potassium;[(Z)-1-[3-(methylsulfonyl)propyl]-N-(sulfonatooxy)carbonimidothioyl]-β-D-glucopyranoside	[2]
SMILES	CS(=O)(=O)CCC/C(=N\OS(=O)(=O)[O-])/S[C@H]1--INVALID-LINK--CO)O)O">C@@HO.[K+]	[2][6]
InChI	InChI=1S/C11H21NO11S3.K/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11;/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21);/q;+1/p-1/b12-7-;/t6-,8-,9+,10-,11-;/m1./s1	[2]
Physical State	Solid	[2]
Melting Point	168 °C	[2]
Solubility	Soluble in water	[1]

Experimental Protocols

Extraction and Purification of Glucocheirolin from Plant Material

This protocol is a standard method for the extraction and purification of glucosinolates, including Glucocheirolin, from plant tissues.[1][7]

Materials:

• Plant material (e.g., seeds, leaves)

• 70% Methanol (B129727) (MeOH)

• Deactivated Myrosinase

• DEAE-Sephadex A-25

• Purified Sulfatase (from Helix pomatia)

• Ultrapure water

• Sodium acetate (B1210297) buffer (pH 5.0)

Procedure:

• Homogenize the plant material in boiling 70% methanol to inactivate endogenous myrosinase.

• Centrifuge the homogenate and collect the supernatant.

• Apply the supernatant to a DEAE-Sephadex A-25 anion exchange column.

• Wash the column with water and then with sodium acetate buffer.

• Apply purified sulfatase to the column and incubate overnight at room temperature to desulfate the glucosinolates.

• Elute the resulting desulfoglucosinolates with ultrapure water.

• Lyophilize the eluate to obtain the purified desulfo-Glucocheirolin.

Extraction and Purification Workflow for Glucocheirolin.

High-Performance Liquid Chromatography (HPLC) Analysis

This method is suitable for the quantitative analysis of desulfo-Glucocheirolin.[1][8]

Instrumentation:

• HPLC system with a UV/PDA detector

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm)

Mobile Phase:

• Solvent A: Water

• Solvent B: Acetonitrile

• Gradient elution is typically used. A common gradient starts with a low percentage of Solvent B, which is gradually increased over the course of the run.

Procedure:

• Dissolve the lyophilized desulfo-Glucocheirolin in a known volume of ultrapure water.

• Inject a known volume of the sample onto the HPLC column.

• Monitor the elution at 229 nm.

• Identify the desulfo-Glucocheirolin peak based on its retention time compared to a standard.

• Quantify the amount of desulfo-Glucocheirolin by comparing the peak area to a calibration curve generated with a known standard (e.g., sinigrin).

Myrosinase-Catalyzed Hydrolysis

This protocol describes the enzymatic hydrolysis of Glucocheirolin to its corresponding isothiocyanate, cheirolin.[9]

Materials:

• Purified Glucocheirolin

• Myrosinase enzyme (e.g., from white mustard seeds)

• Phosphate (B84403) buffer (pH 6.5)

• Organic solvent for extraction (e.g., dichloromethane)

Procedure:

• Dissolve a known amount of Glucocheirolin in phosphate buffer.

• Add a solution of myrosinase to initiate the hydrolysis reaction.

• Incubate the reaction mixture at room temperature for a defined period (e.g., 2 hours).

• Stop the reaction by adding an organic solvent.

• Extract the hydrolysis products (cheirolin) into the organic phase.

• Analyze the organic extract by Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the presence of cheirolin.

Myrosinase-Catalyzed Hydrolysis of Glucocheirolin.

Biological Activity and Signaling Pathways

The biological activity of Glucocheirolin is primarily attributed to its hydrolysis product, cheirolin (an isothiocyanate). Isothiocyanates are known to interact with several key cellular signaling pathways, most notably the Keap1-Nrf2-ARE and NF-κB pathways.

Keap1-Nrf2-ARE Pathway

Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation. Isothiocyanates, being electrophilic, can react with cysteine residues on Keap1. This modification leads to a conformational change in Keap1, causing it to release Nrf2. The freed Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various cytoprotective genes, initiating their transcription.[10][11]

Activation of the Keap1-Nrf2-ARE Pathway by Isothiocyanates.

NF-κB Signaling Pathway

The transcription factor NF-κB plays a crucial role in the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Isothiocyanates have been shown to inhibit the activation of NF-κB, although the exact mechanism is still under investigation. One proposed mechanism is the inhibition of IκB degradation, thus preventing NF-κB from entering the nucleus.[12][13][14]

Inhibition of the NF-κB Signaling Pathway by Isothiocyanates.

Conclusion

Glucocheirolin is a well-characterized glucosinolate with significant potential for further research and development. The methodologies for its extraction, purification, and analysis are well-established, providing a solid foundation for future studies. The biological activities of its hydrolysis product, cheirolin, particularly its ability to modulate key signaling pathways involved in cellular defense and inflammation, highlight its promise as a lead compound for the development of novel therapeutic agents. This guide provides the essential technical information for researchers and scientists to advance the understanding and application of Glucocheirolin.

References

• 1. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Progresses and Prospects on Glucosinolate Detection in Cruciferous Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. WO2010023162A1 - Process for extraction of glucosinolate s from broccoli seeds - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 9. pubs.acs.org [pubs.acs.org]
• 10. The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. KEAP1 and done? Targeting the NRF2 pathway with sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of isothiocyanates on nuclear accumulation of NF-kappaB, Nrf2, and thioredoxin in caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Moringa isothiocyanate-1 regulates Nrf2 and NF-κB pathway in response to LPS-driven sepsis and inflammation | PLOS One [journals.plos.org]
• 14. Moringa isothiocyanate-1 regulates Nrf2 and NF-κB pathway in response to LPS-driven sepsis and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Glucocheirolin: A Technical Guide for Researchers

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth overview of the chemical structure, molecular properties, and biological significance of Glucocheirolin. It includes a summary of its physicochemical properties, details of its biosynthetic and degradation pathways, and a review of its biological activities and associated signaling mechanisms. Furthermore, this guide outlines established experimental protocols for the extraction and analysis of this compound.

Chemical Structure and Molecular Properties

Glucocheirolin is a glucosinolate, a class of sulfur-containing secondary metabolites predominantly found in cruciferous vegetables. Its chemical structure consists of a β-D-thioglucose group, a sulfonated oxime moiety, and a side chain derived from the amino acid methionine.

Table 1: Physicochemical Properties of Glucocheirolin

Property	Value	Source
Molecular Formula	C₁₁H₂₁NO₁₁S₃	[1]
Molecular Weight (Neutral)	439.5 g/mol	[1]
Molecular Weight (Potassium Salt)	477.57 g/mol
IUPAC Name	[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-4-methylsulfonyl-N-sulfooxybutanimidothioate	[1]
CAS Number	554-86-9	[1]
Appearance	Solid

Biosynthesis and Degradation

The biosynthesis of glucosinolates, including Glucocheirolin, is a complex process involving three main stages: amino acid chain elongation, formation of the core glucosinolate structure, and side chain modification.[2]

Caption: General biosynthetic pathway of aliphatic glucosinolates.

Upon tissue damage, Glucocheirolin is hydrolyzed by the enzyme myrosinase, which is physically separated from glucosinolates in intact plant cells.[3][4] This enzymatic degradation leads to the formation of various biologically active compounds, primarily isothiocyanates.[3]

Caption: Enzymatic degradation of Glucocheirolin by myrosinase.

Biological Activity and Signaling Pathways

The biological effects of Glucocheirolin are primarily attributed to its degradation products, such as 3-(methylsulfonyl)propyl isothiocyanate. These compounds have been investigated for their potential chemopreventive properties.[5][6] The anticancer effects are mediated through various mechanisms, including the induction of phase II detoxification enzymes and the modulation of inflammatory and apoptotic signaling pathways.[6]

Key signaling pathways influenced by glucosinolate-derived isothiocyanates include:

• Nrf2 Signaling Pathway: Isothiocyanates can activate the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2), which upregulates the expression of antioxidant and cytoprotective genes.[7][8]

• NF-κB Signaling Pathway: These compounds have been shown to inhibit the pro-inflammatory NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[7]

Caption: Modulation of Nrf2 and NF-κB signaling pathways.

Experimental Protocols

Extraction of Glucosinolates from Plant Material

This protocol describes a general method for the extraction of glucosinolates, which can be adapted for Glucocheirolin.[9][10][11]

Materials:

• Freeze-dried and ground plant tissue

• 70% (v/v) Methanol (B129727)

• Internal standard (e.g., Sinigrin)

• DEAE-Sephadex A-25

• Purified sulfatase (from Helix pomatia)

• Ultrapure water

Procedure:

• Weigh approximately 100 mg of freeze-dried plant material into a 2 mL tube.

• Add a known amount of internal standard.

• Add 1.0 mL of 70% methanol and vortex thoroughly.

• Incubate at 70°C for 30 minutes, vortexing every 10 minutes.

• Centrifuge at 12,000 x g for 10 minutes.

• Transfer the supernatant to a new tube.

• Prepare a DEAE-Sephadex A-25 column by adding a slurry of the resin in water.

• Load the supernatant onto the column and allow it to pass through.

• Wash the column with 2 x 1 mL of water.

• Add 75 µL of purified sulfatase solution to the column and incubate overnight at room temperature.

• Elute the desulfoglucosinolates with 2 x 0.5 mL of ultrapure water.

• Freeze-dry the eluate.

• Re-dissolve the sample in a known volume of ultrapure water for HPLC analysis.

Caption: Workflow for the extraction of glucosinolates.

HPLC Analysis of Desulfoglucosinolates

This method is suitable for the separation and quantification of desulfoglucosinolates.[9][12]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• UV detector

Chromatographic Conditions:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-1 min: 1.5% B

  • 1-6 min: 1.5-5% B

  • 6-8 min: 5-7% B

  • 8-18 min: 7-21% B

  • 18-23 min: 21-29% B

  • 23-23.1 min: 29-99% B

  • 23.1-24 min: 99% B

  • 24-24.1 min: 99-1.5% B

  • 24.1-28 min: 1.5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 229 nm

• Injection Volume: 20 µL

Quantification: Quantification is performed using an external standard curve of a known desulfoglucosinolate (e.g., desulfosinigrin) and applying relative response factors for individual compounds.

References

• 1. Glucocheirolin | C11H21NO11S3 | CID 9573943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Glucosinolates in cancer prevention and treatment: experimental and clinical evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. mdpi.com [mdpi.com]
• 12. Chromatogram Detail [sigmaaldrich.com]

Unveiling the Natural Reserves: A Technical Guide to Glucocheirolin in Brassica Vegetables

For Immediate Release

[City, State] – A comprehensive technical guide has been compiled to illuminate the natural sources of Glucocheirolin, a sulfur-containing glucosinolate, within commonly consumed Brassica vegetables. This document, intended for researchers, scientists, and professionals in drug development, provides an in-depth overview of the quantitative distribution of Glucocheirolin, detailed experimental protocols for its analysis, and a visualization of its biosynthetic pathway.

Glucocheirolin, and its hydrolysis product cheirolin, have garnered scientific interest for their potential biological activities. Understanding its natural distribution is a critical first step in harnessing its therapeutic potential. This guide identifies cabbage (Brassica oleracea var. capitata), Kai Lan (Brassica oleracea var. alboglabra), and arugula (Eruca vesicaria) as notable dietary sources of this compound.

Quantitative Distribution of Glucocheirolin

The concentration of Glucocheirolin varies among different Brassica vegetables. The following table summarizes the quantitative data available in the scientific literature, providing a comparative overview of Glucocheirolin content in its primary natural sources.

Vegetable	Species	Glucocheirolin Content (μg/g dry weight)	Reference
Cabbage	Brassica oleracea var. capitata	Present (quantification variable)	[1]
Kai Lan	Brassica oleracea var. alboglabra	Present (quantification variable)	[1]
Arugula	Eruca vesicaria	Present (quantification variable)	[2][3]

Note: The exact quantification of Glucocheirolin can be influenced by factors such as cultivar, growing conditions, and analytical methodology.

Biosynthesis of Glucocheirolin

Glucocheirolin is an aliphatic glucosinolate derived from the amino acid methionine. Its biosynthesis involves a multi-step enzymatic pathway primarily divided into three stages: side-chain elongation, formation of the core glucosinolate structure, and secondary modifications. The key enzymes and intermediates in this pathway are depicted in the following diagram.

Caption: Biosynthetic pathway of Glucocheirolin from methionine.

Experimental Protocols

Accurate quantification of Glucocheirolin from Brassica matrices requires robust and validated analytical methods. The following section outlines a general workflow and specific protocols for the extraction, purification, and analysis of Glucocheirolin.

General Experimental Workflow

The analysis of Glucocheirolin typically involves sample preparation, extraction, purification, and subsequent quantification using chromatographic techniques.

Caption: General workflow for Glucocheirolin analysis.

Detailed Methodologies

1. Sample Preparation:

• Fresh plant material (e.g., cabbage leaves, kale) should be flash-frozen in liquid nitrogen and lyophilized (freeze-dried) to preserve the integrity of the glucosinolates and facilitate accurate measurements on a dry weight basis.[4]

• The lyophilized tissue is then ground into a fine powder using a mortar and pestle or a ball mill.

2. Extraction of Intact Glucosinolates:

• To prevent enzymatic degradation by myrosinase, the powdered plant material is extracted with a heated methanol-water mixture.[4][5]

• A common protocol involves adding 70% methanol (v/v) to the powdered sample and incubating at a high temperature (e.g., 70-95°C) for a short period (e.g., 10-15 minutes).[4][5]

• The mixture is then centrifuged, and the supernatant containing the glucosinolates is collected. The extraction process may be repeated to ensure complete recovery.

3. Purification by Anion-Exchange Chromatography:

• The crude extract is loaded onto a mini-column containing an anion-exchange resin, such as DEAE-Sephadex A-25.[4]

• The column is washed with water or a low-concentration buffer to remove interfering compounds.

4. Desulfation:

• For analysis by HPLC with UV/PDA detection, the intact glucosinolates are typically desulfated on-column.

• A solution of purified aryl sulfatase (Type H-1 from Helix pomatia) is added to the column and incubated overnight at room temperature.[4] This enzymatic reaction removes the sulfate (B86663) group, yielding desulfoglucosinolates which have better chromatographic properties on reverse-phase columns.

5. Elution and Sample Preparation for Analysis:

• The desulfoglucosinolates are eluted from the column with ultrapure water.[4]

• The eluate is then freeze-dried and reconstituted in a precise volume of water or mobile phase for HPLC analysis.[4]

6. Quantification by High-Performance Liquid Chromatography (HPLC):

• HPLC with UV/PDA Detection: The desulfoglucosinolates are separated on a C18 reverse-phase column with a water-acetonitrile gradient. Detection is typically performed at 229 nm.[4] Quantification is achieved by comparing peak areas to a calibration curve of a known standard (e.g., sinigrin) and applying response factors for individual glucosinolates.[4]

• Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS): For more sensitive and specific quantification of intact glucosinolates, HILIC-MS/MS is a powerful technique.[1] This method allows for the simultaneous quantification of multiple glucosinolates without the need for desulfation. Separation is achieved on a HILIC column, and detection is performed using a mass spectrometer in multiple reaction monitoring (MRM) mode.[1]

This technical guide provides a foundational understanding of Glucocheirolin in Brassica vegetables. Further research is warranted to explore the full spectrum of its biological activities and to optimize agricultural practices for enhancing its content in these important food crops.

References

• 1. Simultaneous Quantification of 22 Glucosinolates in 12 Brassicaceae Vegetables by Hydrophilic Interaction Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetic and catalytic mechanisms of the methionine-derived glucosinolate biosynthesis enzyme methylthioalkylmalate synthase - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biosynthesis of Glucocheirolin in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin (B91262), a short-chain aliphatic glucosinolate, is a sulfur-containing secondary metabolite found in various members of the Brassicaceae family. Like other glucosinolates, it plays a role in plant defense against herbivores and pathogens. Upon tissue damage, glucocheirolin is hydrolyzed by the enzyme myrosinase to produce isothiocyanates, which are of significant interest to the pharmaceutical industry due to their potential anticarcinogenic and antimicrobial properties. This technical guide provides a comprehensive overview of the biosynthesis of glucocheirolin, detailing the enzymatic steps, regulatory networks, and experimental methodologies used to elucidate this pathway.

Core Biosynthesis Pathway

The biosynthesis of glucocheirolin from the amino acid methionine can be divided into three key stages: chain elongation, core glucosinolate structure formation, and side-chain modification.

Chain Elongation of Methionine

The initial phase involves the extension of the methionine side chain by one methylene (B1212753) group to form dihomomethionine (B12077338). This process occurs in the chloroplast and involves a cycle of four enzymatic reactions analogous to the leucine (B10760876) biosynthesis pathway.

Step	Intermediate	Enzyme(s)	Gene(s)	Description
1	2-Oxo-4-(methylthio)butanoic acid	Branched-chain aminotransferase 4 (BCAT4)	BCAT4	Deamination of methionine.
2	2-(2'-Methylthioethyl)malate	Methylthioalkylmalate synthase 1/3 (MAM1/MAM3)	MAM1/MAM3	Condensation with acetyl-CoA.
3	3-(2'-Methylthioethyl)malate	Isopropylmalate isomerase (IPMI)	IPMI-LSU, IPMI-SSU	Isomerization.
4	2-Oxo-5-(methylthio)pentanoic acid	Isopropylmalate dehydrogenase (IPMDH)	IPMDH	Oxidative decarboxylation.
5	Dihomomethionine	Branched-chain aminotransferase 3 (BCAT3)	BCAT3	Transamination.

Formation of the Core Glucosinolate Structure

Following chain elongation, dihomomethionine is converted into the core glucosinolate structure in the cytoplasm. This multi-step process involves several enzyme families.

Step	Intermediate	Enzyme(s)	Gene(s)	Description
1	Dihomomethionine aldoxime	Cytochrome P450 79F1/79F2 (CYP79F1/F2)	CYP79F1/F2	Conversion of dihomomethionine to its corresponding aldoxime.[1]
2	1-Aci-nitro-4-(methylthio)butane	Cytochrome P450 83A1 (CYP83A1)	CYP83A1	Oxidation of the aldoxime.
3	S-alkyl-thiohydroximate	Glutathione (B108866) S-transferase (GST) & C-S lyase (SUR1)	GSTs, SUR1	Conjugation to glutathione and subsequent cleavage to form a thiohydroximate.
4	Desulfo-3-methylthiopropylglucosinolate	UDP-glucosyltransferase 74C1 (UGT74C1)	UGT74C1	S-glucosylation of the thiohydroximate.
5	3-Methylthiopropylglucosinolate	Sulfotransferase 18 (SOT18)	SOT18	Sulfation of the desulfoglucosinolate.

Side-Chain Modification

The final step in the biosynthesis of glucocheirolin is the S-oxidation of the methylthiopropyl side chain.

Step	Product	Enzyme(s)	Gene(s)	Description
1	Glucocheirolin (3-Methylsulfinylpropyl glucosinolate)	Flavin-monooxygenase GS-OX1 (FMOGS-OX1)	FMOGS-OX1	S-oxygenation of 3-methylthiopropylglucosinolate.[2]

Signaling Pathways and Regulation

The biosynthesis of glucocheirolin is tightly regulated by a complex network of transcription factors and signaling molecules, ensuring its production is coordinated with developmental and environmental cues.

Transcriptional Regulation

The expression of key biosynthetic genes, particularly those in the aliphatic glucosinolate pathway, is primarily controlled by a set of R2R3-MYB transcription factors.

• MYB28 and MYB29: These are the master regulators of aliphatic glucosinolate biosynthesis. Double mutants of myb28 and myb29 show a complete loss of aliphatic glucosinolates.[1] These transcription factors are known to upregulate the expression of genes such as CYP79F1 and CYP83A1.

Hormonal and Environmental Signaling

Several signaling pathways influence the production of aliphatic glucosinolates, including glucocheirolin.

• Jasmonate (JA) Signaling: Jasmonic acid, a key hormone in plant defense, has been shown to induce the expression of aliphatic glucosinolate biosynthetic genes, leading to increased accumulation of these compounds upon herbivory or wounding.[3]

• Glucose Signaling: Glucose has been identified as a positive regulator of aliphatic glucosinolate biosynthesis. It induces the expression of MYB28 and MYB29, thereby promoting the production of aliphatic glucosinolates. This regulation is mediated by hexokinase 1 (HXK1) and Regulator of G-protein Signaling 1 (RGS1).[1]

• Ethylene (B1197577) and Salicylic (B10762653) Acid: Cross-talk between different defense-related signaling pathways, including those involving ethylene and salicylic acid, can also modulate glucosinolate levels, although their specific effects on glucocheirolin are less well-defined.[3]

Regulatory network of Glucocheirolin biosynthesis.

Experimental Protocols

Glucosinolate Extraction and Quantification by HPLC

This protocol outlines a standard method for the extraction and analysis of glucosinolates, which can be applied to the quantification of glucocheirolin.

1. Sample Preparation:

• Freeze-dry plant material to stop enzymatic activity.

• Grind the freeze-dried tissue to a fine powder.

2. Extraction:

• Weigh approximately 100 mg of the powdered sample into a 2 mL microcentrifuge tube.

• Add 1 mL of 70% methanol (B129727) pre-heated to 70°C to inactivate myrosinase.

• Vortex vigorously and incubate at 70°C for 20 minutes.

• Centrifuge at 12,000 x g for 10 minutes and collect the supernatant.

3. Desulfation:

• Prepare a DEAE-Sephadex A-25 anion exchange column.

• Load the supernatant onto the column. The glucosinolates will bind to the column matrix.

• Wash the column with water to remove impurities.

• Add a solution of purified aryl sulfatase (e.g., from Helix pomatia) to the column and incubate overnight at room temperature to cleave the sulfate (B86663) group, yielding desulfoglucosinolates.

4. Elution and HPLC Analysis:

• Elute the desulfoglucosinolates from the column with ultrapure water.

• Analyze the eluate by reverse-phase HPLC with UV detection (typically at 229 nm).

• Quantify glucocheirolin by comparing the peak area to a standard curve of a known glucosinolate standard (e.g., sinigrin) and applying a response factor.

References

• 1. Glucose signalling positively regulates aliphatic glucosinolate biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Subclade of Flavin-Monooxygenases Involved in Aliphatic Glucosinolate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Major Signaling Pathways Modulate Arabidopsis Glucosinolate Accumulation and Response to Both Phloem-Feeding and Chewing Insects - PMC [pmc.ncbi.nlm.nih.gov]

Glucocheirolin Degradation: A Technical Guide to Products and Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin (B91262) is a sulfur-containing secondary metabolite belonging to the glucosinolate family. Found in various members of the Brassicaceae family, such as rocket (Eruca sativa), this compound and its degradation products are of significant interest to the scientific community due to their potential bioactivity.[1] Upon hydrolysis, glucocheirolin can yield a variety of compounds, most notably the isothiocyanate cheirolin (B1668576) (3-methylsulfonylpropyl isothiocyanate). This technical guide provides an in-depth overview of the degradation pathways of glucocheirolin, the resulting products, and the experimental protocols for their analysis.

Degradation Pathways

The degradation of glucocheirolin, like other glucosinolates, can be broadly categorized into two main pathways: enzymatic hydrolysis and thermal degradation. The specific products formed are dependent on the conditions of the reaction, such as pH, temperature, and the presence of specific proteins.

Enzymatic Hydrolysis

The primary pathway for glucocheirolin degradation is enzymatic hydrolysis catalyzed by the enzyme myrosinase (a thioglucosidase). In intact plant tissue, glucocheirolin and myrosinase are physically separated. When the plant tissue is damaged (e.g., by chewing, cutting, or pest attack), myrosinase comes into contact with glucocheirolin, initiating the hydrolysis cascade.[2]

The initial step is the cleavage of the β-thioglucosidic bond, releasing a glucose molecule and an unstable aglycone, thiohydroximate-O-sulfonate. This intermediate then undergoes spontaneous rearrangement to form various products.

• At neutral pH (around 7), the aglycone predominantly undergoes a Lossen rearrangement to form the isothiocyanate cheirolin .[3]

• At acidic pH (below 5), the formation of cheirolin nitrile (4-methylsulfonylbutanenitrile) is favored.[4]

• Presence of Specifier Proteins: The presence of epithiospecifier proteins (ESPs) or nitrile-specifier proteins (NSPs) can also influence the outcome, favoring the formation of nitriles even at neutral pH.[3]

Figure 1: Enzymatic degradation pathway of glucocheirolin.

Thermal Degradation

When subjected to heat, glucocheirolin can degrade non-enzymatically. The product profile of thermal degradation can differ from that of enzymatic hydrolysis. Generally, thermal degradation of glucosinolates can lead to the formation of nitriles, isothiocyanates, and other minor products.[5] For glucocheirolin, thermal degradation is expected to yield cheirolin and cheirolin nitrile. The relative amounts of these products are influenced by the temperature and water content of the medium.[6]

Figure 2: Thermal degradation pathway of glucocheirolin.

Quantitative Data on Glucocheirolin and Degradation Products

Quantitative data specifically detailing the degradation products of glucocheirolin under various conditions are limited in the published literature. However, the presence of glucocheirolin has been quantified in several plant species.

Plant Species	Plant Part	Glucocheirolin Content (μmol/g dry weight)	Reference
Eruca sativa (Rocket)	Seeds	Varies significantly with geographical origin	[1]
Eruca sativa	Sprouts	Detected but not quantified	[1][7]
Brassica oleracea varieties	Leaves	High correlation with glucoraphanin	[8]

Note: The yield of cheirolin from glucocheirolin is dependent on reaction conditions. At neutral pH with sufficient myrosinase activity, the conversion to the isothiocyanate is generally high for most glucosinolates.[3]

Experimental Protocols

Extraction of Glucocheirolin from Plant Material

This protocol is adapted from a general method for glucosinolate extraction.[9][10]

Materials:

• Plant material (e.g., Eruca sativa seeds)

• 70% (v/v) Methanol, pre-heated to 75°C

• Deionized water

• Centrifuge

• Heating block or water bath

Procedure:

• Freeze-dry and grind the plant material to a fine powder.

• Weigh approximately 100 mg of the powdered plant material into a centrifuge tube.

• Add 1 mL of pre-heated 70% methanol.

• Vortex the tube vigorously for 1 minute.

• Incubate the tube at 75°C for 10 minutes, with intermittent vortexing. This step is crucial for inactivating endogenous myrosinase.

• Centrifuge the sample at 10,000 x g for 10 minutes.

• Carefully collect the supernatant containing the glucocheirolin extract.

• The extract can be stored at -20°C for later analysis or used immediately for degradation studies.

Figure 3: Workflow for glucocheirolin extraction.

Myrosinase-Catalyzed Hydrolysis of Glucocheirolin

This protocol is based on a general spectrophotometric assay for myrosinase activity.[11]

Materials:

• Glucocheirolin extract or a purified standard

• Myrosinase solution (commercially available or extracted)

• Phosphate (B84403) buffer (pH 7.0)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing phosphate buffer and the glucocheirolin extract.

• Initiate the reaction by adding the myrosinase solution.

• Monitor the decrease in absorbance at 229 nm, which corresponds to the hydrolysis of the glucosinolate.

• The reaction can be stopped at different time points by adding a denaturing agent (e.g., heat or acid) for subsequent analysis of the degradation products by HPLC or GC-MS.

Analysis of Glucocheirolin and Degradation Products

A. HPLC-UV Analysis of Glucocheirolin:

This method is adapted from a general HPLC protocol for glucosinolates.[12]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B).

• Gradient: Start with a low percentage of B, gradually increasing to elute the compounds.

• Detection: UV detector at 229 nm.

• Quantification: Use a calibration curve of a known glucocheirolin standard.

B. GC-MS Analysis of Cheirolin and Cheirolin Nitrile:

This method is based on general protocols for volatile isothiocyanates and nitriles.[13]

• Extraction of Volatiles: Perform a liquid-liquid extraction of the degradation reaction mixture with a non-polar solvent like dichloromethane.

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

• Injector Temperature: 250°C.

• Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C).

• Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of m/z 50-300.

• Identification: Compare mass spectra with a library or a purified standard of cheirolin.

Bioactivity of Cheirolin: Nrf2 Activation

Cheirolin, the primary isothiocyanate degradation product of glucocheirolin, has been shown to be a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[14] This pathway is a key regulator of cellular defense against oxidative stress.

Under basal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1). Electrophilic compounds like cheirolin can react with cysteine residues on Keap1, leading to a conformational change and the release of Nrf2. Once free, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and cytoprotective genes, upregulating their expression. These genes include heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[15]

Figure 4: Nrf2 signaling pathway activation by cheirolin.

Quantitative studies have shown that cheirolin can induce the nuclear translocation of Nrf2 and increase the expression of Nrf2-dependent genes like HO-1 in a dose-dependent manner.[14] This activity highlights the potential of glucocheirolin-rich foods and their degradation products in cellular protection and disease prevention.

Conclusion

Glucocheirolin represents a valuable natural product with the potential to yield bioactive compounds upon degradation. Understanding the pathways of its breakdown and the factors that influence the formation of specific products like cheirolin is crucial for harnessing its beneficial effects. The experimental protocols outlined in this guide provide a framework for the extraction, degradation, and analysis of glucocheirolin and its derivatives, paving the way for further research into its biological significance and potential applications in drug development and functional foods. Further studies are warranted to generate more specific quantitative data on the degradation of glucocheirolin under various conditions to fully elucidate its chemical and biological profile.

References

• 1. Identification and quantification of glucosinolates in sprouts derived from seeds of wild Eruca sativa L. (salad rocket) and Diplotaxis tenuifolia L. (wild rocket) from diverse geographical locations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Myrosinase-dependent and –independent formation and control of isothiocyanate products of glucosinolate hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimizing isothiocyanate formation during enzymatic glucosinolate breakdown by adjusting pH value, temperature and dilution in Brassica vegetables and Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Could nitrile derivatives of turnip (Brassica rapa) glucosinolates be hepato- or cholangiotoxic in cattle? | Semantic Scholar [semanticscholar.org]
• 5. Influence of roasting on the thermal degradation pathway in the glucosinolates of fragrant rapeseed oil: Implications to flavour profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Effect of Different Extraction Protocols on Brassica oleracea var. acephala Antioxidant Activity, Bioactive Compounds, and Sugar Profile [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Kinetics of glucosinolate hydrolysis by myrosinase in Brassicaceae tissues: A high-performance liquid chromatography approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Estimation of drug-likeness properties of GC–MS separated bioactive compounds in rare medicinal Pleione maculata using molecular docking technique and SwissADME in silico tools - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. preprints.org [preprints.org]

The Role of Glucocheirolin in Plant Defense Mechanisms: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Glucocheirolin (B91262), an aliphatic glucosinolate found in several members of the Brassicaceae family, plays a significant role in the intricate chemical defense systems of plants. Upon tissue damage by herbivores or pathogens, glucocheirolin is hydrolyzed by the enzyme myrosinase to produce cheirolin (B1668576), a potent isothiocyanate. This "mustard oil bomb" serves as a direct defense mechanism, deterring herbivores and inhibiting the growth of microbial pathogens. The biosynthesis and accumulation of glucocheirolin are tightly regulated by complex signaling networks, primarily involving the jasmonic acid (JA) and salicylic (B10762653) acid (SA) pathways, allowing plants to mount a tailored defense response to various biotic stresses. This technical guide provides a comprehensive overview of the biosynthesis of glucocheirolin, its enzymatic activation, the biological activities of its breakdown products, and the signaling pathways that govern its production. Detailed experimental protocols for the extraction and analysis of glucocheirolin are also presented, along with quantitative data on its distribution in various plant tissues.

Introduction to the Glucosinolate-Myrosinase System

Plants have evolved a sophisticated arsenal (B13267) of chemical defenses to protect themselves from a myriad of biotic threats. The glucosinolate-myrosinase system, a hallmark of the order Brassicales, is a classic example of an inducible defense mechanism.[1] Glucosinolates are a class of sulfur- and nitrogen-containing secondary metabolites that are chemically stable and stored within plant tissues.[2] However, when plant tissues are disrupted, for instance by a chewing insect, glucosinolates come into contact with myrosinase, a thioglucosidase enzyme that is spatially segregated in healthy tissue.[3] This interaction triggers the hydrolysis of glucosinolates, leading to the formation of biologically active and often volatile compounds, including isothiocyanates, nitriles, and thiocyanates.[2] These breakdown products are the primary agents of defense, exhibiting a broad spectrum of activity against herbivores and pathogens.[1][3]

Glucocheirolin is an aliphatic glucosinolate derived from the amino acid methionine. Its hydrolysis product, cheirolin (3-methylsulfonylpropyl isothiocyanate), is a key player in the chemical defense of plants that produce this particular glucosinolate.

Biosynthesis of Glucocheirolin

The biosynthesis of glucocheirolin, like other aliphatic glucosinolates, is a multi-step process that can be divided into three main stages:

• Chain Elongation of Methionine: The side chain of the precursor amino acid, methionine, is elongated by a series of reactions involving the insertion of methylene (B1212753) groups.

• Formation of the Glucosinolate Core Structure: The modified amino acid is converted into the characteristic glucosinolate core structure. This involves the formation of an aldoxime, followed by the addition of a sulfur donor and a glucose molecule.

• Secondary Side-Chain Modifications: The side chain of the core glucosinolate can undergo further modifications, such as oxidation, to create the final glucocheirolin molecule.

The "Mustard Oil Bomb": Activation of Glucocheirolin

The defensive potential of glucocheirolin is realized upon its activation through enzymatic hydrolysis. In intact plant cells, glucocheirolin and myrosinase are stored in separate compartments. Tissue damage brings these two components together, initiating the hydrolysis of glucocheirolin. The primary product of this reaction is the isothiocyanate cheirolin.

Figure 1: Activation of Glucocheirolin upon tissue damage.

Biological Activity of Cheirolin

While specific quantitative data on the bioactivity of cheirolin against a wide range of pests and pathogens is limited, the general defensive properties of isothiocyanates are well-documented. It is presumed that cheirolin exhibits similar activities.

Defense Against Herbivores

Isothiocyanates are known to be potent deterrents and toxins to a variety of generalist insect herbivores.[4] Their pungent taste and odor can repel insects, and upon ingestion, they can interfere with various physiological processes. While no direct studies on the toxicity of cheirolin to specific insect pests like Plutella xylostella (diamondback moth) or Myzus persicae (green peach aphid) were found, other isothiocyanates have demonstrated insecticidal properties.[5]

Defense Against Pathogens

Regulation of Glucocheirolin Accumulation by Signaling Pathways

The production and accumulation of glucocheirolin are not static but are dynamically regulated by a complex network of signaling pathways, primarily orchestrated by the plant hormones jasmonic acid (JA) and salicylic acid (SA). This allows plants to fine-tune their defenses in response to specific threats.

Jasmonic Acid (JA) Signaling

Herbivore attack and wounding are potent inducers of the JA signaling pathway.[10] JA and its volatile derivative, methyl jasmonate (MeJA), are known to upregulate the expression of genes involved in the biosynthesis of aliphatic glucosinolates.[11] While direct quantitative data on the induction of glucocheirolin by JA is scarce, studies on other aliphatic glucosinolates in Brassica species have shown significant increases in their concentrations following JA treatment.[10][12]

Figure 2: Simplified signaling pathways regulating glucocheirolin accumulation.

Salicylic Acid (SA) Signaling

The SA signaling pathway is typically activated in response to biotrophic and hemibiotrophic pathogens.[13] The role of SA in regulating glucosinolate biosynthesis is more complex and appears to be concentration-dependent.[14] While some studies report an increase in certain glucosinolates with low concentrations of SA, higher concentrations often lead to a suppression of their accumulation, particularly in the context of JA-induced defenses, indicating an antagonistic relationship between the SA and JA signaling pathways.[11][13]

Quantitative Data on Glucocheirolin Distribution

The concentration of glucocheirolin can vary significantly between different plant species, tissues, and developmental stages. The following table summarizes quantitative data for glucocheirolin in various Brassicaceae vegetables.

Plant Species	Tissue	Glucocheirolin Concentration (µg/g dry weight)	Reference
Pak Choi (Brassica rapa subsp. chinensis)	1.8 ± 0.3	[15]
Choy Sum (Brassica rapa var. parachinensis)	Not Detected	[15]
Chinese Cabbage (Brassica rapa subsp. pekinensis)	Not Detected	[15]
Cauliflower (Brassica oleracea var. botrytis)	Not Detected	[15]
Cabbage (Brassica oleracea var. capitata)	2.5 ± 0.4	[15]
Broccoli (Brassica oleracea var. italica)	1.5 ± 0.2	[15]
Kai Lan (Brassica oleracea var. alboglabra)	Not Detected	[15]
Brussels Sprouts (Brassica oleracea var. gemmifera)	1.9 ± 0.3	[15]
Rocket Salad (Eruca vesicaria)	13.7 ± 2.1	[15]
Daikon Radish (Raphanus sativus var. longipinnatus)	Not Detected	[15]
Red Cherry Radish (Raphanus sativus)	Not Detected	[15]
Watercress (Nasturtium officinale)	Not Detected	[15]
Arugula (Eruca vesicaria subsp. sativa)	Baby Leafy Greens	Identified, not quantified	[11]

Experimental Protocols

Extraction of Glucocheirolin

A widely used and robust method for the extraction of glucosinolates, including glucocheirolin, from plant material is detailed below. This method involves the deactivation of myrosinase followed by purification.

Materials:

• Freeze-dried and ground plant material

• 70% (v/v) Methanol (B129727)

• DEAE-Sephadex A-25

• Purified Arylsulfatase (Type H-1 from Helix pomatia)

• Ultrapure water

• Sinigrin (internal standard)

Procedure:

• Extraction: Weigh approximately 100 mg of freeze-dried plant material into a 2 mL tube. Add 1 mL of 70% methanol and an internal standard (e.g., sinigrin). Heat the mixture at 75°C for 10 minutes to inactivate myrosinase. Centrifuge at 12,000 x g for 10 minutes.

• Purification: Prepare a small column with DEAE-Sephadex A-25. Apply the supernatant from the extraction step to the column. Wash the column with water and then with a buffer.

• Desulfation: Apply a solution of purified arylsulfatase to the column and incubate overnight at room temperature. This step removes the sulfate (B86663) group from the glucosinolates.

• Elution: Elute the desulfoglucosinolates from the column with ultrapure water.

• Analysis: The eluted desulfoglucosinolates are then ready for analysis by HPLC or LC-MS.

Figure 3: Experimental workflow for glucocheirolin extraction and analysis.

Analysis by High-Performance Liquid Chromatography (HPLC)

Instrumentation:

• HPLC system with a C18 reversed-phase column

• UV detector or Diode Array Detector (DAD)

Mobile Phase:

• A gradient of water (A) and acetonitrile (B52724) (B) is typically used.

Procedure:

• Inject the eluted desulfoglucosinolate sample into the HPLC system.

• Separate the desulfoglucosinolates using a suitable gradient program.

• Detect the separated compounds at a wavelength of 229 nm.

• Identify and quantify desulfo-glucocheirolin by comparing its retention time and UV spectrum with that of a known standard. Quantification is typically performed relative to the internal standard.

Conclusion and Future Perspectives

Glucocheirolin is an integral component of the chemical defense machinery in many Brassicaceae species. Its activation upon biotic attack leads to the formation of cheirolin, an isothiocyanate with presumed potent anti-herbivore and anti-pathogenic properties. The regulation of glucocheirolin biosynthesis by jasmonic acid and salicylic acid signaling pathways underscores the plant's ability to mount a sophisticated and adaptable defense response.

While the general framework of glucocheirolin's role in plant defense is established, further research is needed to elucidate the specific bioactivity of cheirolin against a broader range of agronomically important pests and pathogens. Quantitative studies on the induction of glucocheirolin by specific elicitors will provide a more detailed understanding of its regulation. Such knowledge will be invaluable for the development of novel crop protection strategies and for the breeding of crop varieties with enhanced natural resistance. Furthermore, the potential bioactivity of cheirolin in other contexts, such as human health, warrants further investigation, opening up avenues for its application in drug development.

References

• 1. Myzus persicae Management through Combined Use of Beneficial Insects and Thiacloprid in Pepper Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toxicity of biorational insecticides: activity against the green peach aphid, Myzus persicae (Sulzer) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cross-resistance in Alternaria brassicicola from naturally infested broccoli seeds against two succinate dehydrogenase inhibitor fungicides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Salicylic acid-induced accumulation of glucosinolates in oilseed rape (Brassica napus L.) leaves : Rothamsted Research [repository.rothamsted.ac.uk]
• 5. Preharvest Methyl Jasmonate Treatment Increased Glucosinolate Biosynthesis, Sulforaphane Accumulation, and Antioxidant Activity of Broccoli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. epstem.net [epstem.net]
• 8. Sensitivity of Botrytis cinerea Isolates Complex to Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Effect of Broccoli Glucosinolates Hydrolysis Products on Botrytis cinerea: A Potential New Antifungal Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Jasmonic acid and glucose synergistically modulate the accumulation of glucosinolates in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. In vitro antifungal activity and possible mechanisms of action of chelerythrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Salicylic Acid Regulates Indole-3-Carbinol Biosynthesis Under Blue Light in Broccoli Sprouts (Brassica oleracea L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Jasmonate-Dependent Induction of Indole Glucosinolates in Arabidopsis by Culture Filtrates of the Nonspecific Pathogen Erwinia carotovora - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

The Discovery and Scientific Journey of Glucocheirolin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin, a sulfur-containing secondary metabolite, is a member of the extensive glucosinolate family predominantly found in the plant order Brassicales. Historically significant and of continued scientific interest, this compound and its hydrolysis products have been the subject of research for over a century. This technical guide provides an in-depth overview of the discovery, history, and scientific investigation of Glucocheirolin, with a focus on its chemical properties, biosynthesis, degradation, and the biological activities of its derivatives. The information is presented to be a valuable resource for researchers in natural product chemistry, pharmacology, and drug development.

Discovery and History

Glucocheirolin was first isolated and identified in 1910 by the German chemist Schneider from the seeds of the wallflower, Cheiranthus cheiri[1][2]. This discovery marked an early and significant step in the characterization of the diverse array of glucosinolates present in the plant kingdom. The elucidation of its structure, 3-(methylsulfonyl)propyl glucosinolate, followed, revealing it to be an aliphatic glucosinolate derived from the amino acid methionine[1][2]. Early research focused on its chemical characterization and distribution within the Brassicaceae family. In the mid-20th century, with the advancement of analytical techniques, the focus shifted towards understanding its biosynthesis and the enzymatic processes governing its degradation. More recent research has delved into the pharmacological properties of its primary hydrolysis product, cheirolin (B1668576), particularly its role as an inducer of the Nrf2-mediated antioxidant response.

Physicochemical Properties of Glucocheirolin

Glucocheirolin is a hydrophilic anion, a characteristic it shares with other glucosinolates[3]. This property is crucial for its storage in the plant vacuole and its solubility in aqueous extraction solvents. The key physicochemical properties of Glucocheirolin are summarized in the table below.

Property	Value	Source
Molecular Formula	C11H21NO11S3	[4]
Molecular Weight	439.5 g/mol	[4]
IUPAC Name	{[(E)-(4-methanesulfonyl-1-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanyl}butylidene)amino]oxy}sulfonic acid	[5]
CAS Number	554-86-9	[5]
Appearance	Solid	PubChem
Water Solubility	8.46 g/L (Predicted)	[5]
logP	-1.8 (Predicted)	[5]

Occurrence and Quantitative Data

Glucocheirolin is primarily found in species of the Brassicaceae family. While its presence is noted in various cruciferous vegetables, it is most abundant in the seeds of the wallflower (Erysimum cheiri or Cheiranthus cheiri)[1][2][6]. The concentration of Glucocheirolin can vary significantly depending on the plant species, tissue type, and developmental stage[7][8]. The following table summarizes available quantitative data for Glucocheirolin in selected Brassicaceae species.

Plant Species	Tissue	Glucocheirolin Content (μmol/g dry weight)	Reference
Erysimum cheiri (Wallflower)	Seeds	7.0 - 10.0	[6]
Brassica oleracea (e.g., Cabbage)	Shoots	Present (Trace amounts)	[9]
Raphanus sativus (Radish)	Shoots	Present (Trace amounts)	[9]
Eruca sativa (Rocket)	Shoots	Present (Trace amounts)	[9]

Biosynthesis of Glucocheirolin

The biosynthesis of Glucocheirolin follows the general pathway for aliphatic glucosinolates, which can be divided into three main stages: chain elongation of the precursor amino acid, formation of the core glucosinolate structure, and secondary modifications of the side chain[10].

Chain Elongation of Methionine

Glucocheirolin is derived from the amino acid methionine through a process of chain elongation. This process involves two iterative cycles to add two methylene (B1212753) groups to the methionine side chain, resulting in the formation of dihomomethionine[11]. Each cycle consists of three enzymatic steps: condensation with acetyl-CoA, isomerization, and oxidative decarboxylation[1][5]. The resulting chain-elongated amino acid, dihomomethionine (B12077338), is the direct precursor for the Glucocheirolin side chain.

Methionine Chain Elongation to Dihomomethionine.

Core Structure Formation and Side Chain Modification

Following chain elongation, dihomomethionine enters the core glucosinolate biosynthetic pathway. This involves a series of enzymatic reactions, including conversion to an aldoxime, followed by the addition of a sulfur donor and subsequent glucosylation and sulfation to form the basic glucosinolate structure[10]. For Glucocheirolin, the methylthio group of the dihomomethionine side chain is oxidized to a methylsulfonyl group.

Myrosinase-Mediated Degradation

In the presence of the enzyme myrosinase (a thioglucosidase), which is physically separated from glucosinolates in intact plant tissue, Glucocheirolin undergoes hydrolysis upon tissue damage[8][12]. This enzymatic reaction cleaves the thioglucosidic bond, releasing glucose and an unstable aglycone. The aglycone then spontaneously rearranges to form the isothiocyanate cheirolin (3-methylsulfonylpropyl isothiocyanate)[6][13].

Myrosinase-Mediated Degradation of Glucocheirolin.

Pharmacological Activity of Cheirolin: Nrf2 Signaling Pathway

The isothiocyanate cheirolin, the hydrolysis product of Glucocheirolin, has been shown to be a potent inducer of the Nuclear factor (erythroid-derived 2)-like 2 (Nrf2) signaling pathway. This pathway is a critical cellular defense mechanism against oxidative stress.

Under basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. Electrophilic compounds like cheirolin can react with cysteine residues on Keap1, leading to a conformational change that disrupts the Nrf2-Keap1 interaction. This allows Nrf2 to translocate to the nucleus, where it heterodimerizes with small Maf proteins (sMaf) and binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes. This binding initiates the transcription of a battery of cytoprotective genes, including those encoding for antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), as well as enzymes involved in glutathione (B108866) synthesis. Some studies also suggest the involvement of the extracellular signal-related kinase (ERK) pathway in the activation of Nrf2 by isothiocyanates.

Activation of the Nrf2 Signaling Pathway by Cheirolin.

Experimental Protocols

Extraction and Purification of Glucosinolates (General Protocol)

The following is a generalized, robust protocol for the extraction and purification of glucosinolates from plant material, adapted from established methodologies[2][3][4]. This method can be optimized for the specific plant material and target glucosinolate.

1. Sample Preparation:

• Harvest fresh plant material and immediately freeze in liquid nitrogen to halt enzymatic activity.

• Lyophilize (freeze-dry) the frozen material to a constant weight.

• Grind the dried tissue to a fine powder using a mortar and pestle or a ball mill.

2. Extraction:

• Weigh approximately 100 mg of the dried powder into a 2 mL microcentrifuge tube.

• Add 1 mL of 70% methanol (B129727) (pre-heated to 70 °C to inactivate myrosinase).

• Vortex thoroughly and incubate in a 70 °C water bath for 10 minutes, with intermittent vortexing.

• Centrifuge at 3,000 x g for 10 minutes.

• Carefully transfer the supernatant to a new tube.

• Repeat the extraction on the pellet with another 1 mL of 70% methanol and combine the supernatants.

3. Purification by Anion Exchange Chromatography:

• Prepare a mini-column with DEAE-Sephadex A-25 anion exchange resin.

• Equilibrate the column with a suitable buffer (e.g., 20 mM sodium acetate, pH 5.5).

• Load the crude glucosinolate extract onto the column. Glucosinolates will bind to the resin.

• Wash the column with the equilibration buffer to remove impurities.

• For analysis of desulfoglucosinolates, apply a purified sulfatase solution (from Helix pomatia) to the column and incubate overnight at room temperature to cleave the sulfate (B86663) group.

• Elute the desulfoglucosinolates with ultrapure water.

• Alternatively, to obtain intact glucosinolates, elute with a high-salt solution (e.g., 1 M potassium sulfate).

4. Analysis by HPLC:

• Analyze the purified (desulfo)glucosinolate fraction by reverse-phase high-performance liquid chromatography (RP-HPLC) with a C18 column.

• Use a water:acetonitrile gradient for separation.

• Detect the eluting compounds using a photodiode array (PDA) detector at 229 nm.

• Quantify by comparison to an external standard curve of a known glucosinolate, such as sinigrin.

Workflow for Glucosinolate Extraction and Analysis.

Conclusion and Future Perspectives

Glucocheirolin, since its discovery over a century ago, has remained a subject of scientific inquiry, from its basic chemical characterization to the intricate details of its biosynthesis and the biological activities of its degradation products. The journey of Glucocheirolin research exemplifies the broader progression of natural product science, driven by advancements in analytical chemistry and molecular biology. The potent Nrf2-inducing activity of its hydrolysis product, cheirolin, positions it as a molecule of interest for further investigation in the context of chemoprevention and the mitigation of oxidative stress-related diseases. Future research may focus on optimizing the production of Glucocheirolin in crop plants through metabolic engineering, further elucidating the specific molecular targets of cheirolin, and exploring its potential therapeutic applications in preclinical and clinical studies. This comprehensive guide serves as a foundational resource for researchers embarking on or continuing the exploration of this fascinating glucosinolate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. The methionine chain elongation pathway in the biosynthesis of glucosinolates in Eruca sativa (Brassicaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glucosinolate diversity in seven field-collected Brassicaceae species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Correlation of Glucosinolates and Volatile Constituents of Six Brassicaceae Seeds with Their Antioxidant Activities Based on Partial Least Squares Regression [mdpi.com]
• 9. An Integrated Metabolomics Study of Glucosinolate Metabolism in Different Brassicaceae Genera - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural Studies of Aliphatic Glucosinolate Chain-Elongation Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]

Glucocheirolin: A Comprehensive Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glucocheirolin, a naturally occurring glucosinolate found in various members of the Brassicaceae family. This document consolidates available scientific information on its nomenclature, chemical properties, and biological activities, with a focus on data relevant to research and drug development.

Synonyms and Chemical Identity

Glucocheirolin is known by several synonyms in scientific literature and chemical databases. A comprehensive list of these identifiers is crucial for accurate literature searches and unambiguous identification.

Identifier Type	Identifier
IUPAC Name	[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-4-methylsulfonyl-N-sulfooxybutanimidothioate
CAS Number	554-86-9
PubChem CID	9573943
HMDB ID	HMDB0038407
FooDB ID	FDB017761
Other Synonyms	3-(Methylsulfonyl)propyl glucosinolate, Glucocheirolin potassium salt, NSC 407284

Quantitative Data

Concentration in Plant Species

Glucocheirolin has been identified in several Brassica vegetables, including arugula (Eruca vesicaria subsp. sativa), mustard greens (Brassica juncea), and red kale (Brassica oleracea var. acephala)[1]. While its presence is confirmed, detailed quantitative data across a wide range of species and cultivars remains an area of active research. One study newly identified Glucocheirolin in Eruca vesicaria subsp. sativa[1].

Bioactivity of Hydrolysis Products

The biological activity of Glucocheirolin is primarily attributed to its hydrolysis products, particularly isothiocyanates, which are formed upon enzymatic breakdown by myrosinase. The enzymatic hydrolysis-derived products of Glucocheirolin have demonstrated significant cytotoxic activity against cancer cell lines.

Cell Line	Bioactivity Metric	Value	Reference
Human erythroleukemic K562 cells	IC50	< 20 µM	[2]

The hydrolysis products of Glucocheirolin show clear inhibition of the proliferative growth of human erythroleukemic K562 cells[2]. It is important to note that intact glucosinolates, including Glucocheirolin, and the myrosinase enzyme itself, do not typically exhibit cytotoxic effects when administered separately[2]. The bioactivity is a direct result of the formation of isothiocyanates and other breakdown products.

Experimental Protocols

The extraction, identification, and quantification of Glucocheirolin follow established methodologies for glucosinolate analysis.

Extraction of Glucosinolates

A common and robust method for extracting glucosinolates from plant material involves the following key steps:

• Sample Preparation: Plant material is typically freeze-dried and finely ground to increase the surface area for extraction.

• Enzyme Inactivation: To prevent enzymatic hydrolysis by myrosinase during extraction, the ground plant material is often heated in a solvent mixture, such as 70% methanol, at a high temperature (e.g., 95°C for 5 minutes).

• Extraction: The extraction is carried out with a methanol-water mixture.

• Purification: The crude extract is then purified using an ion-exchange column (e.g., DEAE-Sephadex A-25) to isolate the anionic glucosinolates.

Identification and Quantification

Several analytical techniques are employed for the identification and quantification of Glucocheirolin:

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV detector is a standard method for quantifying desulfated glucosinolates. The purification step often involves an on-column desulfation using sulfatase, which removes the sulfate (B86663) group to yield desulfoglucosinolates that are more amenable to reverse-phase HPLC.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides high sensitivity and specificity for the identification and quantification of intact glucosinolates, eliminating the need for desulfation. This technique is particularly useful for complex mixtures and for confirming the identity of known and novel glucosinolates based on their mass-to-charge ratio and fragmentation patterns.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is primarily used for the analysis of the volatile hydrolysis products of glucosinolates, such as isothiocyanates and nitriles. This is achieved by analyzing the headspace of a sample after enzymatic hydrolysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for the structural elucidation of purified glucosinolates and their hydrolysis products.

Signaling and Metabolic Pathways

Glucosinolate Biosynthesis

Glucocheirolin, like other aliphatic glucosinolates, is synthesized in plants from amino acid precursors through a multi-step pathway. The core pathway involves chain elongation of the precursor amino acid, formation of the core glucosinolate structure, and secondary modifications of the side chain.

Glucosinolate Biosynthesis Pathway Overview.

Glucosinolate-Myrosinase System and Hydrolysis

The biological activity of Glucocheirolin is realized through its hydrolysis by the enzyme myrosinase. In intact plant tissue, Glucocheirolin and myrosinase are physically separated. Upon tissue damage (e.g., by herbivores or during food preparation), they come into contact, initiating the hydrolysis reaction.

References

• 1. researchwithrutgers.com [researchwithrutgers.com]
• 2. pubs.acs.org [pubs.acs.org]

Glucocheirolin: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of the Chemical Identity, Experimental Protocols, and Biological Significance of a Promising Glucosinolate

Abstract

Glucocheirolin, a glucosinolate found in various cruciferous vegetables, is a molecule of increasing interest to the scientific community. Upon enzymatic hydrolysis by myrosinase, it yields 3-methylsulfonylpropyl isothiocyanate (cheirolin), a compound with potential anticarcinogenic and anti-inflammatory properties. This technical guide provides a comprehensive overview of Glucocheirolin, including its chemical identifiers, detailed experimental protocols for its extraction, quantification, and enzymatic conversion, and a summary of the current understanding of its biological activities and associated signaling pathways. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development.

Chemical Identity of Glucocheirolin

A clear understanding of the chemical identity of a compound is fundamental for any research and development endeavor. This section provides the key chemical identifiers for Glucocheirolin.

Identifier	Value	Source
CAS Number	554-86-9	[DTP/NCI, Human Metabolome Database (HMDB)][1]
Potassium Salt CAS Number	15592-36-6	[BioCrick][2]
PubChem CID	9573943	[PubChem][1]
Molecular Formula	C11H21NO11S3	[PubChem][1]
Molecular Weight	439.5 g/mol	[PubChem][1]
IUPAC Name	[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-4-methylsulfonyl-N-sulfooxybutanimidothioate	[PubChem][1]
InChI	InChI=1S/C11H21NO11S3/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21)/b12-7+	[PubChem][1]
InChIKey	OFKKQTQFWWIRBD-KPKJPENVSA-N	[PubChem][1]
Canonical SMILES	CS(=O)(=O)CCC/C(=N\OS(=O)(=O)O)/SC1C(C(C(C(O1)CO)O)O)O	[PubChem][1]
Synonyms	3-(Methylsulfonyl)propyl glucosinolate, Cheirolin (B1668576) glucosinolate	[PubChem][1]

Experimental Protocols

This section details the methodologies for the extraction, quantification, and enzymatic hydrolysis of Glucocheirolin.

Extraction and Purification of Glucocheirolin from Plant Material

The following protocol is a widely used method for the extraction and purification of glucosinolates, including Glucocheirolin, from plant tissues.

Materials:

• Plant material (e.g., seeds, leaves)

• 70% (v/v) methanol (B129727)

• DEAE-Sephadex A-25

• Purified aryl sulfatase (from Helix pomatia)

• Ultrapure water

• Liquid nitrogen

• Freeze-dryer

• Centrifuge

Procedure:

• Sample Preparation: Freeze the fresh plant material in liquid nitrogen and grind it into a fine powder. Lyophilize the powder to remove all water.

• Extraction: Add the freeze-dried powder to a tube and add 70% methanol at 70°C to inactivate myrosinase. Vortex the mixture and place it in a water bath at 70°C for 30 minutes.

• Centrifugation: Centrifuge the tubes to pellet the plant material.

• Purification:

  • Prepare a column with DEAE-Sephadex A-25.

  • Load the supernatant from the extraction onto the column. The glucosinolates will bind to the anion-exchange resin.

  • Wash the column with water to remove impurities.

  • To obtain desulfoglucosinolates for analysis, apply a solution of purified aryl sulfatase to the column and incubate overnight at room temperature. This will cleave the sulfate (B86663) group.

  • Elute the desulfoglucosinolates with ultrapure water.

• Lyophilization: Freeze the eluted solution and lyophilize to obtain the purified desulfoglucosinolates as a powder.

Quantification of Glucocheirolin by High-Performance Liquid Chromatography (HPLC)

This protocol describes the quantification of desulfo-Glucocheirolin using a reversed-phase HPLC system with UV detection.

Materials:

• Purified desulfo-Glucocheirolin sample

• Glucocheirolin standard

• Ultrapure water

• Acetonitrile (B52724) (HPLC grade)

• C18 reversed-phase HPLC column

• HPLC system with a UV detector

Procedure:

• Sample and Standard Preparation: Reconstitute the lyophilized desulfo-Glucocheirolin sample in a known volume of ultrapure water. Prepare a series of standard solutions of Glucocheirolin of known concentrations.

• HPLC Analysis:

  • Inject the sample and standards onto the C18 column.

  • Use a gradient elution program with water and acetonitrile as the mobile phases. A typical gradient might start with a low percentage of acetonitrile and gradually increase to elute the compounds.

  • Set the UV detector to 229 nm for the detection of desulfoglucosinolates.

• Quantification: Identify the desulfo-Glucocheirolin peak in the sample chromatogram by comparing its retention time with that of the standard. Calculate the concentration of Glucocheirolin in the original sample based on the peak area and the calibration curve generated from the standards.

Enzymatic Hydrolysis of Glucocheirolin by Myrosinase

This protocol outlines the enzymatic conversion of Glucocheirolin to 3-methylsulfonylpropyl isothiocyanate (cheirolin) using myrosinase.

Materials:

• Purified Glucocheirolin

• Myrosinase enzyme (commercially available or extracted from a plant source like white mustard seeds)

• Phosphate (B84403) buffer (pH 6.5)

• Dichloromethane or other suitable organic solvent for extraction

• Spectrophotometer or Gas Chromatography-Mass Spectrometry (GC-MS) for analysis

Procedure:

• Reaction Setup: Dissolve a known amount of Glucocheirolin in phosphate buffer (pH 6.5).

• Enzyme Addition: Add the myrosinase solution to the Glucocheirolin solution to initiate the hydrolysis reaction.

• Incubation: Incubate the reaction mixture at room temperature or a controlled temperature (e.g., 37°C) for a specific period (e.g., 30-60 minutes).

• Extraction of Isothiocyanate: After the incubation period, stop the reaction (e.g., by adding a denaturing agent or by immediate extraction). Extract the resulting 3-methylsulfonylpropyl isothiocyanate with an organic solvent like dichloromethane.

• Analysis: Analyze the organic extract to confirm the presence and quantity of 3-methylsulfonylpropyl isothiocyanate using techniques such as GC-MS or by derivatizing the isothiocyanate and analyzing it with a spectrophotometer.

Biological Activities and Signaling Pathways

The biological significance of Glucocheirolin lies in its hydrolysis product, 3-methylsulfonylpropyl isothiocyanate (cheirolin). Isothiocyanates, as a class of compounds, are known for their potent anticancer and anti-inflammatory activities.

Anticancer Activity

Isothiocyanates, including cheirolin, have been shown to exert anticancer effects through multiple mechanisms:

• Induction of Phase II Detoxification Enzymes: Isothiocyanates are potent inducers of phase II enzymes, such as glutathione (B108866) S-transferases and quinone reductase, which are involved in the detoxification of carcinogens. This induction is primarily mediated by the Keap1-Nrf2-ARE (Kelch-like ECH-associated protein 1-Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) signaling pathway.

• Induction of Apoptosis: Isothiocyanates can induce programmed cell death (apoptosis) in cancer cells by modulating the expression of pro-apoptotic and anti-apoptotic proteins of the Bcl-2 family and activating caspases.

• Cell Cycle Arrest: They can also arrest the cell cycle at various checkpoints, thereby inhibiting the proliferation of cancer cells.

A study on cheirolin demonstrated its ability to induce the Nrf2-dependent gene expression, suggesting its role in cellular defense mechanisms against oxidative stress and carcinogens.

Anticancer signaling pathways of 3-methylsulfonylpropyl isothiocyanate.

Anti-inflammatory Activity

The anti-inflammatory effects of isothiocyanates are primarily attributed to their ability to inhibit the pro-inflammatory transcription factor NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells).

• Inhibition of NF-κB: Isothiocyanates can inhibit the activation of the IκB kinase (IKK) complex, which is responsible for the phosphorylation and subsequent degradation of IκB, the inhibitor of NF-κB. By preventing IκB degradation, isothiocyanates block the translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-inflammatory genes, such as cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and various inflammatory cytokines.

Anti-inflammatory signaling pathway of 3-methylsulfonylpropyl isothiocyanate.

Experimental Workflow Overview

The following diagram illustrates the general workflow for the study of Glucocheirolin, from extraction to the analysis of its biological activity.

General experimental workflow for Glucocheirolin research.

Conclusion

Glucocheirolin and its hydrolysis product, 3-methylsulfonylpropyl isothiocyanate, represent a promising area of research for the development of novel therapeutic agents. This technical guide provides a foundational resource for scientists and researchers, offering key chemical information and detailed experimental protocols. While the general anticancer and anti-inflammatory mechanisms of isothiocyanates are well-documented, further research is warranted to fully elucidate the specific biological activities and therapeutic potential of 3-methylsulfonylpropyl isothiocyanate. The methodologies and information presented herein are intended to facilitate and guide future investigations into this intriguing natural compound.

References

• 1. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory effects of luteolin: A review of in vitro, in vivo, and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Glucocheirolin using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glucocheirolin is a naturally occurring glucosinolate found in a variety of Brassicaceae vegetables, such as rocket salad (Eruca sativa). Glucosinolates and their hydrolysis products are of significant interest to the scientific community due to their potential roles in plant defense and their impact on human health, including anticarcinogenic properties. Accurate and robust quantification of specific glucosinolates like Glucocheirolin is crucial for agricultural, nutritional, and pharmaceutical research. This document provides a detailed LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) protocol for the reliable quantification of Glucocheirolin in plant matrices.

Experimental Protocols

This section details the necessary steps for sample preparation, and the conditions for liquid chromatography and mass spectrometry.

Sample Preparation

The following protocol is a general guideline for the extraction of Glucocheirolin from plant material. Optimization may be required depending on the specific matrix.

Materials:

• Plant tissue (e.g., leaves, seeds)

• Liquid nitrogen

• Lyophilizer (freeze-dryer)

• 70% Methanol (B129727) (HPLC grade)

• Deionized water

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• Fresh plant material should be flash-frozen in liquid nitrogen immediately after harvesting to quench enzymatic activity.

• The frozen samples are then lyophilized to remove water content.

• The dried plant material is ground to a fine powder using a mortar and pestle or a ball mill.

• A known amount of the powdered sample (e.g., 100 mg) is weighed into a centrifuge tube.

• 70% methanol is added to the sample at a ratio of 10:1 (v/w) (e.g., 1 mL for 100 mg of sample).

• The mixture is vortexed for 1 minute to ensure thorough mixing.

• The sample is then incubated at 70°C for 20 minutes in a water bath to inactivate myrosinase enzymes, which can degrade glucosinolates.

• After incubation, the sample is centrifuged at 10,000 x g for 10 minutes.

• The supernatant is carefully collected and filtered through a 0.22 µm syringe filter into an HPLC vial for LC-MS/MS analysis.

Liquid Chromatography

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-2 min: 5% B

  • 2-10 min: 5-95% B

  • 10-12 min: 95% B

  • 12-12.1 min: 95-5% B

  • 12.1-15 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry

Instrumentation:

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Parameters:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Multiple Reaction Monitoring (MRM) Transitions:

  • The precursor ion for Glucocheirolin is the deprotonated molecule [M-H]⁻. The molecular weight of Glucocheirolin is approximately 439.5 g/mol , so the precursor ion will be m/z 438.5.[1]

  • Common product ions for glucosinolates are m/z 97 (corresponding to [HSO₄]⁻) and m/z 259 (resulting from the loss of the side chain and rearrangement).[2][3][4] A study quantifying 22 glucosinolates, including glucocheirolin, provides optimized MRM parameters.[5]

• MRM Transitions for Glucocheirolin:

  • Quantifier: 438.5 -> 97.0

  • Qualifier: 438.5 -> 259.0

• Source Parameters (to be optimized for the specific instrument):

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

Data Presentation

The following tables summarize quantitative data for Glucocheirolin found in the literature.

Table 1: MRM Parameters for Glucocheirolin Quantification

Compound	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Collision Energy (eV)
Glucocheirolin	438.5	97.0	259.0	25

Table 2: Quantitative Data of Glucocheirolin in Eruca vesicaria subsp. sativa (Arugula)

Plant Material	Glucocheirolin Concentration (µg/g dry weight)	Reference
Baby Leafy Greens	Present (quantification not specified)	[6]

Table 3: Method Validation Parameters for Glucosinolate Analysis

Parameter	Acceptance Criteria
Linearity (R²)	> 0.99
Accuracy (% Recovery)	80-120%
Precision (%RSD)	< 15%
Limit of Detection (LOD)	Signal-to-Noise ratio > 3
Limit of Quantification (LOQ)	Signal-to-Noise ratio > 10
Matrix Effect	Assessed by post-extraction spike

Visualization

Experimental Workflow for Glucocheirolin Quantification

References

• 1. Glucocheirolin | C11H21NO11S3 | CID 9573943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Simultaneous Quantification of 22 Glucosinolates in 12 Brassicaceae Vegetables by Hydrophilic Interaction Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intact glucosinolate analysis in plant extracts by programmed cone voltage electrospray LC/MS: performance and comparison with LC/MS/MS methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Glucocheirolin from Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin (B91262) is a prominent glucosinolate found in a variety of plants, notably within the Brassicaceae family, including wallflower (Erysimum cheiri)[1]. Glucosinolates and their hydrolysis products, such as isothiocyanates, are of significant interest to the scientific community due to their potential applications in agriculture, food science, and pharmacology, including their role in cancer prevention[2]. The biological activity of these compounds is typically initiated upon tissue damage, which allows the enzyme myrosinase to hydrolyze the parent glucosinolate into various breakdown products[3][4].

Effective extraction of intact glucocheirolin requires the immediate inactivation of myrosinase to prevent its degradation. This is crucial for accurate quantification and for isolating the compound for further research and development. The following protocol provides a robust and widely validated method for the extraction and purification of glucocheirolin from plant tissues. The methodology is based on the principles of solvent extraction at elevated temperatures to denature myrosinase, followed by purification using ion-exchange chromatography.

Data Presentation: Glucosinolate Content in Various Plant Tissues

The concentration of glucosinolates can vary significantly between different plant species and tissues. The following table summarizes representative data on glucosinolate content from various sources to provide a comparative context for researchers.

Plant Source	Tissue	Major Glucosinolates	Total Glucosinolate Concentration (mg/kg Dry Weight)	Reference
Broccoli Sprouts	Sprouts	Glucoraphanin (B191350), Progoitrin, 4-hydroxy-glucobrassicin	2,131 - 100,094	[5]
Broccoli	Seeds	Glucoraphanin	13,300	[6]
Broccoli	Florets	Glucoraphanin	890	[6]
Brussels Sprouts	Sprouts	Glucoraphanin	30	[6]
White Cabbage	Edible Parts	Sinigrin, Glucobrassicin	Varies with processing	[7]

Experimental Protocol: Extraction and Purification of Glucocheirolin

This protocol details the steps for extracting intact glucocheirolin from plant tissues, particularly from sources like Erysimum cheiri.

Part 1: Sample Preparation and Extraction

• Tissue Preparation:

  • For fresh plant material, flash-freeze the tissue in liquid nitrogen immediately after harvesting to prevent enzymatic degradation[3][8].

  • Grind the frozen tissue to a fine powder using a mortar and pestle pre-chilled with liquid nitrogen.

  • Alternatively, freeze-dry the plant material and then grind it into a fine powder. This method is suitable for long-term storage and obtaining homogenous samples[9][10].

• Extraction:

  • Weigh approximately 50-100 mg of the finely ground plant material into a 2 mL reaction tube[3].

  • Add 1 mL of 70% methanol (B129727) (v/v in ultrapure water) to the tube[3].

  • Vortex the mixture briefly to ensure the plant material is fully suspended.

  • Immediately place the sealed tubes in a heating block or water bath at 90-92 °C for approximately 5 minutes, or until the methanol solution just begins to boil. This step is critical for inactivating myrosinase[3].

  • After heating, place the tubes in an ultrasonic bath for 15 minutes to enhance extraction efficiency[3].

  • Centrifuge the tubes at an appropriate speed (e.g., 3,000 x g) for 10 minutes to pellet the solid material.

  • Carefully collect the supernatant containing the extracted glucosinolates.

Part 2: Purification by Ion-Exchange Chromatography

• Column Preparation:

  • Prepare small chromatography columns using Pasteur pipettes plugged with glass wool.

  • Prepare a slurry of DEAE-Sephadex A-25 (or a similar weak anion exchange resin) in water.

  • Load the slurry into the Pasteur pipettes to create a packed column bed.

  • Wash the column with water and then equilibrate with a suitable buffer, such as 20 mM sodium acetate (B1210297) (pH 5.5)[3].

• Sample Loading and Washing:

  • Load the supernatant from the extraction step onto the equilibrated ion-exchange column. Glucosinolates, being anionic, will bind to the resin.

  • Wash the column with the equilibration buffer to remove unbound impurities.

• Desulfation (Optional but recommended for HPLC analysis):

  • For analysis by HPLC with UV detection, it is common to desulfate the glucosinolates.

  • Prepare a solution of purified sulfatase (from Helix pomatia)[3].

  • Apply the sulfatase solution to the column and allow it to incubate overnight at room temperature. This enzymatic reaction removes the sulfate (B86663) group, resulting in desulfoglucosinolates[11].

• Elution:

  • Elute the desulfoglucosinolates from the column by washing with ultrapure water[3].

  • Collect the eluate, which now contains the purified desulfoglucocheirolin.

• Sample Finalization:

  • Freeze-dry the collected eluate to obtain a powdered sample of the purified desulfoglucocheirolin[3].

  • For analysis, dissolve the residue in a precise volume of ultrapure water[3].

Part 3: Analysis by HPLC

• Instrumentation:

  • A high-pressure liquid chromatography (HPLC) system equipped with a photodiode array (PDA) or UV detector is required[3].

  • A reversed-phase C18 column is typically used for separation[3].

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used.

  • Flow Rate: A typical flow rate is 0.75 mL/min.

  • Column Temperature: Maintain the column at 40 °C.

  • Detection Wavelength: Monitor the eluate at 229 nm for the detection of desulfoglucosinolates[3].

• Quantification:

  • Quantification is achieved by comparing the peak areas of the sample with those of a standard curve prepared from a known glucosinolate standard, such as sinigrin[3].

  • The concentration of glucocheirolin is then calculated using established relative response factors[3].

Experimental Workflow Diagram

Caption: Workflow for the extraction and analysis of glucocheirolin.

Signaling Pathway Diagram: Glucosinolate-Myrosinase System

Caption: The glucosinolate-myrosinase system upon tissue damage.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation and purification of glucosinolates from crude plant homogenates by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. "Quantitative determination of glucoraphanin in Brassica vegetables by " by Iris Lee, Mary C. Boyce et al. [ro.ecu.edu.au]
• 7. Stability of glucosinolates and glucosinolate degradation products during storage of boiled white cabbage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Determination of 18 Intact Glucosinolates in Brassicaceae Vegetables by UHPLC-MS/MS: Comparing Tissue Disruption Methods for Sample Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enzymatic Hydrolysis of Glucocheirolin Using Myrosinase

Audience: Researchers, scientists, and drug development professionals.

Introduction Glucosinolates (GSLs) are a class of secondary metabolites found predominantly in Brassicaceae vegetables.[1] Upon tissue damage, they are hydrolyzed by the enzyme myrosinase (a thioglucosidase, EC 3.2.1.147) into various bioactive compounds, including isothiocyanates (ITCs), nitriles, and thiocyanates.[2][3] Glucocheirolin is a specific glucosinolate that, upon enzymatic hydrolysis, yields Cheirolin (3-methylsulfonylpropyl isothiocyanate), a compound of interest for its potential therapeutic properties. The hydrolysis products of GSLs are known to exhibit a range of health-promoting effects, including antioxidant, anti-inflammatory, and anticancer activities, by modulating cellular signaling pathways such as Nrf2 and NF-κB.[4][5]

This application note provides detailed protocols for the enzymatic hydrolysis of Glucocheirolin using myrosinase, methods for analyzing the reaction products, and a summary of typical reaction conditions.

Principle of the Reaction

Myrosinase catalyzes the cleavage of the thioglucosidic bond in Glucocheirolin. This reaction releases D-glucose and an unstable aglycone intermediate (thiohydroximate-O-sulfonate).[2] This intermediate then spontaneously rearranges to form the isothiocyanate Cheirolin, along with a sulfate (B86663) ion. The precise nature of the final products can be influenced by factors such as pH and the presence of specifier proteins.[6]

Caption: Enzymatic hydrolysis of Glucocheirolin by myrosinase.

Data Presentation: Reaction Parameters

Quantitative parameters for myrosinase activity are dependent on the enzyme source, substrate, and assay method. The following table summarizes typical conditions reported for the hydrolysis of various glucosinolates, which can be used as a starting point for optimizing Glucocheirolin hydrolysis.

Parameter	Value Range	Substrate Example	Source / Method	Citation
Substrate Concentration	0.2 mM - 1.0 mM	Sinigrin, Glucotropaeolin	Spectrophotometric / pH-Stat	[7][8]
Enzyme Concentration	0.005 - 0.13 mg/mL	Sinigrin	pH-Stat	[8]
pH	6.0 - 7.0	Glucoraphanin, Sinigrin	HPLC / Spectrophotometric	[7][9]
Temperature	37 °C - 50 °C	Sinigrin, Glucoraphanin	Spectrophotometric / HPLC	[7][9]
Buffer	10 mM - 20 mM Phosphate (B84403)	Sinigrin	HPLC / Spectrophotometric	[7][10]
Reaction Time	5 min - 30 min	Sinigrin	HPLC / Spectrophotometric	[9][10]

Experimental Protocols & Workflow

The overall workflow involves enzyme preparation, the enzymatic reaction itself, and subsequent analysis of the substrate depletion or product formation.

Caption: General experimental workflow for Glucocheirolin hydrolysis.

Protocol 1: Myrosinase Extraction (General Method)

This protocol is adapted from methods used for extracting myrosinase from Brassicaceae products.[10][11]

• Homogenization: Grind 1.0 g of finely ground plant material (e.g., mustard seeds) with 20 mL of cold (4°C) 10 mM phosphate buffer (pH 7.0).

• Extraction: Gently agitate the mixture for 30 minutes at 4°C.

• Centrifugation: Centrifuge the extract at 10,000 x g for 20 minutes at 4°C to pellet solid debris.

• Filtration: Collect the supernatant and filter it through a 0.45 µm syringe filter to clarify the crude enzyme extract.

• Purification (Optional): For cleaner kinetics, endogenous glucosinolates can be removed by passing the extract through a DEAE Sephadex A25 ion-exchange column.[11]

• Storage: Use the extract immediately or store at -20°C. Determine protein concentration using a standard method (e.g., Bradford assay).

Protocol 2: Kinetic Analysis by HPLC

This method directly measures the decrease in the Glucocheirolin substrate over time.[10]

• Reagents & Equipment:

  • HPLC system with UV detector.

  • C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Eluent: Acetonitrile/phosphate buffer (10 mM, pH 7.0) with an ion-pairing agent like 5mM tetraheptylammonium (B15475950) bromide.[10]

  • Glucocheirolin standard solution (e.g., 0.3 mM in water).

  • Myrosinase extract (from Protocol 1).

• Reaction Setup:

  • Pre-warm 1 mL of Glucocheirolin solution and 1 mL of diluted myrosinase extract to the desired reaction temperature (e.g., 37°C).

  • Initiate the reaction by mixing the two solutions.

• HPLC Analysis:

  • Immediately inject 20 µL of the reaction mixture onto the HPLC column. This is the t=0 time point.

  • Continue to inject 20 µL aliquots at regular intervals (e.g., every 5 minutes) for 20-30 minutes.[10]

  • Monitor the chromatogram at ~227-235 nm, the typical absorbance range for glucosinolates.[7][10]

• Data Analysis:

  • Quantify the peak area or height corresponding to Glucocheirolin at each time point.

  • Plot the decrease in Glucocheirolin concentration over time to determine the initial reaction velocity (Vmax) and calculate enzyme activity.

Protocol 3: Activity Screening by Spectrophotometry (Glucose Release)

This method quantifies myrosinase activity by measuring the D-glucose produced during hydrolysis using a coupled enzyme assay.[9][11]

• Reagents & Equipment:

  • UV-Vis Spectrophotometer.

  • Commercial glucose oxidase/peroxidase (GOPOD) assay kit.

  • Glucocheirolin solution (e.g., 2 mg/mL in pH 7.0 PBS).[9]

  • Myrosinase extract.

• Reaction Setup:

  • In a microcentrifuge tube, mix 500 µL of Glucocheirolin solution with 500 µL of myrosinase extract.

  • Prepare a blank sample with 500 µL of buffer instead of the enzyme extract.

  • Incubate at the desired temperature (e.g., 40°C) for a set time (e.g., 30 minutes).[9]

• Quenching: Stop the reaction by boiling the mixture for 5 minutes to denature the myrosinase. Centrifuge to pellet the denatured protein.

• Glucose Measurement:

  • Take an aliquot of the supernatant from the reaction mixture.

  • Follow the manufacturer's instructions for the GOPOD kit to measure the glucose concentration. This typically involves mixing the sample with the reagent and measuring absorbance at ~490-510 nm after a short incubation.

• Data Analysis:

  • Use a D-glucose standard curve to calculate the amount of glucose released.

  • Calculate myrosinase activity, often expressed as µmol of glucose released per minute per mg of protein.

Relevance to Drug Development: Downstream Signaling

The hydrolysis product of Glucocheirolin, Cheirolin, is an isothiocyanate. Isothiocyanates are well-documented modulators of key cellular signaling pathways involved in inflammation and cytoprotection, making them relevant for drug discovery.[4]

• Nrf2 Pathway Activation: ITCs can activate the Nrf2 signaling pathway, which upregulates the expression of antioxidant and detoxification enzymes. This is a crucial mechanism for cellular protection against oxidative stress.[4]

• NF-κB Pathway Inhibition: ITCs can inhibit the pro-inflammatory NF-κB signaling pathway, thereby reducing the expression of inflammatory mediators like TNF-α and various interleukins. This action is central to their anti-inflammatory effects.[4]

Caption: Potential signaling pathways modulated by Cheirolin.

References

• 1. Kinetics of glucosinolate hydrolysis by myrosinase in Brassicaceae tissues: A high-performance liquid chromatography approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ojs.openagrar.de [ojs.openagrar.de]
• 8. Making sure you're not a bot! [mostwiedzy.pl]
• 9. Characterization of a Novel Myrosinase with High Activity from Marine Bacterium Shewanella baltica Myr-37 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. terresinovia.fr [terresinovia.fr]
• 11. researchgate.net [researchgate.net]

Application Note: Glucocheirolin as a Substrate for Myrosinase Kinetic Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glucocheirolin (B91262) is an alkyl glucosinolate found in various cruciferous plants, such as wallflower (Erysimum cheiri) and some Brassica species. Like other glucosinolates, it serves as a substrate for the enzyme myrosinase (β-thioglucosidase glucohydrolase, EC 3.2.1.147).[1] Upon plant tissue damage, myrosinase hydrolyzes glucocheirolin into D-glucose and an unstable aglycone. This aglycone subsequently rearranges to form cheirolin (B1668576) (3-methylsulfonylpropyl isothiocyanate), a bioactive compound.

The study of myrosinase kinetics with specific glucosinolates like glucocheirolin is crucial for several fields. In drug development, the hydrolysis products of glucosinolates, particularly isothiocyanates (ITCs), are investigated for their chemopreventive and therapeutic properties.[2][3] Cheirolin, for instance, has been shown to induce the Nrf2 signaling pathway, a key regulator of cellular antioxidant responses.[4] Understanding the enzymatic efficiency of its production is vital for harnessing its potential. In food science, these kinetics influence the flavor profile and health benefits of cruciferous vegetables.

This document provides detailed protocols for studying the kinetics of myrosinase using glucocheirolin as a substrate and discusses the biological relevance of its hydrolysis product.

Principle of the Kinetic Assay

The enzymatic hydrolysis of glucocheirolin by myrosinase follows the reaction:

Glucocheirolin + H₂O → [Myrosinase] → D-Glucose + Cheirolin + Sulfate

The reaction rate can be monitored using several methods:

• Spectrophotometry: This method tracks the decrease in absorbance of the glucosinolate substrate, which has a characteristic UV absorption maximum around 227-230 nm.[5][6] It allows for a continuous, real-time measurement of enzyme activity.

• Glucose Release Assay: The production of D-glucose, a stoichiometric product of the reaction, is quantified over time. This is typically achieved using a coupled enzyme system, such as glucose oxidase and peroxidase, which generates a colored product that can be measured photometrically.[5][7][8]

• HPLC-Based Assay: High-Performance Liquid Chromatography (HPLC) can be used to separate and quantify the amount of remaining glucocheirolin substrate at specific time points.[9][10] This method is highly specific and robust, though more labor-intensive than spectrophotometric assays.

Expected Kinetic Parameters

The kinetic behavior of myrosinase can be described by the Michaelis-Menten model, which relates the initial reaction velocity (V₀) to the substrate concentration ([S]).[11][12] Key parameters include the Michaelis constant (Kₘ), representing the substrate concentration at half-maximal velocity, and the maximum velocity (Vₘₐₓ). While extensive data for glucocheirolin is limited, the following table presents known kinetic parameters for myrosinases from different sources with the commonly studied substrate sinigrin, providing a comparative baseline. Researchers should determine these parameters empirically for the glucocheirolin-myrosinase pair under their specific experimental conditions.

Table 1: Michaelis-Menten Kinetic Parameters of Myrosinases with Sinigrin Substrate

Myrosinase Source	Kₘ (µM)	Vₘₐₓ (µmol/min)	Catalytic Efficiency (k_cat_/Kₘ) (s⁻¹µM⁻¹)	Reference
Recombinant in E. coli	24.32 ± 3.47	0.364 ± 0.011	0.3	[11]
Recombinant in S. cerevisiae	37.37 ± 7.51	1.388 ± 0.06	0.743	[11]
White Cabbage Extract	229 ± 16	0.052 ± 0.002	Not Reported	[5]
Broccoli (Wild-Type)	40 ± 0.00	0.42 ± 0.00	Not Reported	[12]

Note: Kinetic parameters are highly dependent on the enzyme source, purity, and assay conditions (pH, temperature).

Experimental Protocols

Protocol 1: Continuous Spectrophotometric Assay

This protocol measures the rate of glucocheirolin hydrolysis by monitoring the decrease in UV absorbance at 229 nm.

A. Materials and Reagents

• Glucocheirolin (Substrate)

• Purified Myrosinase Enzyme

• Assay Buffer: 20 mM Sodium Phosphate (B84403) Buffer, pH 6.5

• UV-transparent cuvettes (1 cm path length)

• UV-Vis Spectrophotometer with temperature control

B. Reagent Preparation

• Assay Buffer: Prepare 20 mM sodium phosphate buffer and adjust the pH to 6.5.

• Glucocheirolin Stock Solution: Prepare a 10 mM stock solution of glucocheirolin in deionized water. Determine the precise concentration spectrophotometrically.

• Myrosinase Solution: Prepare a stock solution of myrosinase in the assay buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate for at least 60-120 seconds. Keep the enzyme on ice.

C. Assay Procedure

• Set the spectrophotometer to read absorbance at 229 nm and equilibrate the cuvette holder to 37°C.

• Prepare a series of substrate dilutions in assay buffer ranging from approximately 0.1 × Kₘ to 10 × Kₘ. A typical starting range is 5 µM to 500 µM.

• For each concentration, add the appropriate volume of glucocheirolin dilution and assay buffer to a cuvette for a total volume of 980 µL.

• Place the cuvette in the spectrophotometer and incubate for 3-5 minutes to reach thermal equilibrium.

• Initiate the reaction by adding 20 µL of the myrosinase solution, mix quickly by gentle inversion, and immediately start recording the absorbance at 229 nm every 5 seconds for 2-5 minutes.

• Run a blank reaction containing substrate but no enzyme to control for non-enzymatic hydrolysis.

D. Data Analysis

• Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot using the Beer-Lambert law (A = εcl). The molar extinction coefficient (ε) for glucocheirolin must be determined or obtained from literature.

• Plot the calculated V₀ values against the corresponding substrate concentrations ([S]).

• Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism) to determine Kₘ and Vₘₐₓ. Alternatively, use a Lineweaver-Burk plot (1/V₀ vs. 1/[S]) for a linear estimation.

Protocol 2: Glucose Release Assay (Endpoint)

This protocol quantifies the glucose produced from glucocheirolin hydrolysis.

A. Materials and Reagents

• Glucocheirolin, Myrosinase, and Assay Buffer (as in Protocol 1)

• Reaction Stop Solution: 100 mM Sodium Hydroxide (NaOH)

• Glucose Oxidase/Peroxidase (GOPOD) Assay Kit or equivalent

• D-Glucose standard solution (for calibration curve)

• Microplate reader

B. Assay Procedure

• Prepare a series of glucocheirolin dilutions as described in Protocol 1.

• In separate microcentrifuge tubes, add 100 µL of each glucocheirolin dilution. Pre-incubate at 37°C for 5 minutes.

• Initiate the reactions by adding 20 µL of myrosinase solution to each tube.

• Allow the reaction to proceed for a predetermined time (e.g., 5, 10, 15 minutes) where the product formation is still in the linear range.

• Stop the reaction by adding 20 µL of the Stop Solution (100 mM NaOH).

• Prepare a glucose standard curve (e.g., 0 to 200 µM).

• Transfer a small aliquot (e.g., 20 µL) from each stopped reaction tube and each standard dilution to a 96-well plate.

• Add 180 µL of the GOPOD reagent to each well. Incubate according to the manufacturer's instructions (e.g., 20 minutes at 37°C).

• Measure the absorbance at the recommended wavelength (typically ~510 nm) using a microplate reader.

C. Data Analysis

• Use the glucose standard curve to determine the concentration of glucose produced in each reaction.

• Calculate the initial velocity (V₀) as µmoles of glucose produced per minute.

• Plot V₀ versus substrate concentration ([S]) and determine Kₘ and Vₘₐₓ as described in Protocol 1.

Visualizations

Experimental Workflow

The following diagram outlines the general workflow for a myrosinase kinetics experiment.

Myrosinase Kinetics Experimental Workflow.

Biological Relevance: Cheirolin and the Nrf2 Signaling Pathway

The hydrolysis of glucocheirolin produces the isothiocyanate cheirolin. Like many ITCs, cheirolin is a potent activator of the Keap1-Nrf2 signaling pathway, a critical mechanism for cellular defense against oxidative stress.[2][4][13] Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation. Electrophilic compounds like cheirolin can modify cysteine residues on Keap1, disrupting the Keap1-Nrf2 interaction. This stabilizes Nrf2, allowing it to translocate to the nucleus, bind to the Antioxidant Response Element (ARE), and drive the expression of numerous cytoprotective genes.[14]

Activation of the Nrf2 pathway by Cheirolin.

References

• 1. mdpi.com [mdpi.com]
• 2. The Role of Glucosinolate Hydrolysis Products from Brassica Vegetable Consumption in Inducing Antioxidant Activity and Reducing Cancer Incidence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Aspects of Biological Activity of Isothiocyanates and Indoles, the Products of Glucosinolate Decomposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Making sure you're not a bot! [mostwiedzy.pl]
• 6. ojs.openagrar.de [ojs.openagrar.de]
• 7. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Kinetics of glucosinolate hydrolysis by myrosinase in Brassicaceae tissues: A high-performance liquid chromatography approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. terresinovia.fr [terresinovia.fr]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. The Role of Glucosinolate Hydrolysis Products from Brassica Vegetable Consumption in Inducing Antioxidant Activity and Reducing Cancer Incidence - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Anticancer Effects of Glucocheirolin on Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucosinolates, a class of secondary metabolites found in cruciferous vegetables, and their enzymatic hydrolysis products, isothiocyanates (ITCs), have garnered significant attention for their potential chemopreventive and therapeutic effects against various cancers.[1][2] Glucocheirolin is a specific glucosinolate that, upon hydrolysis by the enzyme myrosinase, is expected to yield an isothiocyanate with potential anticancer activity. While extensive research has been conducted on various glucosinolates and their derivatives, detailed studies specifically investigating the anticancer effects of Glucocheirolin are not extensively documented in publicly available literature.

These application notes provide a framework for investigating the anticancer properties of Glucocheirolin, drawing upon the established mechanisms of action of closely related glucosinolates and ITCs. The protocols outlined below are standard, validated methods for assessing cytotoxicity, induction of apoptosis, and modulation of key signaling pathways implicated in cancer progression, such as the NF-κB and MAPK pathways.[3][4][5]

Data Presentation: Anticancer Activity of Related Isothiocyanates

The following tables summarize the cytotoxic effects (IC50 values) of various isothiocyanates, the class of compounds to which the hydrolysis product of Glucocheirolin belongs, on a range of human cancer cell lines. This data serves as a reference for the potential efficacy of Glucocheirolin's active metabolite.

Table 1: IC50 Values of Various Isothiocyanates on Human Cancer Cell Lines

Isothiocyanate Derivative	Cancer Cell Line	Cell Type	IC50 (µM)	Citation
Benzyl isothiocyanate (BITC)	PC-3	Prostate Cancer	~2.5	[4]
Benzyl isothiocyanate (BITC)	PANC-1	Pancreatic Cancer	~5	[6]
Benzyl isothiocyanate (BITC)	MIAPaCa-2	Pancreatic Cancer	~5	[6]
Phenethyl isothiocyanate (PEITC)	HT-29	Colon Cancer	~10	[4]
Sulforaphane (SFN)	HCT116	Colorectal Cancer	Not Specified	[3]
Sulforaphane (SFN)	SW480	Colorectal Cancer	Not Specified	[3]

Note: The IC50 values can vary depending on the experimental conditions, such as incubation time and the specific assay used.

Key Signaling Pathways in Glucosinolate-Mediated Anticancer Effects

The anticancer effects of glucosinolate derivatives are often attributed to their ability to modulate critical cellular signaling pathways that regulate cell proliferation, survival, and apoptosis.

Apoptosis Induction Pathway

Many isothiocyanates have been shown to induce apoptosis (programmed cell death) in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[7][8] This involves the activation of caspases, a family of proteases that execute the apoptotic process.[7]

Caption: Glucocheirolin-induced intrinsic apoptosis pathway.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammation and cell survival.[9][10][11][12] In many cancers, this pathway is constitutively active, promoting cell proliferation and inhibiting apoptosis.[8] Some isothiocyanates have been shown to suppress NF-κB activation, thereby sensitizing cancer cells to apoptosis.[3][13]

Caption: Inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in regulating cell proliferation, differentiation, and stress responses.[5][14][15][16] Dysregulation of the MAPK pathway is common in cancer.[14] Certain ITCs can modulate MAPK signaling, often leading to cell cycle arrest and apoptosis.[4][5][15]

Caption: Modulation of the MAPK signaling pathway.

Experimental Workflow

A typical workflow for investigating the anticancer effects of Glucocheirolin is depicted below. This multi-step process begins with determining the cytotoxic concentration and progresses to elucidating the underlying mechanisms of action.

Caption: Experimental workflow for investigating Glucocheirolin.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the concentration of Glucocheirolin that inhibits the growth of cancer cell lines by 50% (IC50).

Materials:

• Cancer cell line of interest (e.g., HCT116, MCF-7, PC-3)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Glucocheirolin stock solution (dissolved in a suitable solvent like DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Glucocheirolin in complete medium. Replace the medium in the wells with 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent used for the stock solution).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value.

Protocol 2: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay quantifies the percentage of cells undergoing apoptosis.

Materials:

• Cancer cells treated with Glucocheirolin (at IC50 concentration) and vehicle control

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with Glucocheirolin (at the predetermined IC50 concentration) and vehicle control for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour. Differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), late apoptotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+) cells.

Protocol 3: Western Blot Analysis of Key Signaling Proteins

This protocol is used to detect changes in the expression and phosphorylation status of proteins involved in the NF-κB and MAPK pathways.

Materials:

• Cancer cells treated with Glucocheirolin (at IC50 concentration) and vehicle control

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-ERK, anti-ERK, anti-Bax, anti-Bcl-2, anti-Caspase-3, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment, wash cells with cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the ECL substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative changes in protein expression or phosphorylation.

Conclusion

The provided application notes and protocols offer a comprehensive guide for the initial investigation into the anticancer effects of Glucocheirolin. By systematically evaluating its cytotoxicity, ability to induce apoptosis, and its impact on crucial cancer-related signaling pathways, researchers can build a strong foundation for further preclinical and clinical development of this promising natural compound. It is recommended to perform these experiments in multiple cancer cell lines to assess the breadth of Glucocheirolin's potential anticancer activity.

References

• 1. researchgate.net [researchgate.net]
• 2. Glucosinolates and Their Hydrolytic Derivatives: Promising Phytochemicals With Anticancer Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Anti-Carcinogenic Glucosinolates in Cruciferous Vegetables and Their Antagonistic Effects on Prevention of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The impact of apoptosis-inducing MAPK and glycolytic pathways modulated by Aloe vera and royal jelly in lung and colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glucotropaeolin Promotes Apoptosis by Calcium Dysregulation and Attenuates Cell Migration with FOXM1 Suppression in Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Apoptosis as a Mechanism of the Cancer Chemopreventive Activity of Glucosinolates: a Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Roles of NF-κB in Cancer and Inflammatory Diseases and Their Therapeutic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NF-kappaB activation in development and progression of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. NF-κB, an active player in human cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Glucosinolates in cancer prevention and treatment: experimental and clinical evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Natural products modulating MAPK for CRC treatment: a promising strategy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Glucocheirolin as a Potential Dietary Biomarker for Brassica Consumption

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucosinolates are a class of secondary metabolites prevalent in Brassica vegetables, such as arugula, wallflower cabbage, broccoli, and kale. Upon consumption and plant cell disruption, these compounds are hydrolyzed by the enzyme myrosinase into various bioactive compounds, including isothiocyanates. Glucocheirolin (B91262) is a specific glucosinolate that, upon hydrolysis, yields the isothiocyanate cheirolin (B1668576). Emerging research suggests that cheirolin possesses biological activities, including the activation of the Nrf2 signaling pathway, which is a key regulator of cellular antioxidant responses. This has positioned glucocheirolin as a potential dietary biomarker for the consumption of specific Brassica vegetables and a compound of interest for further investigation in drug development.

These application notes provide a summary of the current knowledge on glucocheirolin, its presence in Brassica vegetables, its metabolism, and its potential as a dietary biomarker. Detailed protocols for the extraction and quantification of its metabolites from human plasma and urine are proposed based on established methods for similar compounds.

Data Presentation

Glucocheirolin Content in Selected Brassica Vegetables

The concentration of glucocheirolin can vary significantly among different Brassica species and even between cultivars of the same species. While comprehensive quantitative data across all Brassica vegetables is not yet available, some studies have identified its presence.

Vegetable	Scientific Name	Glucocheirolin Content	Reference
Arugula	Eruca vesicaria subsp. sativa	Identified, quantification variable	[1]
Wallflower Cabbage	Erysimum cheiri	Known source, specific content varies
Other Brassicas	Various	Presence and content not consistently reported	[2][3][4][5]

Note: The quantitative analysis of glucocheirolin in a wide variety of Brassica vegetables is an ongoing area of research. The data presented here is based on available literature and may not be exhaustive.

Metabolism of Glucocheirolin and the Mercapturic Acid Pathway

Upon ingestion, glucocheirolin is hydrolyzed to cheirolin. Like other isothiocyanates, cheirolin is primarily metabolized in the body through the mercapturic acid pathway for detoxification and excretion. This pathway involves the conjugation of the electrophilic isothiocyanate group with glutathione (B108866) (GSH), followed by a series of enzymatic modifications, ultimately leading to the formation of an N-acetylcysteine (NAC) conjugate, which is then excreted in the urine.[4][5][6][7][8][9]

The primary urinary metabolite of cheirolin is expected to be its N-acetylcysteine conjugate (cheirolin-NAC). Therefore, the quantification of cheirolin-NAC in urine and its precursors in plasma can serve as a reliable biomarker for glucocheirolin intake.

Signaling Pathway Activation

Nrf2 Signaling Pathway

Cheirolin has been shown to be an activator of the Nuclear factor (erythroid-derived 2)-like 2 (Nrf2) signaling pathway.[10] Nrf2 is a transcription factor that plays a central role in the cellular defense against oxidative stress by regulating the expression of a wide array of antioxidant and detoxification enzymes.

The proposed mechanism of Nrf2 activation by cheirolin involves the modification of Keap1, a repressor protein that targets Nrf2 for degradation under basal conditions. Cheirolin's electrophilic isothiocyanate group can react with specific cysteine residues on Keap1, leading to a conformational change that disrupts the Keap1-Nrf2 interaction. This allows Nrf2 to translocate to the nucleus, bind to the Antioxidant Response Element (ARE) in the promoter region of its target genes, and initiate their transcription.

Caption: Nrf2 signaling pathway activation by cheirolin.

Experimental Protocols

The following are proposed protocols for the analysis of cheirolin metabolites in human plasma and urine. These are based on established LC-MS/MS methods for other isothiocyanate metabolites and should be validated for cheirolin specifically.[2][10][11][12][13][14][15]

Protocol 1: Extraction of Cheirolin Metabolites from Human Plasma

Objective: To extract cheirolin and its early-stage metabolites (e.g., glutathione and cysteine conjugates) from human plasma for LC-MS/MS analysis.

Materials:

• Human plasma collected in EDTA tubes

• Acetonitrile (ACN), LC-MS grade

• Formic acid (FA), LC-MS grade

• Internal standard (IS) solution (e.g., a stable isotope-labeled cheirolin conjugate or a structurally similar isothiocyanate conjugate)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (MeOH), LC-MS grade

• Water, LC-MS grade

• Centrifuge

• SPE manifold

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • To 200 µL of plasma, add 20 µL of IS solution.

  • Add 600 µL of ice-cold ACN containing 0.1% FA to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition the C18 SPE cartridge with 1 mL of MeOH followed by 1 mL of water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with 1 mL of 5% MeOH in water.

  • Elute the analytes with 1 mL of MeOH.

• Sample Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Caption: Workflow for plasma extraction of cheirolin metabolites.

Protocol 2: Extraction and Quantification of Cheirolin-NAC from Human Urine

Objective: To extract and quantify the primary urinary metabolite of cheirolin, N-acetylcysteine conjugate (cheirolin-NAC), using LC-MS/MS.

Materials:

• Human urine

• Internal standard (IS) solution (e.g., stable isotope-labeled cheirolin-NAC)

• Methanol (MeOH), LC-MS grade

• Water, LC-MS grade

• Formic acid (FA), LC-MS grade

• Centrifuge

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Thaw frozen urine samples on ice.

  • Centrifuge at 3,000 x g for 10 minutes at 4°C to remove particulate matter.

  • To 500 µL of the supernatant, add 50 µL of IS solution.

  • Add 500 µL of 0.1% FA in MeOH.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial for direct injection or proceed to SPE if further cleanup is required.

Protocol 3: LC-MS/MS Analysis of Cheirolin Metabolites

Objective: To quantify cheirolin metabolites using a validated LC-MS/MS method.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions (suggested starting point):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (hypothetical MRM transitions):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM):

  • Cheirolin-NAC: Precursor ion > Product ion 1, Product ion 2

  • Internal Standard: Precursor ion > Product ion

• Note: The exact MRM transitions for cheirolin and its metabolites need to be determined by infusing pure analytical standards.

Data Analysis:

• Quantification will be based on the peak area ratio of the analyte to the internal standard.

• A calibration curve will be constructed using known concentrations of cheirolin-NAC standard.

Caption: LC-MS/MS analytical workflow for cheirolin metabolites.

Conclusion

Glucocheirolin holds promise as a specific dietary biomarker for the consumption of certain Brassica vegetables. Its hydrolysis product, cheirolin, activates the Nrf2 signaling pathway, suggesting potential health benefits. The provided protocols, based on established methodologies for similar compounds, offer a robust starting point for researchers to develop and validate assays for the quantification of cheirolin and its metabolites in human biological samples. Further research is warranted to establish a comprehensive quantitative database of glucocheirolin in various foods and to fully elucidate the pharmacokinetic profile and biological activities of cheirolin in humans.

References

• 1. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The mercapturic acid pathway metabolites of a glutathione conjugate of aflatoxin B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The mercapturic acid pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The principal urinary metabolites of dietary isothiocyanates, N-acetylcysteine conjugates, elicit the same anti-proliferative response as their parent compounds in human bladder cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. arxiv.org [arxiv.org]
• 10. Determination of benzyl isothiocyanate metabolites in human plasma and urine by LC-ESI-MS/MS after ingestion of nasturtium (Tropaeolum majus L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Characterization of LC-MS based urine metabolomics in healthy children and adults - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Microbial metabolites of flavanols in urine are associated with enhanced anti-proliferative activity in bladder cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Urine Metabolomics Study on Potential Hepatoxic Biomarkers Identification in Rats Induced by Aurantio-Obtusin [frontiersin.org]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the Antioxidant Activity of Glucocheirolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin is a glucosinolate found in various cruciferous vegetables. Upon enzymatic hydrolysis by myrosinase, it is converted into the isothiocyanate cheirolin (B1668576). While many compounds exhibit direct antioxidant activity by scavenging free radicals, the primary antioxidant mechanism of Glucocheirolin and its active form, cheirolin, is indirect. It functions by upregulating the endogenous antioxidant defense system through the activation of the Keap1-Nrf2-ARE signaling pathway.[1][2] This pathway leads to the increased expression of a suite of cytoprotective proteins, including antioxidant enzymes.[1][2]

These application notes provide a comprehensive overview of the methods to assess the antioxidant activity of Glucocheirolin, with a focus on its indirect mechanism of action. While standard direct antioxidant assays are detailed for contextual purposes, it is crucial to understand their limitations in evaluating the specific bioactivity of this compound.

Data Presentation: Antioxidant Activity of Glucocheirolin (Cheirolin)

Direct measurement of the radical scavenging activity of Glucocheirolin and its hydrolysis product, cheirolin, using common in vitro assays (DPPH, ABTS, FRAP, ORAC) is not well-documented and is likely not the primary mechanism of its antioxidant effect. Studies on related glucosinolate fractions have shown a lack of significant direct radical scavenging activity. The more biologically relevant antioxidant effect of cheirolin is its ability to induce endogenous antioxidant enzymes.

The following table summarizes the indirect antioxidant activity of cheirolin through the induction of the Nrf2 signaling pathway.

Method/Target	Analyte	Result	Reference Compound	Notes
Indirect Antioxidant Activity
Nrf2 Nuclear Translocation	Cheirolin	Significant induction	Sulforaphane	Cheirolin demonstrated a potent ability to cause the translocation of the Nrf2 transcription factor to the nucleus, a critical step in activating the antioxidant response.[3]
Heme Oxygenase 1 (HO-1) Expression	Cheirolin	Significant increase in mRNA and protein levels	Sulforaphane	Induction of HO-1, a key antioxidant enzyme, was observed, with potency similar to that of the well-characterized Nrf2-inducer, sulforaphane.[3]
γ-Glutamylcysteine Synthetase (γ-GCS) Expression	Cheirolin	Significant increase in mRNA and protein levels	Sulforaphane	Upregulation of γ-GCS, the rate-limiting enzyme in the synthesis of the major intracellular antioxidant glutathione, was confirmed, with a potency comparable to sulforaphane.[3]
Direct Radical Scavenging Activity
DPPH Radical Scavenging	Glucocheirolin/Cheirolin	Not reported/Likely insignificant	N/A	The primary antioxidant mechanism is not direct radical scavenging.
ABTS Radical Scavenging	Glucocheirolin/Cheirolin	Not reported/Likely insignificant	N/A	The primary antioxidant mechanism is not direct radical scavenging.
Ferric Reducing Antioxidant Power (FRAP)	Glucocheirolin/Cheirolin	Not reported/Likely insignificant	N/A	The primary antioxidant mechanism is not direct radical scavenging.
Oxygen Radical Absorbance Capacity (ORAC)	Glucocheirolin/Cheirolin	Not reported/Likely insignificant	N/A	The primary antioxidant mechanism is not direct radical scavenging.

Signaling Pathway: Keap1-Nrf2-ARE Activation by Cheirolin

The primary mechanism by which cheirolin, the active form of Glucocheirolin, exerts its antioxidant effect is through the activation of the Keap1-Nrf2-ARE signaling pathway. Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by Keap1, which facilitates its degradation. Cheirolin, being an isothiocyanate, can react with specific cysteine residues on Keap1. This modification leads to a conformational change in Keap1, releasing Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various genes, initiating the transcription of numerous antioxidant and detoxifying enzymes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isothiocyanates: cholinesterase inhibiting, antioxidant, and anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes: Glucocheirolin as an Analytical Standard in Phytochemical Research

Introduction

Glucocheirolin is a sulfur-containing secondary metabolite belonging to the glucosinolate family, predominantly found in plants of the order Brassicales, such as broccoli, cabbage, and kale.[1][2] Glucosinolates and their hydrolysis products (e.g., isothiocyanates) are of significant interest to researchers due to their roles in plant defense mechanisms and their potential health benefits for humans, including antioxidant and anticancer properties.[1][3][4][5] Accurate quantification of specific glucosinolates like Glucocheirolin is crucial for the quality control of food and herbal products, chemotaxonomic studies, and research into their biological activities.[6] The use of a certified analytical standard is essential for achieving reliable and reproducible results in these phytochemical studies.[7][8]

This document provides detailed protocols and data for using Glucocheirolin as an analytical standard for its identification and quantification in plant matrices using High-Performance Liquid Chromatography (HPLC) with UV detection, Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Physicochemical Properties of Glucocheirolin

A summary of the key physicochemical properties of Glucocheirolin is presented below.

Property	Value	Source
CAS Number	554-86-9 (Acid form)	[8]
Molecular Formula	C₁₁H₂₁NO₁₁S₃	[9]
Molecular Weight	439.5 g/mol	[9]
Chemical Class	Alkylglucosinolate	[2]

General Workflow for Glucosinolate Analysis

The typical workflow for the analysis of Glucocheirolin and other glucosinolates from a plant matrix involves several key stages, from sample preparation to data analysis.

Caption: General workflow for glucosinolate analysis.

Experimental Protocols

Protocol 1: Quantification of Glucocheirolin by HPLC-UV

This protocol details a widely used method for the quantification of glucosinolates, which involves an enzymatic desulfation step prior to HPLC analysis. The removal of the sulfate (B86663) group improves chromatographic separation on reverse-phase columns.[10][11]

Materials and Reagents:

• Glucocheirolin analytical standard (potassium salt)[7][8]

• Sinigrin (for internal or external standard calibration)[11]

• Freeze-dried, ground plant material[10]

• 70% Methanol (HPLC grade)[10]

• Ultrapure water

• DEAE-Sephadex A-25 or similar anion exchange resin[10]

• Sodium acetate (B1210297) buffer (20 mM, pH 5.5)[10]

• Aryl sulfatase (from Helix pomatia) solution[10][11]

• Acetonitrile (HPLC grade)

Workflow for HPLC-UV Analysis of Glucosinolates

Caption: Detailed workflow for HPLC-UV analysis.

Procedure:

• Extraction: Weigh 50-100 mg of finely ground, freeze-dried plant material into a tube. Add 1 mL of 70% methanol and heat at 75°C for 10 minutes to inactivate the myrosinase enzyme. Centrifuge the mixture and collect the supernatant.[10][11][12]

• Purification: Prepare mini-columns with an anion exchange resin (e.g., DEAE-Sephadex). Load the supernatant onto the column. The glucosinolates will bind to the resin.

• Desulfation: Wash the column with water and then with sodium acetate buffer. Add a solution of purified aryl sulfatase to the column and incubate overnight at room temperature. This enzyme cleaves the sulfate group from the glucosinolates.[10]

• Elution: Elute the resulting desulfo-glucosinolates from the column using ultrapure water. The eluate can be freeze-dried and reconstituted in a precise volume of water for analysis.[10]

• HPLC Analysis: Analyze the desulfo-glucosinolates using a reverse-phase C18 column. Detection is typically performed at 229 nm.[10][13]

HPLC Conditions:

Parameter	Condition	Source
Column	Reverse-phase C₁₈ (e.g., 4.6 x 150 mm, 3 µm)	[10]
Mobile Phase A	Ultrapure Water	[10]
Mobile Phase B	Acetonitrile	[10]
Flow Rate	0.75 mL/min	[10]
Detection	UV at 229 nm	[10][13]
Column Temp.	40 °C	[10]
Gradient	0-2 min: 1.5% B; 2-12 min: 1.5-25% B; 12-15 min: 25-60% B; 15-17 min: 60% B; 17-20 min: 60-1.5% B; 20-28 min: 1.5% B	[10]

Quantification: Identification of desulfo-Glucocheirolin is achieved by comparing its retention time to that of a purified standard that has undergone the same desulfation process. Quantification is performed using a calibration curve of a known standard (like sinigrin) and applying a relative response factor (RRF) for Glucocheirolin (RRF for desulfo-Glucocheirolin is 0.9).[10]

Protocol 2: Analysis of Intact Glucocheirolin by UHPLC-MS/MS

This method allows for the analysis of intact glucosinolates without the need for desulfation, offering higher sensitivity and selectivity, which is particularly useful for complex matrices or trace-level detection.[14][15]

Procedure:

• Extraction: Extract the plant material as described in Protocol 1 (Step 1) using 70% or 80% methanol, often with the addition of an internal standard.[12][14]

• Dilution & Filtration: The supernatant is centrifuged, collected, and may be diluted further before being filtered through a 0.22 µm filter.

• UHPLC-MS/MS Analysis: Inject the filtered extract into the UHPLC-MS/MS system. Separation can be achieved using reverse-phase (C18) or hydrophilic interaction liquid chromatography (HILIC), which is well-suited for these polar compounds.[14]

Example UHPLC-MS/MS Parameters:

Parameter	Condition	Source
Column	HILIC (e.g., Waters ACQUITY UPLC BEH Amide)	[14]
Ionization Mode	Negative Electrospray Ionization (ESI-)	[15][16]
Scan Mode	Multiple Reaction Monitoring (MRM)	[14]
Precursor Ion (m/z)	438.0	[14]
Product Ion (m/z)	358.0 / 96.9	[14]

Quantification: Quantification is based on the peak area of the specific MRM transition for Glucocheirolin, referenced against a calibration curve generated by injecting known concentrations of the Glucocheirolin analytical standard.

Protocol 3: Structural Confirmation by NMR Spectroscopy

NMR is a powerful tool for the unambiguous structural elucidation of purified compounds.[17] For Glucocheirolin, 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC) NMR experiments on an isolated and purified sample can confirm its identity.[18]

Procedure:

• Isolation: Isolate Glucocheirolin from a plant extract using preparative chromatography.

• Sample Preparation: Dissolve a sufficient amount of the purified compound in a suitable deuterated solvent (e.g., D₂O or Methanol-d₄).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra. The chemical shifts and coupling constants will be characteristic of the Glucocheirolin structure, including signals for the glucose moiety, the thiohydroximate group, and the 3-(methylsulfonyl)propyl side chain.[18][19]

Quantitative Data Summary

The concentration of Glucocheirolin can vary significantly between different species and even different tissues of the same plant.[1] The following table provides an example of glucosinolate content in various Brassicaceae vegetables.

Glucosinolate	Broccoli (μmol/g DW)	Cabbage (μmol/g DW)	Daikon Radish (μmol/g DW)	Source
Glucocheirolin	Not Detected	Not Detected	0.04 ± 0.01	[14]
Glucoraphanin	10.31 ± 0.98	0.11 ± 0.02	0.04 ± 0.01	[14]
Glucobrassicin	1.15 ± 0.11	3.58 ± 0.32	0.22 ± 0.03	[14]
Sinigrin	Not Detected	2.54 ± 0.19	Not Detected	[14]
DW = Dry Weight

Glucosinolate Biosynthesis Pathway

Glucosinolates are derived from amino acids. Aliphatic glucosinolates, like Glucocheirolin, are typically biosynthesized from methionine through a series of chain elongation and core structure formation steps.[1]

Caption: Simplified biosynthesis of Glucocheirolin.

References

• 1. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Showing Compound Glucocheirolin (FDB017761) - FooDB [foodb.ca]
• 3. Phytochemicals of Brassicaceae in plant protection and human health--influences of climate, environment and agronomic practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Glucocheirolin | CAS:15592-36-6 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Brassica Genus Seeds: A Review on Phytochemical Screening and Pharmacological Properties [mdpi.com]
• 7. plantaanalytica.com [plantaanalytica.com]
• 8. extrasynthese.com [extrasynthese.com]
• 9. Glucocheirolin | C11H21NO11S3 | CID 9573943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Progresses and Prospects on Glucosinolate Detection in Cruciferous Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Advanced NMR-Based Structural Investigation of Glucosinolates and Desulfoglucosinolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying the Bioavailability of Glucocheirolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin is a naturally occurring glucosinolate found in various cruciferous plants.[1][2] Like other glucosinolates, it is a precursor to bioactive isothiocyanates, which are of significant interest for their potential health benefits, including chemopreventive properties.[3][4] Upon ingestion and hydrolysis, Glucocheirolin is converted to its primary bioactive metabolite, cheirolin (B1668576) (1-isothiocyanato-3-(methylsulfonyl)propane).[5] Understanding the bioavailability of Glucocheirolin is crucial for evaluating its potential as a therapeutic agent or a functional food ingredient.

These application notes provide a detailed protocol for studying the bioavailability of Glucocheirolin, from in vivo animal studies to in vitro cell-based assays. The protocols are based on established methodologies for other well-studied glucosinolates and have been adapted specifically for Glucocheirolin.

Physicochemical Properties of Glucocheirolin

A clear understanding of the physicochemical properties of Glucocheirolin is fundamental for designing and interpreting bioavailability studies.

Property	Value	Reference
Chemical Formula	C11H21NO11S3	[6]
Molecular Weight	439.5 g/mol	[6]
Physical State	Solid	[6]
Melting Point	168 °C	[6]
Solubility	Soluble in water	[2][7]
Primary Hydrolysis Product	Cheirolin (1-isothiocyanato-3-(methylsulfonyl)propane)	[5]

Experimental Protocols

In Vivo Bioavailability Study in a Rodent Model

This protocol outlines an in vivo experiment to determine the pharmacokinetic profile of Glucocheirolin and its metabolite, cheirolin, in a rat model.

Objective: To quantify the absorption, distribution, metabolism, and excretion (ADME) of Glucocheirolin.

Materials:

• Glucocheirolin potassium salt (analytical standard)[8][9]

• Male Sprague-Dawley or Wistar rats (8-10 weeks old)

• Oral gavage needles

• Metabolic cages for urine and feces collection

• Blood collection supplies (e.g., heparinized tubes)

• Centrifuge

• -80°C freezer

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) system[10]

Procedure:

• Animal Acclimatization: House rats in a controlled environment (12-hour light/dark cycle, 22±2°C, 50±10% humidity) for at least one week before the experiment. Provide standard chow and water ad libitum.

• Dosing: Prepare a solution of Glucocheirolin in sterile water. Administer a single oral dose of Glucocheirolin (e.g., 50-100 mg/kg body weight) to fasted rats via oral gavage. A control group should receive the vehicle (water) only.

• Sample Collection:

  • Blood: Collect blood samples (approximately 0.25 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-dosing. Plasma should be separated by centrifugation and stored at -80°C.

  • Urine and Feces: House the rats in metabolic cages and collect urine and feces over 24 hours.[11][12] Store samples at -80°C until analysis.

• Sample Preparation:

  • Plasma: Perform protein precipitation by adding acetonitrile (B52724) (1:3 v/v), vortexing, and centrifuging. Collect the supernatant for analysis.

  • Urine: Dilute urine samples with water and centrifuge to remove particulates before injection.

  • Feces: Homogenize fecal samples in water, followed by solid-phase extraction (SPE) to clean up the sample.

• Analytical Method:

  • Develop and validate a sensitive and specific HPLC-MS/MS method for the simultaneous quantification of Glucocheirolin and cheirolin in plasma, urine, and feces.[7][10] Use an analytical standard for calibration curves.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (area under the curve), and elimination half-life (t1/2) using appropriate software.

Experimental Workflow for In Vivo Bioavailability Study

Caption: Workflow for the in vivo bioavailability study of Glucocheirolin.

In Vitro Intestinal Permeability Assay using Caco-2 Cells

The Caco-2 cell monolayer is a well-established in vitro model for predicting human intestinal drug absorption.[13][14] This protocol assesses the permeability of Glucocheirolin across an intestinal epithelial barrier.

Objective: To determine the apparent permeability coefficient (Papp) of Glucocheirolin and assess its potential for intestinal absorption.

Materials:

• Caco-2 cells

• Cell culture reagents (DMEM, FBS, penicillin-streptomycin)

• Transwell® inserts (e.g., 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS)

• Glucocheirolin potassium salt

• Lucifer yellow (for monolayer integrity testing)

• HPLC-MS/MS system

Procedure:

• Cell Culture and Differentiation: Culture Caco-2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Seed cells onto Transwell® inserts and allow them to differentiate for 21 days to form a confluent monolayer with tight junctions.

• Monolayer Integrity Test: Measure the transepithelial electrical resistance (TEER) to ensure the formation of tight junctions. Perform a Lucifer yellow permeability assay to confirm monolayer integrity.

• Permeability Assay:

  • Wash the Caco-2 monolayers with pre-warmed HBSS.

  • For apical-to-basolateral (A-B) transport (absorption), add a known concentration of Glucocheirolin in HBSS to the apical (donor) chamber and fresh HBSS to the basolateral (receiver) chamber.

  • For basolateral-to-apical (B-A) transport (efflux), add Glucocheirolin to the basolateral chamber and fresh HBSS to the apical chamber.

  • Incubate at 37°C with gentle shaking.

• Sample Collection and Analysis: At specified time intervals (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver chamber and replace with fresh HBSS. Analyze the concentration of Glucocheirolin in the collected samples using a validated HPLC-MS/MS method.

• Calculation of Apparent Permeability (Papp):

  • Calculate Papp using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Caption: Nrf2-ARE pathway activation by Glucocheirolin's metabolite.

References

• 1. Showing Compound Glucocheirolin (FDB017761) - FooDB [foodb.ca]
• 2. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities [mdpi.com]
• 3. The Role of Glucosinolate Hydrolysis Products from Brassica Vegetable Consumption in Inducing Antioxidant Activity and Reducing Cancer Incidence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro antiproliferative activity of isothiocyanates and nitriles generated by myrosinase-mediated hydrolysis of glucosinolates from seeds of cruciferous vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Glucocheirolin | C11H21NO11S3 | CID 9573943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Glucocheirolin | CAS:15592-36-6 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. extrasynthese.com [extrasynthese.com]
• 9. plantaanalytica.com [plantaanalytica.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Profiling glucosinolate metabolites in human urine and plasma after broccoli consumption using non-targeted and targeted metabolomic analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of physicochemical properties and intestinal permeability of six dietary polyphenols in human intestinal colon adenocarcinoma Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Glucocheirolin Extraction from Brassica Seeds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction yield of Glucocheirolin from Brassica seeds. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during the extraction process.

Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction and analysis of Glucocheirolin.

Question (Issue)	Possible Causes	Recommended Solutions
Low or no Glucocheirolin detected in the final extract.	1. Inefficient cell lysis: Plant cell walls were not sufficiently disrupted. 2. Myrosinase activity: The enzyme myrosinase may have degraded the Glucocheirolin.[1][2] 3. Insufficient starting material: The concentration of Glucocheirolin in the seed batch is low.[3] 4. Inappropriate solvent: The solvent used was not optimal for Glucocheirolin extraction.	1. Improve tissue disruption: Ensure seeds are finely ground. Freeze-drying prior to grinding can improve this process.[3][4] 2. Deactivate myrosinase: Use a heated solvent (e.g., boiling 70% methanol (B129727) or 80°C water) for the initial extraction step to denature the enzyme.[1][5][4][6] Alternatively, cold methanol extraction has also been shown to be effective in preserving glucosinolates.[1] 3. Increase starting material: If feasible, increase the amount of seed powder used for extraction and adjust solvent volumes proportionally.[3] 4. Optimize solvent: Aqueous methanol (70-80%) is a commonly effective solvent.[1][3][7]
High variability in Glucocheirolin yield between replicate samples.	1. Inconsistent sample homogenization: The ground seed material is not uniform. 2. Pipetting errors: Inaccurate dispensing of solvents or reagents.[3] 3. Temperature fluctuations: Inconsistent temperatures during extraction.	1. Ensure homogeneity: Thoroughly mix the ground seed powder before weighing. 2. Calibrate pipettes: Regularly check and calibrate pipettes for accuracy. 3. Maintain stable temperatures: Use a water bath or heating block with precise temperature control.
Presence of interfering peaks in HPLC chromatogram.	1. Co-extraction of impurities: Other plant metabolites are being extracted along with Glucocheirolin. 2. Column degradation: The HPLC column performance has deteriorated.[3]	1. Purify the extract: Use a purification step, such as solid-phase extraction (SPE) with an anion exchange column (e.g., DEAE-Sephadex), to remove impurities.[3][8] 2. Replace column/pre-column: If column performance is compromised, replace the pre-column or the analytical column.[3]
Poor peak shape in HPLC analysis.	1. Inappropriate mobile phase: The pH or composition of the mobile phase is not optimal. 2. Column overloading: Too much sample has been injected.	1. Adjust mobile phase: Optimize the mobile phase composition and pH. 2. Dilute the sample: Dilute the extract before injection.

Frequently Asked Questions (FAQs)

Q1: What is Glucocheirolin?

A1: Glucocheirolin is a type of glucosinolate, which are sulfur-containing secondary metabolites found predominantly in plants of the Brassicaceae family.[9][10] Its chemical structure includes a β-D-thioglucose group, a sulfonated oxime, and a side chain derived from an amino acid.[11][12] Glucocheirolin has been identified in various Brassica vegetables, including cabbage and cauliflower.[9][13][14]

Q2: Why is it crucial to inactivate myrosinase during extraction?

A2: Myrosinase is an enzyme that is physically separated from glucosinolates in intact plant tissue.[12] Upon tissue disruption during extraction, myrosinase comes into contact with Glucocheirolin and hydrolyzes it into other compounds, such as isothiocyanates.[2][10] This degradation leads to a significant reduction in the yield of intact Glucocheirolin.[2][7] Therefore, inactivating myrosinase, typically through heat treatment, is a critical first step in the extraction process.[1][5][6]

Q3: What are the optimal solvent conditions for Glucocheirolin extraction?

A3: The choice of solvent significantly impacts the extraction yield. Aqueous methanol solutions, typically around 70-80%, are widely used and have been shown to be effective for glucosinolate extraction while also aiding in the inactivation of myrosinase when heated.[1][3][7] Studies have also explored the use of aqueous ethanol (B145695) solutions, with optimal concentrations varying depending on the specific plant material and other extraction parameters.[15][16]

Q4: How does temperature affect Glucocheirolin extraction yield?

A4: Temperature plays a dual role in Glucocheirolin extraction. High temperatures (70-80°C) are often used in the initial step to rapidly inactivate myrosinase.[1][4] However, prolonged exposure to high temperatures can lead to the degradation of glucosinolates.[4] Some studies have shown that cold methanol extraction can be more effective in preserving glucosinolate concentrations than hot methanol extraction.[1] The optimal temperature will depend on the overall extraction protocol, including the duration of the extraction.

Q5: Can I store Brassica seed samples before extraction?

A5: Yes, but proper storage is crucial to preserve Glucocheirolin content. For long-term storage, freeze-drying the seeds and then storing them at a low temperature (e.g., -20°C) is recommended.[4] For short-term storage, keeping the samples frozen is sufficient.[4] It is important to minimize the time between harvesting/grinding and extraction to prevent degradation.[7]

Quantitative Data on Glucosinolate Extraction

The following table summarizes the impact of different extraction parameters on glucosinolate yield from various Brassica sources. While specific data for Glucocheirolin is limited, these findings for total and other individual glucosinolates provide valuable insights for optimizing its extraction.

Plant Source	Extraction Parameters	Key Findings	Reference
Brown Mustard	Temperature: Room temp, 40, 55, 70°C Methanol Conc.: 70%, 80%	Highest sinigrin (B192396) yield at 70°C with 70% MeOH for 1 min.	[1]
Broccoli Sprouts	Temperature: 15–64°C Ethanol Conc.: 0–100% Sample:Solvent Ratio: 1:15–1:35 w/v	Highest total glucosinolate yield at 40°C, 50% ethanol, and a 1:35 sample-to-solvent ratio. Ethanol percentage had the most significant impact.	[15][16]
Brassica plants	Solvent: Boiled water, 70/30 methanol/water, 80/20 methanol/water (cold)	Cold 80/20 methanol/water extraction showed improved or comparable glucosinolate recovery compared to hot solvent methods and is less hazardous for industrial scale-up.	[4]
Raphanus sativus	Extraction Cycles: 3 cycles of 5 min Temperature: 50°C Solvent: 70% methanol	Recovery yield was over 97%. Degradation was observed at temperatures exceeding 50°C.	[4]

Experimental Protocols

Protocol 1: Hot Methanol Extraction and Purification

This is a widely adopted method for glucosinolate extraction, ensuring myrosinase inactivation.

• Sample Preparation:

  • Freeze-dry Brassica seeds and grind them into a fine powder.

  • Accurately weigh 50-100 mg of the ground material into a 2 mL reaction tube.[3][17]

• Extraction:

  • Prepare a 70% methanol in water solution.[3][17]

  • Add 1 mL of the 70% methanol solution to the sample tube.

  • Immediately place the tube in a heating block or water bath at 75-80°C for 15-20 minutes to inactivate myrosinase.[1][4][8]

  • After heating, vortex the sample and centrifuge at 2,700 x g for 10 minutes.[17]

  • Carefully collect the supernatant containing the crude glucosinolate extract.

• Purification (On-column Desulfation):

  • Prepare a small chromatography column with DEAE-Sephadex A-25 or a similar anion exchange resin.[8]

  • Load the supernatant onto the column. The negatively charged sulfate (B86663) groups of the glucosinolates will bind to the resin.[3][17]

  • Wash the column with 70% methanol and then water to remove impurities.[3][17]

  • Apply a purified sulfatase solution to the column and incubate overnight at room temperature. This will cleave the sulfate group, converting the glucosinolates to their desulfo-forms.[3][17]

  • Elute the desulfoglucosinolates from the column with ultrapure water.[3][17]

• Analysis:

  • The eluted desulfoglucosinolates are then analyzed by High-Performance Liquid Chromatography (HPLC), typically with a C18 column and detection at 229 nm.[3][17]

Visualizations

Caption: Workflow for Glucocheirolin extraction and analysis.

Caption: Troubleshooting logic for low Glucocheirolin yield.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucosinolate metabolism, functionality and breeding for the improvement of Brassicaceae vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Progresses and Prospects on Glucosinolate Detection in Cruciferous Plants | MDPI [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Showing Compound Glucocheirolin (FDB017761) - FooDB [foodb.ca]
• 10. Glucosinolates: Molecular structure, breakdown, genetic, bioavailability, properties and healthy and adverse effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Simultaneous Quantification of 22 Glucosinolates in 12 Brassicaceae Vegetables by Hydrophilic Interaction Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Improving peak resolution of Glucocheirolin in HPLC analysis

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions to improve the peak resolution of Glucocheirolin during High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how does it negatively affect the resolution of my Glucocheirolin peak?

Q2: What are the primary causes of peak tailing when analyzing Glucocheirolin?

A2: The most frequent cause of peak tailing in reversed-phase HPLC is the existence of multiple retention mechanisms for the analyte.[1] For a compound like Glucocheirolin, this often involves secondary interactions with the stationary phase.[1] Specifically, ionized residual silanol (B1196071) groups on the surface of silica-based column packing can interact strongly with the analyte, causing some molecules to be retained longer and resulting in a tailing peak.[1][2] Other potential causes include column overload, degradation of the column bed, excessive extra-column volume, and improper mobile phase conditions (e.g., pH).[2]

Q3: How does the mobile phase composition impact the peak shape of Glucocheirolin?

A3: The mobile phase is critical for achieving good peak shape and resolution.[3][4] For glucosinolates like Glucocheirolin, a mobile phase consisting of a binary solvent system—typically an acidified aqueous phase and an organic modifier like acetonitrile (B52724) or methanol—is used.[4] The pH of the mobile phase is particularly important; operating at a lower pH can help suppress the ionization of residual silanol groups on the column, thereby minimizing secondary interactions and reducing peak tailing.[2][5] Using buffers can also help maintain a stable pH and improve peak shape.[2]

Q4: What type of HPLC column is recommended for Glucocheirolin analysis?

A4: For the analysis of glucosinolates, including Glucocheirolin, reversed-phase (RP) columns are the most widely employed.[6][7] A C18 column is a common choice.[4][6] To minimize peak tailing caused by secondary interactions, it is advisable to use modern, high-purity silica (B1680970) columns that are base-deactivated or end-capped.[2]

Q5: Can sample preparation affect the resolution of Glucocheirolin?

A5: Yes, sample preparation is a critical step that significantly impacts the final analysis.[3][8] Glucosinolate analysis often involves an extraction from the plant matrix, followed by a purification and desulfation step.[8][9] Incomplete desulfation can compromise the reliability of the data.[8][9] Furthermore, failure to remove particulates and impurities through proper filtration or solid-phase extraction (SPE) can lead to column frit blockage, which distorts the sample flow path and causes peak shape problems for all analytes, including Glucocheirolin.[3][10]

Troubleshooting Guide: Improving Peak Resolution

This section provides a systematic approach to diagnosing and resolving common issues affecting Glucocheirolin peak resolution.

Problem 1: Asymmetrical Glucocheirolin peak with significant tailing.

This is often caused by secondary chemical interactions or physical issues within the HPLC system.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing issues.

Potential Cause	Recommended Action	Citation
Secondary Silanol Interactions	Lower the mobile phase pH to suppress silanol ionization. Consider adding a buffer to maintain a consistent pH.	[2]
Column Overload	Dilute the sample and reinject. If peak shape improves, the column was overloaded. Consider using a column with a higher capacity or reducing the injection volume.	[2][10]
Column Contamination/Degradation	Wash the column with a strong solvent. If the problem persists, a guard column can protect the analytical column from contaminants. If the column is old, it may need to be replaced.	[4][5][11]
Blocked Column Frit	If all peaks in the chromatogram are tailing, the inlet frit may be partially blocked. Try reversing and backflushing the column to dislodge particulates.	[2][10]
Column Void	A void at the column inlet can cause peak distortion. This often requires column replacement.	[2][11]

Problem 2: Poor resolution and co-eluting peaks.

This occurs when the method lacks the necessary efficiency or selectivity to separate Glucocheirolin from other sample components.

Parameter to Adjust	Strategy for Improvement	Citation
Mobile Phase Strength	To increase retention and improve the separation of early-eluting peaks, decrease the percentage of the organic solvent (e.g., acetonitrile) in the mobile phase.	[12][13]
Flow Rate	In most cases, lowering the flow rate will increase column efficiency, leading to narrower peaks and better resolution. However, this will also increase the analysis time.	[3][14]
Column Temperature	Lowering the column temperature can increase retention and may improve resolution, but it will also lead to a longer run time. Conversely, increasing the temperature can sometimes improve efficiency. The optimal temperature should be determined empirically.	[3][14]
Column Particle Size	Using a column packed with smaller particles (e.g., switching from 5 µm to 3 µm or sub-2 µm) will significantly increase column efficiency (plate number), resulting in sharper peaks and better resolution.	[12][13]
Stationary Phase	If adjusting other parameters is ineffective, changing the column's stationary phase chemistry (e.g., from C18 to a different bonded phase) is a powerful way to alter selectivity and resolve co-eluting peaks.	[12]

Experimental Protocols & Methodologies

Protocol 1: General HPLC Method for Glucosinolate Analysis

This protocol is a starting point for the analysis of Glucocheirolin and can be optimized as needed.

Parameter	Condition	Citation
Column	Reversed-phase C18 (e.g., 4.6 x 150 mm, 3 µm)	[6]
Mobile Phase	A: Water, B: Acetonitrile	[6][15]
Detector	UV at 229 nm	[6][15]
Column Temperature	40 °C	[6]
Flow Rate	0.75 mL/min	[6]
Injection Volume	1-10 µL	[15][16]

Example Gradient Program:

Time (min)	% Water (A)	% Acetonitrile (B)
0.0	100	0
6.7	95	5
10.0	80	20
13.3	20	80
This is an example gradient adapted from published methods and may require optimization.[15]

Protocol 2: Sample Preparation for Glucosinolate Analysis

Accurate analysis requires proper extraction and cleanup. The following workflow is a common approach.

Workflow for Glucosinolate Sample Preparation

References

• 1. benchchem.com [benchchem.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Progresses and Prospects on Glucosinolate Detection in Cruciferous Plants [mdpi.com]
• 9. preprints.org [preprints.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromtech.com [chromtech.com]
• 14. mastelf.com [mastelf.com]
• 15. HPLC Analysis of Glucosinolates on Chromolith® RP-18 endcapped | Sigma-Aldrich [sigmaaldrich.com]
• 16. e-journal.unair.ac.id [e-journal.unair.ac.id]

Glucocheirolin Quantification by LC-MS: A Technical Support Center

Welcome to the technical support center for Glucocheirolin quantification by Liquid Chromatography-Mass Spectrometry (LC-MS). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the complexities of Glucocheirolin analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in the quantitative analysis of Glucocheirolin by LC-MS?

A1: The most prevalent challenges include:

• Matrix Effects: Complex sample matrices, such as those from plant tissues, can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification.[1][2][3]

• Poor Peak Shape: Issues like peak fronting, splitting, or tailing can compromise resolution and integration accuracy.[4][5]

• Low Sensitivity and Recovery: Glucocheirolin's high polarity can make it challenging to retain on traditional reversed-phase columns, and its thermal instability can lead to degradation and loss during sample preparation.[6][7][8]

• Standard Availability and Purity: The limited commercial availability and potential for impurities in Glucocheirolin standards can complicate accurate calibration.[6][9]

• Myrosinase Activity: The presence of the myrosinase enzyme in plant samples can hydrolyze Glucocheirolin, leading to inaccurate measurements of the intact glucosinolate.[9][10][11]

Q2: How can I minimize matrix effects in my Glucocheirolin analysis?

A2: To mitigate matrix effects, consider the following strategies:

• Effective Sample Preparation: Employ solid-phase extraction (SPE) or other cleanup techniques to remove interfering compounds from your sample extract.[1]

• Use of an Internal Standard: Incorporate a stable isotope-labeled internal standard that co-elutes with Glucocheirolin to compensate for variations in ionization.[12] If a labeled standard is unavailable, a structurally similar compound not present in the sample can be used.[9][13]

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is similar to your samples to account for matrix-induced signal changes.[2][3]

• Chromatographic Separation: Optimize your LC method to separate Glucocheirolin from co-eluting matrix components that may cause ion suppression.

Q3: What is the recommended method for extracting Glucocheirolin from plant samples?

A3: A widely used method involves extraction with a heated aqueous methanol (B129727) solution (typically 70-80% methanol) at around 70-75°C.[10][14][15] The heat is crucial for inactivating the myrosinase enzyme, which would otherwise degrade the Glucocheirolin.[9][10] Subsequent sonication can aid in extraction efficiency.[10][14]

Troubleshooting Guides

Guide 1: Poor Peak Shape

Problem: You are observing peak fronting, splitting, or tailing for your Glucocheirolin peak.

Potential Cause	Troubleshooting Step	Rationale
Column Overload	Dilute the sample and re-inject.	Injecting too high a concentration of the analyte can lead to peak distortion.
Incompatible Injection Solvent	Ensure the sample is dissolved in a solvent that is weaker than or matches the initial mobile phase composition.[4]	A strong injection solvent can cause the analyte to move through the column too quickly, resulting in poor peak shape.
Column Contamination or Degradation	1. Flush the column with a strong solvent. 2. If the problem persists, replace the column.[16]	Contaminants on the column can interfere with analyte interaction, and column degradation can lead to void formation.
Secondary Interactions	Add a small amount of a competing agent (e.g., formic acid) to the mobile phase.	This can help to mask active sites on the stationary phase that may be causing secondary interactions and peak tailing.
Insufficient Column Equilibration	Increase the column equilibration time between injections to at least 10 column volumes.[4][17]	Inadequate equilibration can lead to inconsistent retention times and poor peak shape.

Guide 2: Low Sensitivity or No Peak Detected

Problem: You are experiencing low signal intensity or are unable to detect the Glucocheirolin peak.

Potential Cause	Troubleshooting Step	Rationale
Analyte Degradation	Prepare fresh samples and standards. Ensure myrosinase was inactivated during extraction by using heated solvent.[9][10]	Glucocheirolin can be unstable and degrade due to enzymatic activity or improper storage.
Ion Suppression	1. Dilute the sample. 2. Improve sample cleanup to remove interfering matrix components.[1] 3. Use an internal standard to assess recovery.[12]	Co-eluting compounds from the matrix can suppress the ionization of Glucocheirolin in the mass spectrometer source.[3]
Incorrect MS Settings	Verify the MS parameters, including polarity (negative ion mode is typical for glucosinolates), precursor and product ions for MRM, and collision energy.[17][18]	Incorrect mass spectrometer settings will prevent the detection of the target analyte.
LC Method Issues	1. Check for leaks in the LC system.[16] 2. Ensure the mobile phase composition is correct and freshly prepared.[17] 3. Confirm that Glucocheirolin is not eluting in the solvent front due to poor retention.	System leaks can lead to low flow rates and poor performance. Incorrect mobile phase can affect retention and ionization.
Sample Preparation Losses	Evaluate each step of the extraction and cleanup process for potential analyte loss. Consider spiking a blank sample with a known amount of standard before extraction to determine recovery.[19]	Glucocheirolin can be lost during sample transfer, evaporation, or inefficient extraction.

Experimental Protocols

Protocol 1: Glucocheirolin Extraction from Plant Material

This protocol is a general guideline and may require optimization for specific plant matrices.

• Sample Preparation: Freeze-dry the plant material and grind it into a fine powder.[14]

• Extraction:

  • Weigh approximately 50-100 mg of the dried powder into a microcentrifuge tube.

  • Add 1 mL of 70% methanol (pre-heated to 75°C).[10]

  • Vortex briefly to mix.

  • Incubate at 75°C for 20 minutes to inactivate myrosinase.[10]

  • Sonicate for 15-20 minutes at room temperature.[10][14]

• Centrifugation: Centrifuge the sample at a sufficient speed (e.g., 2,700 x g) for 10 minutes to pellet the solid material.[14]

• Filtration: Transfer the supernatant to a new tube and filter through a 0.22 µm syringe filter before LC-MS analysis.[15]

Protocol 2: LC-MS/MS Method Parameters for Glucocheirolin Quantification

These are starting parameters and should be optimized for your specific instrument and column.

• LC Column: A column suitable for polar compounds, such as a Hydrophilic Interaction Liquid Chromatography (HILIC) column or a reversed-phase column with a polar endcapping.[13][19]

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A gradient starting with a high percentage of organic solvent (for HILIC) or a high percentage of aqueous solvent (for reversed-phase) and ramping appropriately to elute Glucocheirolin.

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions: The specific precursor-to-product ion transitions for Glucocheirolin should be determined by infusing a standard. Common fragment ions for glucosinolates include m/z 97 (HSO₄⁻) and m/z 259.[18][20]

Quantitative Data Summary

The following table provides an example of method validation parameters for the quantification of various glucosinolates, including Glucocheirolin, using HILIC-MS/MS.[13]

Glucosinolate	Linear Range (µg/g)	LOD (µg/g)	LOQ (µg/g)	Intraday Precision (RSD%)	Interday Precision (RSD%)	Recovery (%)
Glucocheirolin	1–1000	0.021	0.070	2.43	9.02	76.46 - 107.01
Glucoiberin	1–1000	0.001	0.003	3.51	8.87	98.76 - 105.34
Sinigrin	1–1000	0.009	0.030	5.32	7.54	95.11 - 102.67
Glucoraphanin	1–1000	0.002	0.007	4.11	6.98	99.03 - 108.21
Data adapted from a study on the simultaneous quantification of 22 glucosinolates.[13]

Visualizations

Caption: Workflow for Glucocheirolin Quantification.

Caption: Troubleshooting Logic for Poor Peak Shape.

References

• 1. researchgate.net [researchgate.net]
• 2. Matrix effect on quantification of sugars and mannitol developed during the postharvest of cocoa: an alternative method for traceability of aroma precursors by liquid chromatography with an evaporative detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. zefsci.com [zefsci.com]
• 6. Analytical Methods for Quantification and Identification of Intact Glucosinolates in Arabidopsis Roots Using LC-QqQ(LIT)-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Progresses and Prospects on Glucosinolate Detection in Cruciferous Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ars.usda.gov [ars.usda.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Determination of 18 Intact Glucosinolates in Brassicaceae Vegetables by UHPLC-MS/MS: Comparing Tissue Disruption Methods for Sample Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 13. pubs.acs.org [pubs.acs.org]
• 14. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. lcms.cz [lcms.cz]
• 17. ssi.shimadzu.com [ssi.shimadzu.com]
• 18. researchgate.net [researchgate.net]
• 19. Simultaneous Quantification of 22 Glucosinolates in 12 Brassicaceae Vegetables by Hydrophilic Interaction Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Thermal degradation of Glucocheirolin during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Glucocheirolin. The focus is on preventing thermal degradation during sample preparation to ensure accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Glucocheirolin and why is its thermal stability a concern?

Glucocheirolin is a type of glucosinolate, a class of secondary metabolites found in cruciferous plants such as wallflower (Erysimum cheiri)[1]. Like other glucosinolates, Glucocheirolin can degrade under certain conditions, particularly at elevated temperatures, which can impact the accuracy of quantification and the biological activity of the compound. Its melting point is 168°C, which provides a general indication of its thermal tolerance[2].

Q2: At what temperatures does thermal degradation of Glucocheirolin become a significant issue?

While the specific thermal degradation profile of Glucocheirolin is not extensively documented, studies on other glucosinolates indicate that thermal breakdown can occur at temperatures above 100°C[3][4]. The rate of degradation is influenced by the food matrix, water content, and pH[5][6]. To minimize degradation, it is advisable to keep temperatures during sample preparation as low as possible.

Q3: What are the typical degradation products of Glucocheirolin?

Upon degradation, glucosinolates typically form isothiocyanates and nitriles[7][8]. The specific degradation products of Glucocheirolin are not well-documented in the available literature, but they are expected to follow this general pattern. The formation of these byproducts can be influenced by the pH of the medium[9].

Q4: How can I prevent enzymatic degradation of Glucocheirolin during sample extraction?

Enzymatic degradation of glucosinolates is primarily caused by the enzyme myrosinase, which is released upon tissue damage. To prevent this, myrosinase must be inactivated. This is commonly achieved by using a hot solvent, such as boiling 70% methanol (B129727) or ethanol, during the initial extraction step[10].

Q5: What is the recommended method for analyzing Glucocheirolin?

High-Performance Liquid Chromatography (HPLC) is a widely used and robust method for the analysis of glucosinolates, including Glucocheirolin[10][11][12]. Typically, this involves the analysis of desulfated glucosinolates for better chromatographic separation and detection[10].

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Glucocheirolin Yield	Thermal Degradation: Exposure to high temperatures during extraction or solvent evaporation.	- Use a low-temperature extraction method (e.g., sonication in cold solvent).- Evaporate solvents under reduced pressure at a low temperature (e.g., using a rotary evaporator with a water bath set to ≤ 40°C).
Enzymatic Degradation: Incomplete inactivation of myrosinase.	- Ensure the extraction solvent is sufficiently hot (e.g., boiling 70% methanol) and that it comes into contact with the sample immediately after tissue disruption.- Freeze-dry the sample immediately after collection and before extraction.
Incomplete Extraction: The solvent and/or extraction time may not be optimal.	- Use a proven solvent system, such as 70% methanol.- Increase the extraction time or perform multiple extraction cycles.
Presence of Unexpected Peaks in Chromatogram	Degradation Products: Thermal or enzymatic degradation has occurred.	- Review the sample preparation procedure for any steps involving high temperatures or delayed myrosinase inactivation.- Analyze for known glucosinolate degradation products like isothiocyanates and nitriles.
Contamination: Contaminants from solvents, glassware, or the sample itself.	- Use high-purity solvents and thoroughly clean all glassware.- Include a blank run (solvent only) in your HPLC analysis to identify any background peaks.
Poor Reproducibility	Inconsistent Sample Handling: Variations in extraction time, temperature, or sample-to-solvent ratio.	- Standardize all steps of the sample preparation protocol.- Use an internal standard to correct for variations in extraction efficiency and injection volume.
Sample Heterogeneity: The distribution of Glucocheirolin in the plant material may not be uniform.	- Homogenize the sample material thoroughly before taking a subsample for extraction.

Data on Glucosinolate Thermal Stability

Disclaimer: The following data is based on studies of various glucosinolates and may not be fully representative of Glucocheirolin's specific properties. It is intended to provide a general understanding of glucosinolate thermal stability.

Table 1: General Thermal Stability of Different Glucosinolate Classes

Glucosinolate Class	Relative Thermal Stability	Notes
Aliphatic	More Stable	Degradation is generally observed at temperatures above 100°C.
Indole	Less Stable	Can show significant degradation even at temperatures below 100°C[4].

Table 2: Factors Influencing Glucosinolate Degradation

Factor	Effect on Degradation	Reference
Temperature	Increased temperature generally leads to increased degradation.	[5]
Water Content	The effect can be complex; some studies show higher degradation at intermediate water content.	[5]
pH	Degradation is more rapid in basic (alkaline) conditions compared to neutral or slightly acidic conditions.	[6]

Experimental Protocols

Protocol 1: Extraction and Desulfation of Glucocheirolin for HPLC Analysis

This protocol is adapted from established methods for glucosinolate analysis and is suitable for Glucocheirolin.

• Sample Preparation:

  • Freeze-dry fresh plant material immediately after harvesting to prevent enzymatic degradation.

  • Grind the freeze-dried material to a fine powder.

• Extraction:

  • Weigh approximately 100 mg of the powdered sample into a centrifuge tube.

  • Add 1 mL of boiling 70% methanol.

  • Vortex for 1 minute and then place in a heating block at 75°C for 10 minutes.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Carefully transfer the supernatant to a new tube. This is the crude glucosinolate extract.

• Desulfation:

  • Prepare a DEAE-Sephadex A-25 column.

  • Load the crude extract onto the column.

  • Wash the column with water and then with a sodium acetate (B1210297) buffer.

  • Add a solution of purified sulfatase to the column and allow it to react overnight at room temperature.

  • Elute the desulfoglucosinolates with ultrapure water.

• Analysis:

  • Analyze the eluted desulfoglucosinolates by reverse-phase HPLC with UV detection at 229 nm[10].

  • Use a C18 column and a water/acetonitrile gradient for separation.

Visualizations

Caption: Thermal and enzymatic degradation pathway of Glucocheirolin.

Caption: Experimental workflow for Glucocheirolin analysis.

Caption: Troubleshooting flowchart for low Glucocheirolin yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Glucocheirolin | C11H21NO11S3 | CID 9573943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. agriculturejournals.cz [agriculturejournals.cz]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Leaching and degradation kinetics of glucosinolates during boiling of Brassica oleracea vegetables and the formation of their breakdown products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Optimizing isothiocyanate formation during enzymatic glucosinolate breakdown by adjusting pH value, temperature and dilution in Brassica vegetables and Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Preventing enzymatic degradation of Glucocheirolin during extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of Glucocheirolin. The focus is on preventing its enzymatic degradation to ensure high-yield and high-purity extracts.

Frequently Asked Questions (FAQs)

Q1: What is Glucocheirolin and why is its degradation a concern during extraction?

Glucocheirolin is a type of glucosinolate, a class of secondary metabolites found in cruciferous plants. These compounds are of interest for their potential biological activities, including in drug development. The primary concern during extraction is the enzymatic degradation of Glucocheirolin by the enzyme myrosinase.[1][2][3] In intact plant cells, myrosinase is physically separated from Glucocheirolin. However, when the plant tissue is damaged during harvesting or homogenization, myrosinase comes into contact with Glucocheirolin and catalyzes its hydrolysis. This degradation leads to the formation of various breakdown products, including isothiocyanates, thiocyanates, and nitriles, which reduces the yield of the desired intact Glucocheirolin.[1][3]

Q2: What is the primary enzyme responsible for Glucocheirolin degradation?

The primary enzyme responsible for the degradation of Glucocheirolin is myrosinase (a thioglucoside glucohydrolase).[1][2] It is a defense-related enzyme in plants that, upon tissue damage, hydrolyzes glucosinolates into biologically active compounds.[4]

Q3: What are the main strategies to prevent enzymatic degradation of Glucocheirolin during extraction?

The key to preventing Glucocheirolin degradation is to inactivate the myrosinase enzyme as quickly as possible during the extraction process. The most common and effective strategies include:

• Thermal Inactivation: Applying heat through methods like boiling, blanching, or using hot solvents to denature the myrosinase enzyme.

• Solvent-Based Inactivation: Utilizing organic solvents, such as methanol (B129727) or ethanol (B145695) mixtures, which can denature and inactivate myrosinase.

• pH Control: Adjusting the pH of the extraction buffer can modulate myrosinase activity, as the enzyme has an optimal pH range for activity.

• Use of Chemical Inhibitors: Employing specific chemical compounds that can inhibit myrosinase activity.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low or no yield of intact Glucocheirolin in the final extract.	Incomplete inactivation of myrosinase enzyme.	1. Optimize Thermal Inactivation: - Boiling/Blanching: Ensure the plant material reaches a core temperature of at least 70-80°C for several minutes. Shorter times may not be sufficient. - Hot Solvent Extraction: Use a pre-heated solvent mixture (e.g., 70-80% methanol) at a temperature of 70-80°C. 2. Enhance Solvent Inactivation: - Use a higher concentration of methanol (e.g., 80%) which has been shown to be effective at inactivating myrosinase. 3. Rapid Processing: - Minimize the time between tissue disruption (homogenization) and the inactivation step (heating or solvent addition). Process samples in small batches to ensure rapid and uniform treatment.
Presence of high levels of isothiocyanates or other degradation products in the extract.	Myrosinase was active for a period before inactivation.	1. Immediate Inactivation: - Freeze-dry the plant material immediately after harvesting and then grind it in the presence of a hot solvent or immediately before heat treatment. - Drop freshly harvested and chopped material directly into boiling water or hot solvent. 2. pH Adjustment: - Maintain a slightly acidic pH (around 5-6) during the initial stages of extraction, as myrosinase activity can be lower outside its optimal pH range (which is often near neutral).
Inconsistent yields of Glucocheirolin between batches.	Variability in the effectiveness of myrosinase inactivation.	1. Standardize the Inactivation Protocol: - Precisely control the temperature and duration of heat treatments. Use a thermometer to monitor the core temperature of the plant material. - Ensure a consistent ratio of plant material to solvent. 2. Homogenize Samples Thoroughly: - Ensure uniform particle size of the ground plant material to allow for even heat and solvent penetration.
Suspected thermal degradation of Glucocheirolin.	Excessive heat treatment.	1. Optimize Heating Time and Temperature: - While heat inactivates myrosinase, prolonged exposure to very high temperatures can lead to non-enzymatic degradation of glucosinolates. Aim for the minimum time and temperature required for enzyme inactivation (e.g., 70-80°C for 5-10 minutes). 2. Consider Alternative Methods: - If thermal degradation is a major concern, prioritize solvent-based inactivation methods at lower temperatures or freeze-drying followed by extraction with a cold solvent mixture.

Myrosinase Inactivation Methods: A Quantitative Comparison

The following table summarizes the effectiveness of various methods for inactivating myrosinase, based on published research. The specific conditions and resulting enzyme activity can vary depending on the plant species and tissue type.

Inactivation Method	Conditions	Myrosinase Activity Reduction	Reference
Thermal Treatment (Broccoli)	50°C for 7 minutes	23.8%	[1]
60°C for 7 minutes	59.3%	[1]
80°C for 12 minutes	Complete inactivation	[1]
Thermal Treatment (Green Cabbage)	40°C for 1 hour	~40%	[2]
45°C for 1 hour	~70%	[2]
Solvent Extraction (General)	70% Methanol at 70°C	Effective inactivation
80% Methanol	More effective than 70% for preserving glucosinolates
Chemical Inhibition	Hydroquinone (5% solution)	Complete inhibition in reaction mixture	[5]
Quinone (0.1% solution)	More active inhibitor than hydroquinone	[5]
Amygdalin and Arbutin	Potential competitive inhibitors at acidic pH	[6][7]

Experimental Protocols

Protocol 1: Hot Solvent Extraction for Myrosinase Inactivation

This protocol is designed to rapidly inactivate myrosinase and efficiently extract Glucocheirolin.

• Sample Preparation:

  • Freeze-dry fresh plant material to preserve the integrity of the compounds.

  • Grind the freeze-dried material into a fine powder using a cooled grinder to prevent heating.

• Extraction:

  • Preheat a 70% (v/v) methanol-water solution to 75°C.

  • Add the powdered plant material to the preheated solvent at a ratio of 1:10 (w/v).

  • Vortex the mixture vigorously for 1 minute.

  • Incubate the mixture at 75°C for 20 minutes with continuous stirring.

• Purification:

  • Centrifuge the extract at 4,000 x g for 10 minutes to pellet the solid plant material.

  • Carefully decant the supernatant containing the extracted Glucocheirolin.

  • For further purification, the supernatant can be passed through a solid-phase extraction (SPE) column (e.g., DEAE-Sephadex) to remove interfering compounds.

  • Elute the purified Glucocheirolin from the SPE column.

• Analysis:

  • Analyze the purified extract using High-Performance Liquid Chromatography (HPLC) to quantify the Glucocheirolin content.

Visualizations

Signaling Pathways and Workflows

Caption: Enzymatic degradation pathway of Glucocheirolin.

Caption: Experimental workflow for Glucocheirolin extraction.

References

• 1. Thermosonication for the Production of Sulforaphane Rich Broccoli Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tost.unise.org [tost.unise.org]
• 4. research.wur.nl [research.wur.nl]
• 5. Inhibition of myrosinase preparation by an extract from arctostaphylos uvae-ursi [gcirc.org]
• 6. Molecular Docking of Potential Inhibitors of Broccoli Myrosinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular Docking of Potential Inhibitors of Broccoli Myrosinase - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low recovery of Glucocheirolin from plant extracts

Welcome to the technical support center for troubleshooting the recovery of Glucocheirolin from plant extracts. This guide provides answers to frequently asked questions and detailed troubleshooting advice to help researchers, scientists, and drug development professionals optimize their extraction and purification protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Glucocheirolin recovery is significantly lower than expected. What is the most common reason for this?

A1: The most frequent cause of low glucosinolate recovery, including Glucocheirolin, is the activity of the endogenous enzyme myrosinase. This enzyme is released upon tissue damage and rapidly hydrolyzes glucosinolates into isothiocyanates, nitriles, and other degradation products.

Troubleshooting Steps:

• Immediate Inactivation: Ensure that myrosinase is inactivated immediately after harvesting the plant material. This can be achieved by flash-freezing the tissue in liquid nitrogen, followed by lyophilization (freeze-drying), or by immediately placing the fresh material into boiling solvent (e.g., 70-80% methanol).

• Cooking Methods: If using heat inactivation, methods like steaming or microwaving can be effective, but stir-frying may lead to significant glucosinolate loss.[1][2] Myrosinase is generally more stable within intact plant tissue compared to extracts.[1]

Q2: Which extraction solvent should I use for optimal Glucocheirolin recovery?

A2: The choice of solvent is critical for efficient extraction. Aqueous methanol (B129727) is a commonly used and effective solvent.

Troubleshooting Steps:

• Solvent Concentration: An 80% methanol solution is often effective at inactivating myrosinase and extracting glucosinolates.[3] For freeze-dried tissues, a 70% methanol solution is also commonly used.[4]

• Alternative Solvents: Aqueous ethanol (B145695) can also be used and is a less toxic alternative. The optimal concentration may need to be determined empirically for your specific plant material.

• Advanced Techniques: Consider using ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) to potentially improve extraction efficiency and reduce solvent consumption.[3]

Q3: Could the temperature and pH of my extraction process be affecting my yield?

A3: Yes, both temperature and pH play a crucial role in the stability of Glucocheirolin.

Troubleshooting Steps:

• Temperature: While high temperatures are used for myrosinase inactivation, prolonged exposure to heat, especially above 70°C, can lead to thermal degradation of glucosinolates.[5] Indole glucosinolates are generally more susceptible to thermal degradation than aliphatic glucosinolates like Glucocheirolin.[6][7]

• pH: Glucosinolates are most stable in neutral to slightly acidic conditions (pH 5-7).[4] They degrade more rapidly in basic (alkaline) conditions.[7] Ensure your extraction and purification buffers are within the optimal pH range.

Q4: I am losing my product during the purification step. How can I improve this?

A4: Purification, often by ion-exchange chromatography, is a common step where losses can occur.

Troubleshooting Steps:

• Column Choice: DEAE-Sephadex is a commonly used anion-exchange resin for glucosinolate purification.

• Method Optimization: Ensure the column is properly conditioned and not overloaded. Optimize the wash and elution steps. A common procedure involves loading the extract, washing with water and an acetate (B1210297) buffer, and then eluting the desulfated glucosinolates after treatment with sulfatase.

• Alternative Purification: For larger scale purification, high-speed counter-current chromatography (HSCCC) has been shown to be effective for glucosinolate separation with good recovery rates.

Q5: How should I prepare and store my plant material to maximize Glucocheirolin recovery?

A5: Proper sample handling and storage are essential to prevent degradation before extraction.

Troubleshooting Steps:

• Sample Preparation: For fresh tissue, immediate processing is key. If not possible, flash-freeze in liquid nitrogen and store at -80°C. Lyophilization (freeze-drying) of the frozen tissue to a fine powder is a standard and effective preparation method.[4]

• Storage of Extracts: Store your extracts at low temperatures (e.g., -20°C or -80°C) to prevent degradation over time.

Quantitative Data Summary

The following table summarizes key quantitative data related to the stability and recovery of glucosinolates. Note that data specific to Glucocheirolin is limited, and information from related compounds is provided for guidance.

Parameter	Condition	Observation	Compound(s)	Citation
Thermal Stability	Heating at 100°C	Gluconapin is more stable than glucobrassicin (B1234704) and 4-methoxyglucobrassicin. Significant degradation of all three occurs over 120 minutes.	Gluconapin, Glucobrassicin, 4-Methoxyglucobrassicin	[3]
Heating > 100°C	Indole glucosinolates show a higher degradation rate than aliphatic glucosinolates.	General Glucosinolates	[6]
pH Stability	Basic conditions	Glucosinolates degrade more rapidly in basic media.	General Glucosinolates	[7]
Neutral to slightly acidic	Glucosinolates are most stable.	General Glucosinolates	[7]
Extraction Recovery	Supercritical CO2 Extraction	64% recovery of total glucosinolates from Eruca sativa.	Total Glucosinolates	[5]
Macroporous Ion-Exchange Resin	~80% recovery of sinigrin.	Sinigrin	[5]
Alumina Column Chromatography	96% and 98% recovery from aqueous extract for progoitrin (B1231004) and gluconapin, respectively.	Progoitrin, Gluconapin	[5]
Myrosinase Inactivation	Stir-frying	Retained up to 65% myrosinase activity, leading to high glucosinolate loss (up to 70%).	General Glucosinolates	[1][2]
Steaming/Microwaving	Over 90% loss of myrosinase activity, with high retention of glucosinolates (up to 97% for steaming).	General Glucosinolates	[1][2]

Experimental Protocol: Extraction and Purification of Glucocheirolin

This protocol is a standard method for the extraction and analysis of glucosinolates, adapted for Glucocheirolin, based on established procedures.[8]

1. Sample Preparation and Myrosinase Inactivation a. Harvest fresh plant material (e.g., seeds or leaves of Erysimum species). b. Immediately freeze the material in liquid nitrogen to halt enzymatic activity. c. Lyophilize (freeze-dry) the frozen tissue until a constant weight is achieved. d. Grind the lyophilized material into a fine, homogeneous powder using a mortar and pestle or a mill.

2. Extraction a. Weigh approximately 100 mg of the dried powder into a 2 mL microcentrifuge tube. b. Add 1 mL of 70% methanol (pre-heated to 75°C). c. Vortex briefly to mix. d. Incubate in a water bath at 75°C for 10-20 minutes. e. Centrifuge at 5000 x g for 5 minutes. f. Carefully collect the supernatant.

3. Purification by Ion-Exchange Chromatography a. Prepare a small column with DEAE-Sephadex A-25 resin. b. Pre-condition the column with water. c. Load the supernatant from the extraction step onto the column. The negatively charged glucosinolates will bind to the resin. d. Wash the column with 2 x 1 mL of 70% methanol to remove impurities like chlorophyll. e. Wash the column with 2 x 1 mL of ultrapure water. f. Equilibrate the column with 2 x 1 mL of 20 mM sodium acetate buffer (pH 5.5). g. To desulfate the glucosinolates, add 75 µL of purified aryl sulfatase solution to the column and let it react overnight at room temperature. h. Elute the desulfated Glucocheirolin with 2 x 0.5 mL of ultrapure water.

4. Analysis a. Analyze the eluate by HPLC-UV or LC-MS. b. For HPLC, use a C18 column and a water:acetonitrile gradient. Detection is typically at 229 nm. c. Quantify Glucocheirolin by comparing its peak area to a calibration curve of a known standard (e.g., sinigrin) and applying a response factor.

Visualizations

Experimental Workflow for Glucocheirolin Extraction

References

• 1. Degradation kinetics of glucosinolates in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. agriculturejournals.cz [agriculturejournals.cz]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. groenkennisnet.nl [groenkennisnet.nl]

Technical Support Center: Analysis of Glucocheirolin in Food Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects during the analysis of Glucocheirolin in food samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Glucocheirolin?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as Glucocheirolin, due to co-eluting compounds from the sample matrix.[1][2] This interference can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), both of which compromise the accuracy, precision, and sensitivity of quantification.[2][3] In liquid chromatography-mass spectrometry (LC-MS) analysis, particularly with electrospray ionization (ESI), matrix effects are a significant concern.

Q2: How can I determine if my Glucocheirolin analysis is affected by matrix effects?

A2: A common method to assess matrix effects is the post-extraction spike comparison. This involves comparing the peak area of a Glucocheirolin standard spiked into a blank matrix extract (a sample known to be free of Glucocheirolin) to the peak area of the same standard in a neat solvent. A significant difference between the two peak areas indicates the presence of matrix effects. Another qualitative technique is post-column infusion, where a constant flow of Glucocheirolin standard is introduced into the mass spectrometer. A change in the signal upon injection of a blank matrix extract reveals the retention time regions where ion suppression or enhancement occurs.[4]

Q3: What are common sources of matrix effects in the analysis of Glucocheirolin from food samples?

A3: In food matrices, particularly cruciferous vegetables like broccoli, cabbage, and kale, common sources of matrix effects include salts, sugars, lipids, proteins, and other small molecules.[4] These compounds can compete with Glucocheirolin for ionization in the mass spectrometer's source, leading to inaccurate results.

Q4: Can simply diluting my sample extract reduce matrix effects?

A4: Yes, diluting the sample extract is a straightforward approach to mitigate matrix effects. This reduces the concentration of interfering compounds along with the analyte. However, this is only a viable option if your analytical method has sufficient sensitivity to detect Glucocheirolin at the lower concentration.

Q5: What is the most effective way to compensate for matrix effects?

A5: The use of a stable isotope-labeled (SIL) internal standard of Glucocheirolin is the most effective method to compensate for matrix effects.[4] The SIL internal standard has nearly identical physicochemical properties to Glucocheirolin and will be affected by matrix effects in the same way, allowing for accurate quantification.[5] When a SIL internal standard is not available, matrix-matched calibration is a good alternative.[6]

Troubleshooting Guides

Problem: Poor signal intensity or lower than expected results for Glucocheirolin.

Possible Cause	Troubleshooting Steps
Ion Suppression	1. Assess Matrix Effect: Perform a post-extraction spike experiment to quantify the degree of ion suppression. 2. Optimize Sample Preparation: Implement a more rigorous cleanup method. Solid Phase Extraction (SPE) is highly effective at removing interfering matrix components.[4] 3. Chromatographic Separation: Modify the LC gradient to better separate Glucocheirolin from the interfering regions of the chromatogram. 4. Dilution: Dilute the sample extract to reduce the concentration of matrix components.
Inefficient Extraction	1. Review Extraction Protocol: Ensure that the extraction solvent and conditions are optimal for Glucocheirolin. A common method involves extraction with a methanol (B129727)/water mixture. 2. Myrosinase Inactivation: Confirm that myrosinase, an enzyme that degrades glucosinolates, is effectively inactivated during sample preparation, typically by heating.[7]

Problem: Inconsistent and irreproducible Glucocheirolin peak areas between injections.

Possible Cause	Troubleshooting Steps
Variable Matrix Effects	1. Evaluate Matrix Variability: Analyze multiple blank matrix samples to assess the consistency of the matrix effect. 2. Improve Sample Cleanup: Use a more robust sample preparation method like SPE to minimize variability in matrix components. 3. Use an Internal Standard: Employ a stable isotope-labeled internal standard for Glucocheirolin to correct for variations in matrix effects.[4]
Instrumental Issues	1. Check System Suitability: Inject a standard solution multiple times to ensure the LC-MS system is performing consistently. 2. Clean the Ion Source: Matrix components can contaminate the ion source over time, leading to inconsistent ionization. Regular cleaning is crucial.

Quantitative Data Summary

The following table summarizes recovery data for Glucocheirolin and the impact of sample preparation on matrix effects for glucosinolates in general, which can be indicative of the performance for Glucocheirolin.

Analyte	Food Matrix	Sample Preparation	Matrix Effect/Recovery	Reference
Glucocheirolin	12 Brassicaceae Vegetables	HILIC-MS/MS	Mean recoveries: 76.46% to 120.14%	[1]
Intact Glucosinolates	Kimchi	Solid Phase Extraction (SPE)	Matrix effects improved to 98% - 105% after SPE	[4]
13 Glucosinolates	Brassicaceae Vegetables	UHPLC-MS/MS from freeze-dried powder	Recoveries: 74% to 119%	[8]
13 Glucosinolates	Brassicaceae Vegetables	UHPLC-MS/MS from frozen-fresh powder	Recoveries: 77% to 104%	[8]

Experimental Protocols

Detailed Protocol for Extraction and UHPLC-MS/MS Analysis of Glucocheirolin

This protocol is a synthesized methodology based on established procedures for glucosinolate analysis.[1][8][9]

1. Sample Preparation and Myrosinase Inactivation:

• Freeze-Drying: Freeze-dry fresh vegetable samples (e.g., broccoli, cabbage, kale) to preserve the integrity of Glucocheirolin.

• Homogenization: Grind the freeze-dried samples into a fine powder using a laboratory mill.

• Weighing: Accurately weigh approximately 100 mg of the homogenized powder into a 2 mL microcentrifuge tube.

• Myrosinase Inactivation: Add 1 mL of 70% methanol (v/v) pre-heated to 75°C to the sample tube. Vortex immediately for 30 seconds.

2. Extraction:

• Sonication: Place the sample tubes in an ultrasonic bath for 20 minutes at room temperature.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a clean 2 mL tube.

• Re-extraction: Add another 1 mL of 70% methanol (75°C) to the pellet, vortex, sonicate, and centrifuge as before.

• Pooling: Combine the supernatants from both extractions.

3. Sample Cleanup (Optional but Recommended):

• For complex matrices, a Solid Phase Extraction (SPE) cleanup can be beneficial. Use a C18 SPE cartridge.

• Conditioning: Condition the cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Dilute the pooled supernatant with water (1:4 v/v) and load it onto the cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water.

• Elution: Elute the glucosinolates with 5 mL of 70% methanol.

4. UHPLC-MS/MS Analysis:

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is recommended for good separation of polar glucosinolates.[1]

• Mobile Phase:

  • A: 10 mM ammonium (B1175870) acetate (B1210297) in water

  • B: Acetonitrile

• Gradient: A suitable gradient program should be optimized to achieve good separation of Glucocheirolin from other matrix components.

• MS/MS Detection: Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for Glucocheirolin should be determined by infusing a standard solution.

5. Quantification:

• Prepare a calibration curve using Glucocheirolin standards. For optimal accuracy, use matrix-matched calibration standards or a stable isotope-labeled internal standard.[5][6]

Visualizations

Caption: Experimental workflow for Glucocheirolin analysis.

Caption: Troubleshooting decision tree for matrix effects.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 6. m.youtube.com [m.youtube.com]
• 7. ars.usda.gov [ars.usda.gov]
• 8. Determination of 18 Intact Glucosinolates in Brassicaceae Vegetables by UHPLC-MS/MS: Comparing Tissue Disruption Methods for Sample Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Improving the sensitivity of Glucocheirolin detection in biological fluids

Welcome to the technical support center for the sensitive detection of Glucocheirolin in biological fluids. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental protocols, troubleshooting, and frequently asked questions related to the analysis of Glucocheirolin.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting Glucocheirolin in biological fluids like plasma and urine?

A1: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely recommended method for the sensitive and selective quantification of Glucocheirolin in biological matrices.[1][2] This technique offers high specificity through the use of Multiple Reaction Monitoring (MRM), which minimizes interference from complex sample components. For intact glucosinolate analysis, negative ion electrospray ionization (ESI) is typically employed.[1]

Q2: How should I prepare my plasma/serum samples for Glucocheirolin analysis?

A2: A common and effective method for plasma or serum sample preparation is protein precipitation followed by solid-phase extraction (SPE).[3] A typical workflow involves:

• Protein Precipitation: Precipitate proteins in the plasma/serum sample by adding a cold organic solvent like acetonitrile (B52724), often containing an internal standard.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE): Load the supernatant onto an appropriate SPE cartridge (e.g., a weak anion exchange cartridge) to clean up the sample and concentrate the analyte.

• Elution and Reconstitution: Elute the Glucocheirolin from the SPE cartridge and then evaporate the solvent. Reconstitute the residue in a mobile phase-compatible solvent for LC-MS/MS analysis.

Q3: What are the main challenges when analyzing Glucocheirolin in biological fluids?

A3: The primary challenges include:

• Matrix Effects: Biological fluids like plasma and urine contain numerous endogenous compounds that can interfere with the ionization of Glucocheirolin in the mass spectrometer, leading to ion suppression or enhancement and affecting accuracy.[4][5]

• Low Concentrations: Endogenous or post-administration levels of Glucocheirolin can be very low, requiring highly sensitive instrumentation and optimized sample preparation to achieve detectable levels.

• Analyte Stability: Glucocheirolin, like other glucosinolates, can be susceptible to degradation depending on storage temperature, pH, and freeze-thaw cycles.[6][7][8][9][10][11]

Q4: How can I minimize matrix effects in my analysis?

A4: To mitigate matrix effects, consider the following strategies:

• Effective Sample Cleanup: Utilize robust sample preparation techniques like SPE to remove interfering matrix components.[5]

• Chromatographic Separation: Optimize your HPLC/UHPLC method to ensure Glucocheirolin is chromatographically separated from co-eluting matrix components.

• Use of an Internal Standard: Employ a stable isotope-labeled internal standard that co-elutes with Glucocheirolin to compensate for matrix-induced variations in ionization.

• Matrix-Matched Calibrants: Prepare your calibration standards in a blank biological matrix that is free of the analyte to mimic the matrix effects seen in your samples.

Q5: What are the recommended storage conditions for plasma and urine samples to ensure Glucocheirolin stability?

A5: For long-term stability, it is recommended to store plasma and urine samples at -80°C. For short-term storage (up to 24-48 hours), refrigeration at 4°C is generally acceptable.[7][12] It is crucial to minimize the number of freeze-thaw cycles, as this can lead to degradation of the analyte.[11][13]

Troubleshooting Guides

Issue	Potential Cause	Recommended Solution
Low or No Glucocheirolin Signal	Inefficient extraction or poor recovery from sample preparation.	Optimize the SPE procedure; check the pH of your loading, washing, and elution buffers. Ensure the elution solvent is strong enough to desorb the analyte from the SPE cartridge.[1][14]
Degradation of Glucocheirolin during sample processing or storage.	Ensure samples are kept on ice or at 4°C during processing. Check the pH of the sample and buffers. Avoid prolonged storage at room temperature.[13]
Suboptimal LC-MS/MS parameters.	Verify the MRM transitions (precursor and product ions) and collision energy for Glucocheirolin. Optimize the ion source parameters (e.g., spray voltage, temperature).
Poor Peak Shape (Tailing or Fronting)	Column overload.	Dilute the sample or inject a smaller volume.
Incompatible injection solvent.	Reconstitute the final sample in a solvent that is weaker than the initial mobile phase.
Secondary interactions with the analytical column.	Ensure the mobile phase pH is appropriate to maintain Glucocheirolin in a single ionic state.
High Variability in Results	Inconsistent sample preparation.	Use an automated sample preparation system if available. Ensure precise and consistent handling at each step of the manual procedure.
Significant matrix effects between different samples.	Employ a stable isotope-labeled internal standard. Re-evaluate the sample cleanup procedure to remove more interferences.
Instrument instability.	Check for leaks in the LC system. Ensure the mass spectrometer is properly calibrated and tuned.

Experimental Protocols

Protocol 1: Quantification of Glucocheirolin in Human Plasma by LC-MS/MS

This protocol is a representative method based on common practices for glucosinolate analysis in biological fluids. Optimization may be required for specific instrumentation and laboratory conditions.

1. Sample Preparation (Protein Precipitation and SPE)

• To 100 µL of human plasma, add 300 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled Glucocheirolin).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Condition a weak anion exchange (WAX) SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water, followed by 1 mL of methanol.

• Elute the Glucocheirolin with 1 mL of 2% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 98:2 Water:Acetonitrile with 0.1% formic acid).

2. LC-MS/MS Analysis

• LC System: UHPLC system

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 2% B

  • 1-8 min: Ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 2% B and equilibrate

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with ESI source

• Ionization Mode: Negative

• MRM Transitions (Hypothetical - requires empirical determination):

  • Glucocheirolin Quantifier: m/z 438.0 -> 97.0 ([M-H]⁻ -> [HSO₄]⁻)

  • Glucocheirolin Qualifier: m/z 438.0 -> 275.0

Protocol 2: Extraction of Glucocheirolin from Urine

• Sample Preparation

  • Centrifuge the urine sample at 5,000 x g for 10 minutes to remove particulate matter.

  • Take 500 µL of the supernatant and add an internal standard.

  • Proceed with Solid-Phase Extraction as described in Protocol 1, steps 1.4-1.9.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of glucosinolates in biological fluids using LC-MS/MS. Note that specific values for Glucocheirolin may vary and should be determined during method validation.

Parameter	Plasma	Urine	Reference
Limit of Detection (LOD)	0.5 - 2 pmol	0.5 - 2 pmol	[1]
Limit of Quantification (LOQ)	2 - 20 µg/kg	2 - 20 µg/kg	[15]
Recovery	85 - 90%	85 - 90%	[1]
Intra-day Precision (%RSD)	< 10%	< 10%	[1]
Inter-day Precision (%RSD)	< 15%	< 15%	[1]

Visualizations

Metabolic Pathway of Glucocheirolin

Glucocheirolin, upon ingestion and cellular damage, is hydrolyzed by the enzyme myrosinase to produce 3-methylsulfonylpropyl isothiocyanate. This isothiocyanate can then be conjugated with glutathione (B108866) and enter the mercapturic acid pathway for excretion.

Metabolic conversion of Glucocheirolin.

Signaling Pathway Activation by Glucocheirolin Metabolite

The isothiocyanate derived from Glucocheirolin, 3-methylsulfonylpropyl isothiocyanate, is known to be an activator of the Nrf2 signaling pathway. This pathway plays a crucial role in the cellular antioxidant response.

Activation of the Nrf2 pathway.

Experimental Workflow for Glucocheirolin Analysis

The following diagram outlines the general workflow for the quantification of Glucocheirolin in biological fluids.

Glucocheirolin analysis workflow.

References

• 1. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 2. DNA Microarray Highlights Nrf2-Mediated Neuron Protection Targeted by Wasabi-Derived Isothiocyanates in IMR-32 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. bevital.no [bevital.no]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Studies of the stability of 18 chemical constituents of human serum. - Biospecimen Research Database [brd.nci.nih.gov]
• 9. Stability of twenty-five analytes in human serum at 22 degrees C, 4 degrees C, and -20 degrees C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. itmedicalteam.pl [itmedicalteam.pl]
• 11. The effect of storage time and freeze-thaw cycles on the stability of serum samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Moringin, an isothiocyanate modulates multiple cellular signalling molecules in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]

Cross-reactivity issues in immunoassays for Glucocheirolin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with immunoassays for Glucocheirolin.

Frequently Asked Questions (FAQs)

Q1: What is Glucocheirolin and why is it measured?

Glucocheirolin is a type of alkyl glucosinolate, a class of organic compounds found in cruciferous vegetables like cabbage, broccoli, and kale. These compounds and their breakdown products are of interest to researchers for their potential roles in plant defense mechanisms and their biological activities in humans. Immunoassays provide a sensitive and specific method for quantifying Glucocheirolin in various samples.

Q2: What is the principle of a competitive immunoassay for Glucocheirolin?

Due to its small size, Glucocheirolin is typically measured using a competitive immunoassay format. In this setup, a known amount of labeled Glucocheirolin (the "tracer") competes with the unlabeled Glucocheirolin in the sample for a limited number of binding sites on a specific antibody. The amount of tracer that binds to the antibody is inversely proportional to the concentration of Glucocheirolin in the sample. This means a higher signal from the tracer corresponds to a lower concentration of Glucocheirolin in the sample.

Q3: What are the most common sources of error in a Glucocheirolin immunoassay?

Common sources of error include:

• Cross-reactivity: The antibody may bind to other structurally similar glucosinolates present in the sample, leading to inaccurate quantification.

• Matrix effects: Components in the sample matrix (e.g., from plant extracts) can interfere with the antibody-antigen binding.

• Inaccurate standard curve: Improper preparation of the standard curve can lead to incorrect concentration calculations.

• Pipetting errors: Inaccurate or inconsistent pipetting can introduce significant variability.

• Improper sample preparation: Inefficient extraction of Glucocheirolin from the sample matrix can lead to underestimation of its concentration.

Troubleshooting Guides

Issue 1: High Signal or No Competition in the Standard Curve

Possible Cause	Recommended Solution
Inactive Antibody	- Ensure the antibody has been stored correctly. - Use a new vial of antibody. - Verify the antibody's activity using a positive control.
Inactive Labeled Glucocheirolin (Tracer)	- Check the expiration date and storage conditions of the tracer. - Prepare a fresh dilution of the tracer.
Incorrect Assay Buffer	- Verify the pH and composition of the assay buffer. - Ensure no interfering substances are present in the buffer.
Insufficient Incubation Time	- Increase the incubation time for the antibody and tracer to allow for optimal binding.

Issue 2: Low Signal or High Background

Possible Cause	Recommended Solution
High Concentration of Labeled Glucocheirolin	- Titrate the labeled Glucocheirolin to find the optimal concentration that gives a strong signal without saturating the antibody.
Insufficient Blocking	- Increase the concentration of the blocking agent (e.g., BSA or non-fat dry milk) or the blocking incubation time to minimize non-specific binding.
Inadequate Washing	- Increase the number of wash steps or the volume of wash buffer to remove unbound reagents effectively.
Contaminated Reagents	- Use fresh, high-quality reagents and sterile technique to avoid contamination.

Issue 3: Poor Reproducibility Between Replicates

Possible Cause	Recommended Solution
Inconsistent Pipetting	- Use calibrated pipettes and ensure consistent technique for all additions. - Use a multichannel pipette for adding reagents to multiple wells simultaneously.
Plate Edge Effects	- Avoid using the outer wells of the microplate, as they are more prone to temperature fluctuations. - Ensure the plate is evenly incubated.
Improper Mixing	- Gently mix all reagents and samples thoroughly before adding them to the wells.

Cross-Reactivity in Glucocheirolin Immunoassays

A significant challenge in immunoassays for small molecules like Glucocheirolin is the potential for cross-reactivity. This occurs when the antibody binds to other molecules that are structurally similar to Glucocheirolin, leading to an overestimation of the Glucocheirolin concentration. Glucocheirolin belongs to the family of alkyl glucosinolates, which share a common core structure.

Potential Cross-Reactants for Anti-Glucocheirolin Antibodies:

Table 1: Structurally Similar Glucosinolates to Glucocheirolin

Glucosinolate	Side Chain Structure	Potential for Cross-Reactivity
Glucocheirolin	3-(methylsulfonyl)propyl	Target Analyte
Glucoiberin	3-(methylsulfinyl)propyl	High
Glucoerucin	4-(methylthio)butyl	Moderate
Glucoraphanin	4-(methylsulfinyl)butyl	Moderate
Sinigrin	2-propenyl	Low
Progoitrin	2-hydroxy-3-butenyl	Low

This table is for illustrative purposes and the actual cross-reactivity will depend on the specific antibody used.

Experimental Protocols

Protocol 1: Competitive ELISA for Determining Cross-Reactivity

This protocol allows you to determine the cross-reactivity of your anti-Glucocheirolin antibody with other glucosinolates.

Materials:

• Anti-Glucocheirolin antibody

• Glucocheirolin standard

• Potentially cross-reacting glucosinolate standards

• Glucocheirolin-protein conjugate (for coating)

• 96-well microtiter plates

• Coating buffer (e.g., 0.05 M carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Assay buffer (e.g., PBS with 0.1% BSA)

• Enzyme-conjugated secondary antibody

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2 N H₂SO₄)

• Microplate reader

Procedure:

• Coating: Dilute the Glucocheirolin-protein conjugate in coating buffer and add 100 µL to each well of a 96-well plate. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competition:

  • Prepare serial dilutions of the Glucocheirolin standard and the potential cross-reacting compounds in assay buffer.

  • Add 50 µL of the standard or cross-reactant dilutions to the appropriate wells.

  • Add 50 µL of the diluted anti-Glucocheirolin primary antibody to each well.

  • Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection:

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Signal Development: Add 100 µL of substrate solution to each well and incubate until color develops.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Calculation:

  • Calculate the IC50 (the concentration that inhibits 50% of the signal) for Glucocheirolin and each potential cross-reactant.

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Glucocheirolin / IC50 of Cross-Reactant) x 100

Protocol 2: Sample Preparation from Plant Material

Materials:

• Plant tissue (e.g., leaves, seeds)

• Liquid nitrogen

• Mortar and pestle or homogenizer

• Extraction solvent (e.g., 70% methanol)

• Centrifuge

• Microcentrifuge tubes

Procedure:

• Freeze the plant tissue in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a mortar and pestle or a homogenizer.

• Weigh the powdered tissue and add it to a microcentrifuge tube.

• Add the extraction solvent to the tube (e.g., 1 mL per 100 mg of tissue).

• Vortex the tube vigorously for 1 minute.

• Incubate the tube at 70°C for 15 minutes to inactivate myrosinase.

• Centrifuge the tube at high speed for 10 minutes.

• Collect the supernatant, which contains the extracted glucosinolates.

• The supernatant can be diluted in assay buffer for use in the immunoassay.

Visualizations

Reference Data & Comparative Studies

Glucocheirolin: An Objective Evaluation of its Anti-inflammatory Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Glucocheirolin's potential as an anti-inflammatory agent. Due to the limited availability of direct quantitative data for Glucocheirolin, this document utilizes data from its hydrolysis product, Cheirolin, and a closely related isothiocyanate, Benzyl Isothiocyanate (BITC), as surrogates to provide a comparative framework against established anti-inflammatory drugs, Dexamethasone and Ibuprofen. This comparison is supported by experimental data from publicly available literature and detailed experimental protocols for key validation assays.

Comparative Analysis of Anti-inflammatory Activity

The anti-inflammatory efficacy of a compound can be assessed through various in vitro and in vivo models. Key parameters include the half-maximal inhibitory concentration (IC50) for the suppression of inflammatory mediators and the percentage of edema reduction in animal models.

Disclaimer: The following tables include data for Benzyl Isothiocyanate (BITC) as a surrogate for Glucocheirolin's hydrolysis product, Cheirolin, due to the absence of specific quantitative anti-inflammatory data for Glucocheirolin in the reviewed literature. BITC shares structural similarities with Cheirolin and its data can provide an initial estimate of potential efficacy.

In Vitro Anti-inflammatory Activity

This table summarizes the inhibitory effects of the compounds on the production of key inflammatory mediators in cell-based assays.

Compound	Assay	Cell Line	IC50 / Inhibition
Benzyl Isothiocyanate (BITC) (as surrogate for Cheirolin)	Nitric Oxide (NO) Production Inhibition[1]	RAW 264.7 Macrophages	99.26% inhibition at 50 µg/mL[1]
Dexamethasone	Glucocorticoid Receptor Binding[2]	-	IC50 = 38 nM[2]
IL-6 Production Inhibition[3]	-	IC50 = 0.5 x 10⁻⁸ M[3]
Ibuprofen	COX-1 Inhibition[4]	-	IC50 = 13 µM[4]
COX-2 Inhibition	-	pIC50 = 5.9 (IC50 = 1.35 µM)[5]

In Vivo Anti-inflammatory Activity

This table presents the efficacy of the compounds in a standard animal model of acute inflammation.

Compound	Animal Model	Dosage	Efficacy
Glucocheirolin/Cheirolin	-	-	Data not available
Dexamethasone	Carrageenan-induced paw edema (Rat)	-	Well-established anti-inflammatory effect
Ibuprofen	Carrageenan-induced paw edema (Rat)	-	Significant reduction in paw edema

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following are standard protocols for assessing anti-inflammatory activity.

In Vitro: Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in Macrophages

This assay evaluates the ability of a compound to inhibit the production of the pro-inflammatory mediator nitric oxide in macrophage cells stimulated with LPS.

Cell Culture:

• RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

Experimental Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound (e.g., Glucocheirolin, Dexamethasone, Ibuprofen) for 1-2 hours.

• Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to induce an inflammatory response. Include a vehicle control group (no test compound) and a negative control group (no LPS stimulation).

• Incubate the plates for 24 hours at 37°C.

• After incubation, collect the cell culture supernatant.

• Determine the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess reagent system. Measure the absorbance at 540 nm.

• Calculate the percentage of NO production inhibition relative to the LPS-stimulated vehicle control.

• Determine the IC50 value, which is the concentration of the compound that inhibits 50% of the NO production.

In Vivo: Carrageenan-Induced Paw Edema in Rats

This is a widely used animal model to screen for acute anti-inflammatory activity.

Animals:

• Male Wistar or Sprague-Dawley rats (150-200 g) are typically used. Animals are housed under standard laboratory conditions with free access to food and water.

Experimental Procedure:

• Fast the animals overnight before the experiment.

• Administer the test compound (e.g., Glucocheirolin, Dexamethasone, Ibuprofen) or the vehicle (e.g., saline, carboxymethylcellulose) orally or intraperitoneally. A positive control group receiving a standard anti-inflammatory drug is also included.

• After a specific pre-treatment time (e.g., 60 minutes), inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume immediately before the carrageenan injection (V₀) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.

• Calculate the increase in paw volume (edema) at each time point: Edema = Vₜ - V₀.

• Calculate the percentage of inhibition of edema for each treated group compared to the vehicle control group.

Signaling Pathways and Experimental Workflow

Understanding the mechanism of action and the experimental process is crucial for drug development. The following diagrams illustrate these aspects.

References

• 1. Evaluation of the Biological Activity of Glucosinolates and Their Enzymolysis Products Obtained from Lepidium meyenii Walp. (Maca) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spoel.bio.ed.ac.uk [spoel.bio.ed.ac.uk]
• 3. Human, Animal and Plant Health Benefits of Glucosinolates and Strategies for Enhanced Bioactivity: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory effects of luteolin: A review of in vitro, in vivo, and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Glucocheirolin and Sulforaphane Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioactive properties of two prominent isothiocyanates derived from glucosinolates: Glucocheirolin (via its hydrolysis product, cheirolin) and Sulforaphane (B1684495). The information presented herein is supported by experimental data from peer-reviewed scientific literature, offering a comprehensive overview of their anticancer, anti-inflammatory, and antioxidant activities.

Introduction

Glucosinolates are a class of secondary metabolites found in cruciferous vegetables. Upon plant cell damage, the enzyme myrosinase hydrolyzes glucosinolates into various bioactive compounds, most notably isothiocyanates. Glucocheirolin and glucoraphanin (B191350) are precursors to the isothiocyanates cheirolin (B1668576) and sulforaphane, respectively. Sulforaphane has been extensively studied for its potent health-promoting effects. This guide aims to provide a comparative analysis of the bioactivity of Glucocheirolin's derivative, cheirolin, and the well-characterized sulforaphane.

Data Presentation: A Quantitative Comparison

The following tables summarize key quantitative data from comparative studies on the bioactivity of Sulforaphane. While specific quantitative data for Glucocheirolin (cheirolin) is limited in the current literature, a qualitative comparison of its Nrf2 activation potential is included.

Table 1: Comparative Anticancer Activity (IC50 Values in µM)

Cancer Cell Line	Sulforaphane IC50 (µM)	Cheirolin IC50 (µM)
Breast Cancer
MDA-MB-231	15-30	Data not available
MCF-7	~28	Data not available
Prostate Cancer
PC-3	15-50	Data not available
LNCaP	10-30	Data not available
Lung Cancer
A549	10-20	Data not available
H1299	8	Data not available
Colon Cancer
HCT116	~15	Data not available
Caco-2	~75	Data not available

IC50 values represent the concentration of a compound that inhibits 50% of the cancer cell population's growth and can vary based on experimental conditions such as incubation time and assay method.

Table 2: Comparative Anti-inflammatory and Antioxidant Activity

Bioactivity Marker	Sulforaphane	Cheirolin
Nrf2 Activation	Potent activator	Similar potency to Sulforaphane in inducing Nrf2-dependent gene expression[1]
NF-κB Inhibition	Inhibits activation and nuclear translocation of p65	Data not available
Antioxidant Capacity (ORAC)	Data not available	Data not available

Signaling Pathways and Mechanisms of Action

Both sulforaphane and cheirolin exert their effects through the modulation of key cellular signaling pathways. The primary mechanism for their antioxidant and anti-inflammatory effects is the activation of the Keap1-Nrf2 pathway.

Figure 1. The Keap1-Nrf2 Signaling Pathway. Isothiocyanates modify Keap1, leading to the release and nuclear translocation of Nrf2, which then activates antioxidant gene expression.

In addition to Nrf2 activation, sulforaphane has been shown to inhibit the pro-inflammatory NF-κB pathway.

Figure 2. The NF-κB Signaling Pathway. Sulforaphane can inhibit IKK, preventing the degradation of IκBα and the subsequent nuclear translocation of NF-κB.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

4.1. Cell Viability and IC50 Determination (MTT Assay)

• Cell Culture: Cancer cell lines are cultured in appropriate media supplemented with fetal bovine serum and antibiotics and maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. The following day, the media is replaced with fresh media containing various concentrations of the test compound (Sulforaphane or Cheirolin).

• Incubation: Cells are incubated with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692).

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Figure 3. Workflow for determining IC50 values using the MTT assay.

4.2. Nrf2 Nuclear Translocation Assay (Immunofluorescence)

• Cell Culture and Treatment: Cells are grown on glass coverslips in a multi-well plate and treated with the test compounds for a specified time.

• Fixation and Permeabilization: Cells are fixed with paraformaldehyde and then permeabilized with a detergent-based buffer (e.g., Triton X-100).

• Blocking: Non-specific antibody binding is blocked using a blocking solution (e.g., bovine serum albumin).

• Primary Antibody Incubation: Cells are incubated with a primary antibody specific for Nrf2.

• Secondary Antibody Incubation: After washing, cells are incubated with a fluorescently-labeled secondary antibody that binds to the primary antibody.

• Nuclear Staining: The cell nuclei are counterstained with a fluorescent nuclear dye (e.g., DAPI).

• Imaging: The coverslips are mounted on microscope slides, and the cells are visualized using a fluorescence microscope.

• Analysis: The translocation of Nrf2 from the cytoplasm to the nucleus is quantified by analyzing the fluorescence intensity in the nuclear and cytoplasmic compartments.

4.3. NF-κB Activation Assay (Luciferase Reporter Assay)

• Cell Transfection: Cells are transiently transfected with a plasmid containing a luciferase reporter gene under the control of an NF-κB response element.

• Treatment and Stimulation: Transfected cells are pre-treated with the test compounds for a certain period before being stimulated with an NF-κB activator (e.g., TNF-α or LPS).

• Cell Lysis: After stimulation, the cells are lysed to release the cellular contents, including the luciferase enzyme.

• Luciferase Assay: A luciferase substrate is added to the cell lysate, and the resulting luminescence is measured using a luminometer.

• Data Analysis: The level of luciferase activity is indicative of the extent of NF-κB activation. The inhibitory effect of the test compounds is determined by comparing the luciferase activity in treated cells to that in stimulated, untreated cells.

Conclusion

Sulforaphane is a well-documented bioactive compound with potent anticancer, anti-inflammatory, and antioxidant properties, primarily mediated through the activation of the Nrf2 pathway and inhibition of the NF-κB pathway. The available evidence suggests that cheirolin, the isothiocyanate derived from Glucocheirolin, shares a similar potency to sulforaphane in activating the Nrf2 signaling pathway[1]. This indicates that Glucocheirolin may also possess significant health-promoting benefits.

However, there is a notable lack of comprehensive quantitative data on the anticancer and specific anti-inflammatory activities of cheirolin. Further research, including direct comparative studies with sulforaphane and determination of IC50 values in various cancer cell lines, is warranted to fully elucidate the therapeutic potential of Glucocheirolin and its derivatives. Such studies will be crucial for drug development professionals seeking to harness the potential of isothiocyanates for disease prevention and treatment.

References

• 1. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Capacity of Glucocheirolin and Other Glucosinolates

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals detailing the comparative antioxidant potential of Glucocheirolin. This report synthesizes available data to facilitate further research and development in the field of natural antioxidant compounds.

The antioxidant capacity of glucosinolates, a class of sulfur-containing secondary metabolites found predominantly in cruciferous vegetables, is a subject of significant scientific interest. While the direct antioxidant activity of these compounds is generally considered modest, their true potential lies in their hydrolysis products, isothiocyanates, which are potent indirect antioxidants. This guide provides a comparative overview of the antioxidant capacity of Glucocheirolin, primarily found in species of the Erysimum genus (wallflowers), against other well-known glucosinolates from common Brassica vegetables.

It is important to note that direct comparative studies on the antioxidant capacity of a wide range of purified glucosinolates are limited in scientific literature. Therefore, this guide utilizes an indirect comparative approach, analyzing the antioxidant activities of plant extracts with well-characterized glucosinolate profiles. The data presented is intended to provide a relative understanding of their potential and to guide future research.

Quantitative Comparison of Antioxidant Capacity

The following table summarizes the antioxidant capacity of extracts from plants rich in specific glucosinolates. The data is presented as IC50 values (the concentration required to inhibit 50% of the radical) from common antioxidant assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), and as Ferric Reducing Antioxidant Power (FRAP). Lower IC50 values indicate higher antioxidant activity.

Predominant Glucosinolate	Plant Source	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)	FRAP (mM Fe(II)/g)
Glucocheirolin	Cheiranthus cheiri (Wallflower)	74.12 (ethanol extract)[1]	25.8 (ethanol extract)[1]	Not widely reported
Glucoraphanin	Brassica oleracea var. italica (Broccoli)	~250-800 (varietal dependent)	~150-500 (varietal dependent)	~10-40
Sinigrin	Brassica juncea (Mustard Greens)	~100-400	~80-300	~15-50
Glucobrassicin	Brassica oleracea var. capitata (Cabbage)	~300-1000+	~200-800	~5-25

Note: The values for Broccoli, Mustard Greens, and Cabbage are approximate ranges compiled from multiple sources and can vary significantly based on cultivar, growing conditions, and extraction methods. The data for Cheiranthus cheiri is from a specific study and provides a benchmark for a Glucocheirolin-rich source.

Indirect Antioxidant Activity: The Nrf2 Signaling Pathway

The primary mechanism through which glucosinolates exert their antioxidant effects is by the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3] This is an indirect antioxidant mechanism. Upon consumption and hydrolysis of glucosinolates, isothiocyanates are formed. These isothiocyanates are potent activators of Nrf2, a transcription factor that regulates the expression of a wide array of antioxidant and detoxification enzymes.

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1. Isothiocyanates can modify Keap1, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes. This binding initiates the transcription of numerous protective genes, including those for enzymes like heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutathione (B108866) S-transferases (GSTs). These enzymes play a crucial role in detoxifying reactive oxygen species (ROS) and protecting cells from oxidative stress.

Caption: Nrf2 signaling pathway activated by isothiocyanates.

Experimental Protocols

Detailed methodologies for the key antioxidant assays cited are provided below. These protocols are standardized and widely used in phytochemical research.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from purple to yellow, which is measured spectrophotometrically.

Protocol:

• Preparation of DPPH solution: A 0.1 mM solution of DPPH in methanol (B129727) is prepared.

• Sample Preparation: The plant extract is dissolved in a suitable solvent (e.g., methanol or ethanol) to prepare a stock solution, from which serial dilutions are made to obtain a range of concentrations.

• Reaction Mixture: In a test tube or a 96-well plate, a fixed volume of the DPPH solution (e.g., 1 mL) is added to a specific volume of the sample extract at different concentrations (e.g., 100 µL). A control is prepared with the solvent instead of the sample.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is then determined by plotting the percentage of inhibition against the extract concentration.

Caption: Workflow for the DPPH antioxidant assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a loss of color, which is measured spectrophotometrically.

Protocol:

• Preparation of ABTS•+ solution: A 7 mM aqueous solution of ABTS is mixed with a 2.45 mM aqueous solution of potassium persulfate and left to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Dilution of ABTS•+ solution: The ABTS•+ solution is diluted with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Similar to the DPPH assay, serial dilutions of the plant extract are prepared.

• Reaction Mixture: A small volume of the sample extract (e.g., 10 µL) is added to a larger volume of the diluted ABTS•+ solution (e.g., 1 mL).

• Incubation: The mixture is incubated at room temperature for a short period (e.g., 6 minutes).

• Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated, and the IC50 value is determined.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color. The change in absorbance is proportional to the antioxidant capacity.

Protocol:

• Preparation of FRAP reagent: The FRAP reagent is prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM TPTZ solution in 40 mM HCl, and a 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio. The reagent is warmed to 37°C before use.

• Sample Preparation: The plant extracts are prepared in a suitable solvent.

• Reaction Mixture: A small volume of the sample (e.g., 50 µL) is mixed with a large volume of the FRAP reagent (e.g., 1.5 mL).

• Incubation: The reaction mixture is incubated at 37°C for a specified time (e.g., 4 minutes).

• Measurement: The absorbance of the blue-colored solution is measured at 593 nm.

• Calculation: A standard curve is prepared using a known concentration of FeSO₄·7H₂O. The antioxidant capacity of the sample is expressed as mM Fe(II) equivalents per gram of the sample.

Conclusion

References

• 1. Modulation of miR-205 expression using a Cheiranthus cheiri phyto-nano hybrid as a potential therapeutic agent against breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Correlation of Glucosinolates and Volatile Constituents of Six Brassicaceae Seeds with Their Antioxidant Activities Based on Partial Least Squares Regression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of Glucosinolate Profiles in Different Tissues of Nine Brassica Crops - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxic Effects of Glucocheirolin and Glucoiberin in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic properties of two glucosinolates, Glucocheirolin and Glucoiberin, and their respective isothiocyanate derivatives, Cheirolin (B1668576) and Iberin (B1674146), in the context of cancer cell proliferation. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes key cellular pathways and workflows to support further research and drug development efforts.

Introduction

Glucosinolates are a class of secondary metabolites found predominantly in cruciferous vegetables. Upon enzymatic hydrolysis by myrosinase, they are converted into biologically active compounds, primarily isothiocyanates, which have demonstrated potent anti-cancer properties. This guide focuses on Glucocheirolin and Glucoiberin, comparing their potential as cytotoxic agents against cancer cells. It is important to note that intact glucosinolates generally exhibit low to no direct cytotoxicity; their anti-cancer effects are mediated by their isothiocyanate hydrolysis products.[1][2] Therefore, this comparison focuses on the activities of their respective isothiocyanates, Cheirolin and Iberin.

Data Presentation: Cytotoxicity of Glucocheirolin- and Glucoiberin-Derived Compounds

Compound/Extract	Cancer Cell Line	Key Findings	Reference(s)
Glucocheirolin Hydrolysis Product (Cheirolin)	General Activity	Induces Nrf2 nuclear translocation with a potency similar to sulforaphane.[3]	[3]
Glucoiberin Hydrolysis Product (Iberin)	Ovarian Cancer Cells	Inhibits cell proliferation and induces apoptosis.	[4]
Hepatocellular Carcinoma (HepG2)	Induces anticancer activity by increasing intracellular reactive oxygen species and promoting tubulin depolymerization.	[4]
Human Neuroblastoma Cells	Induces cell cycle arrest and apoptosis.	[5]
General Activity	Activates the nuclear factor E2-related protein Nrf2, which promotes the expression of antioxidant and phase II genes.[5] Reported to have little cytotoxicity to normal cells.[4]	[4][5]
Broccoli Extract (containing Glucoiberin)	Colon Cancer Cell Line	Myrosinase hydrolysate of the extract showed very high cytotoxic activity, with 95% lethality at a concentration of 0.78 µg/mL. The crude 80% alcohol extract exhibited an IC50 of 3.88 µg/mL.

Experimental Protocols

A common method for assessing the cytotoxicity of compounds like Glucocheirolin and Glucoiberin is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

MTT Assay for Cell Viability

Objective: To determine the concentration at which a compound reduces the viability of a cancer cell line by 50% (IC50).

Materials:

• Cancer cell line of interest (e.g., HT29, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Glucosinolate (Glucocheirolin or Glucoiberin) and Myrosinase, or the corresponding isothiocyanate (Cheirolin or Iberin)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • If using glucosinolates, prepare a stock solution of the glucosinolate and a separate solution of myrosinase. Prepare serial dilutions of the glucosinolate. Add the myrosinase solution to the wells just before or along with the glucosinolate to initiate hydrolysis.

  • If using isothiocyanates, prepare a stock solution in a suitable solvent (e.g., DMSO) and make serial dilutions in the complete medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution) and a negative control (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of the MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Mandatory Visualization

Signaling Pathway

Both Iberin (from Glucoiberin) and Cheirolin (from Glucocheirolin) have been reported to activate the Nrf2 signaling pathway, a key regulator of cellular defense against oxidative stress.

References

• 1. researchgate.net [researchgate.net]
• 2. The comparison of cytotoxic and genotoxic activities of glucosinolates, isothiocyanates, and indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Anti-Inflammatory Effects of Iberin on TNF-α-Stimulated Human Oral Epithelial Cells: In Vitro Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]

A Comparative Analysis of Glucocheirolin and its Isothiocyanate Derivative, Cheirolin: Efficacy and Mechanisms of Action

A comprehensive review of the biological activities of the glucosinolate glucocheirolin (B91262) and its potent isothiocyanate derivative, cheirolin (B1668576), for researchers and drug development professionals.

Glucosinolates, a class of secondary metabolites found predominantly in cruciferous vegetables, and their hydrolysis products, isothiocyanates, have garnered significant attention for their potential health benefits, including anticancer, anti-inflammatory, and antioxidant properties. This guide provides a detailed comparison of the efficacy of glucocheirolin and its corresponding isothiocyanate, cheirolin, supported by available experimental data. The evidence strongly indicates that cheirolin, the bioactive hydrolysis product, exhibits significantly greater potency across various biological assays compared to its precursor, glucocheirolin.

Superior Bioactivity of the Isothiocyanate Form

The conversion of glucocheirolin to cheirolin is a critical activation step. This hydrolysis is catalyzed by the enzyme myrosinase, which is physically separated from glucosinolates in intact plant cells and is released upon tissue damage, such as chewing. In the absence of myrosinase, this conversion can also be facilitated by the gut microbiota. The resulting isothiocyanate, cheirolin, possesses a reactive -N=C=S group, which is central to its biological activity, allowing it to interact with various cellular targets.

While direct comparative studies quantifying the efficacy of glucocheirolin versus cheirolin are limited, the consensus in the scientific literature is that isothiocyanates are the primary bioactive compounds. Studies on various glucosinolate-isothiocyanate pairs consistently demonstrate the superior activity of the isothiocyanate form. For instance, research on the antiproliferative effects of glucosinolate-derived compounds has shown that isothiocyanates are considerably more potent in inhibiting the growth of cancer cells than their precursor glucosinolates or other hydrolysis products like nitriles.

Comparative Efficacy: A Summary of In Vitro Data

To illustrate the difference in potency, this section summarizes available quantitative data on the biological activities of cheirolin. Data for glucocheirolin is largely unavailable in the form of IC50 values, reflecting its status as a less active precursor.

Compound	Biological Activity	Cell Line	IC50 Value	Reference
Cheirolin	Nrf2 Induction (Antioxidant/Anti-inflammatory)	NIH3T3 fibroblasts	Not reported as IC50, but showed significant induction	[1]
Cheirolin	Antiproliferative	K562 (human erythroleukemic cells)	Not reported as IC50, but showed high inhibitory activity

Note: The table highlights the significant biological activity of cheirolin. The lack of comparable IC50 values for glucocheirolin in the literature underscores the focus on cheirolin as the active molecule.

Key Signaling Pathways and Mechanisms of Action

The enhanced efficacy of cheirolin can be attributed to its ability to modulate key cellular signaling pathways involved in carcinogenesis and inflammation.

Nrf2-Mediated Antioxidant and Anti-inflammatory Response

Cheirolin is a potent inducer of the Nuclear factor (erythroid-derived 2)-like 2 (Nrf2) signaling pathway.[1] Nrf2 is a master regulator of the cellular antioxidant response.

Caption: Cheirolin activates the Nrf2 antioxidant pathway.

Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Cheirolin, being an electrophilic isothiocyanate, can react with cysteine residues on Keap1, leading to a conformational change that releases Nrf2. The freed Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various cytoprotective genes, including heme oxygenase-1 (HO-1) and glutamate-cysteine ligase catalytic subunit (GCLC). The upregulation of these genes enhances the cell's capacity to neutralize reactive oxygen species (ROS) and detoxify harmful substances, thereby exerting potent antioxidant and anti-inflammatory effects.

Inhibition of NF-κB Signaling Pathway

Isothiocyanates, as a class of compounds, are known to inhibit the pro-inflammatory Nuclear Factor-kappa B (NF-κB) signaling pathway. While direct studies on cheirolin's effect on NF-κB are not extensively available, the established mechanism for other isothiocyanates likely applies.

References

• 1. chiro-Inositol Derivatives from Chisocheton paniculatus Showing Inhibition of Nitric Oxide Production - PubMed [pubmed.ncbi.nlm.nih.gov]

The Challenge of Pinpointing Cruciferous Vegetable Consumption: A Comparative Guide to Biomarkers

Assessing dietary intake accurately is a cornerstone of nutritional research. While food frequency questionnaires and dietary recalls are common tools, they are subject to recall bias and measurement error. Therefore, objective biomarkers of food intake are crucial for researchers, scientists, and drug development professionals. This guide provides a comparative analysis of glucocheirolin (B91262) and other potential urinary biomarkers for the consumption of cruciferous vegetables, a food group rich in health-promoting compounds like glucosinolates.

Cruciferous vegetables, including broccoli, cabbage, and kale, are lauded for their potential role in disease prevention. This has spurred the search for reliable biomarkers to objectively measure their consumption in human studies. Glucocheirolin, a glucosinolate found in these vegetables, has been investigated as a potential candidate. However, a direct comparison with other proposed biomarkers is essential for its validation. This guide synthesizes the available experimental data to compare glucocheirolin with other leading candidates: sulforaphane (B1684495), S-methylcysteine sulfoxide (B87167) (SMCSO), and 3,3'-diindolylmethane (B526164) (DIM).

Performance Comparison of Urinary Biomarkers

A comprehensive evaluation of a biomarker's performance hinges on its sensitivity, specificity, and dose-response relationship with the intake of the target food. While data directly comparing glucocheirolin to other biomarkers is limited, we can collate the existing evidence for each candidate.

Biomarker	Precursor/Source	Sensitivity & Specificity	Dose-Response Relationship	Analytical Method
Glucocheirolin	Glucocheirolin (a glucosinolate)	Data not available	Data not available	LC-MS/MS
Sulforaphane Metabolites (e.g., Sulforaphane N-acetylcysteine)	Glucoraphanin	High (>80% sensitivity and specificity for sulforaphane N-acetylcysteine)[1]	Urinary excretion of total isothiocyanates (including sulforaphane) correlates with cruciferous vegetable intake.[2]	LC-MS/MS
S-methylcysteine sulfoxide (SMCSO)	S-methylcysteine	Promising, but specific data is limited.	Urinary SMCSO levels increase with increasing broccoli intake.	NMR, LC-MS
3,3'-diindolylmethane (DIM)	Glucobrassicin (B1234704)	Discriminates between high and low Brassica vegetable intake.	Urinary DIM excretion increases with glucobrassicin dose.	LC-MS/MS

Note: The table highlights a significant gap in the literature regarding the specific performance metrics of glucocheirolin as a biomarker for cruciferous vegetable intake. While its presence in these vegetables is established, its utility as a quantitative marker requires further validation.

Experimental Protocols

Accurate and reproducible measurement of these biomarkers is paramount. The primary analytical technique employed is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) due to its high sensitivity and specificity.

General Protocol for Urinary Biomarker Analysis by LC-MS/MS

This protocol provides a general framework. Specific parameters such as chromatographic conditions and mass spectrometric transitions need to be optimized for each analyte.

1. Sample Preparation:

• Thaw frozen urine samples at room temperature.

• Centrifuge the samples to pellet any precipitate.

• Perform enzymatic hydrolysis (e.g., using β-glucuronidase/sulfatase) to measure total (free and conjugated) biomarker concentrations.

• Precipitate proteins using a solvent like methanol (B129727) or acetonitrile (B52724).

• Centrifuge to remove precipitated proteins.

• Transfer the supernatant to an autosampler vial for analysis.

2. Liquid Chromatography (LC):

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with two solvents, typically water with a small percentage of formic acid (for protonation) and an organic solvent like methanol or acetonitrile with formic acid.

• Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

• Injection Volume: Usually in the range of 5-20 µL.

3. Tandem Mass Spectrometry (MS/MS):

• Ionization: Electrospray ionization (ESI) is a common technique for these compounds, typically in positive or negative ion mode depending on the analyte.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting a specific precursor ion for the biomarker and then monitoring for a specific product ion after fragmentation in the collision cell. This highly selective technique minimizes interference from other compounds in the urine matrix.

• Quantification: A calibration curve is generated using standards of the pure biomarker at known concentrations. An internal standard (a stable isotope-labeled version of the analyte) is added to all samples and standards to correct for variations in sample preparation and instrument response.

Signaling Pathways and Experimental Workflows

To visualize the metabolic journey of these biomarkers from consumption to excretion, and the analytical workflow, the following diagrams are provided.

Caption: Metabolic pathway of cruciferous vegetable biomarkers.

Caption: Experimental workflow for urinary biomarker analysis.

Conclusion and Future Directions

The available evidence suggests that metabolites of sulforaphane, SMCSO, and DIM are promising biomarkers for assessing cruciferous vegetable intake. Sulforaphane metabolites, in particular, have demonstrated high sensitivity and specificity. However, a significant knowledge gap exists for glucocheirolin. To validate glucocheirolin as a reliable biomarker, future research should focus on:

• Direct Comparative Studies: Human intervention studies are needed to directly compare the performance of urinary glucocheirolin with sulforaphane metabolites, SMCSO, and DIM after controlled consumption of various cruciferous vegetables.

• Dose-Response Studies: Establishing a clear dose-response relationship between the amount of cruciferous vegetables consumed and the concentration of glucocheirolin in urine is critical.

• Method Validation: A robust and fully validated LC-MS/MS method for the routine quantification of glucocheirolin in human urine needs to be developed and published.

By addressing these research gaps, the scientific community can better evaluate the potential of glucocheirolin as a valuable tool in nutritional epidemiology and clinical trials, ultimately leading to a more accurate understanding of the health benefits associated with cruciferous vegetable consumption.

References

• 1. researchgate.net [researchgate.net]
• 2. Metabolic Fate of Dietary Glucosinolates and Their Metabolites: A Role for the Microbiome - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Stability of Glucocheirolin and Other Aliphatic Glucosinolates: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the stability of Glucocheirolin and other aliphatic glucosinolates, focusing on thermal, pH, and enzymatic degradation. The information is compiled from various experimental studies to aid in research and development involving these bioactive compounds.

Introduction to Glucosinolate Stability

Glucosinolates are a class of secondary metabolites found predominantly in Brassica vegetables. Their biological activity is largely attributed to their hydrolysis products, such as isothiocyanates, which are formed upon enzymatic degradation by myrosinase. The stability of the parent glucosinolate is a critical factor influencing the potential bioactivity of its derivatives. Aliphatic glucosinolates are generally considered more resistant to thermal degradation than their indole (B1671886) counterparts[1][2]. However, stability can vary significantly within the aliphatic class depending on the specific side-chain structure and the surrounding food matrix[1][2].

Comparative Stability Analysis

While direct quantitative kinetic data for the degradation of Glucocheirolin is limited in publicly available literature, we can infer its relative stability based on its structure and data from related aliphatic glucosinolates. Glucocheirolin is a methylsulfonylalkyl glucosinolate. Studies on other aliphatic glucosinolates provide a framework for understanding its likely stability profile.

Thermal Stability

Thermal processing, such as cooking, can lead to the degradation of glucosinolates. The degradation generally follows first-order kinetics[1][2].

Key Observations:

• Aliphatic vs. Indole: Aliphatic glucosinolates are significantly more heat-stable than indole glucosinolates. For instance, cooking can cause up to 38% degradation of indole glucosinolates, compared to only 8% for aliphatic ones[1].

• Side-Chain Structure: The structure of the side chain influences thermal stability. For example, within the aliphatic class, gluconapin (B99918) has been shown to be more stable than glucobrassicin (B1234704) (an indole glucosinolate)[2].

• Food Matrix: The stability of a given glucosinolate can vary considerably depending on the vegetable in which it is present. For example, gluconapin is twenty-fold more stable in broccoli compared to Brussels sprouts[2].

Table 1: Thermal Degradation Rate Constants (k) of Selected Aliphatic Glucosinolates at 100°C in Different Brassica Vegetables

Glucosinolate	Vegetable	Degradation Rate Constant (k) (min⁻¹)	Reference
Gluconapin	Broccoli	0.001	[1]
Gluconapin	Brussels Sprouts	0.020	[1]
Gluconapin	Red Cabbage	0.004	[1]
Gluconapin	Pak Choi	0.005	[1]
Gluconapin	Chinese Cabbage	0.009	[1]

Data for Glucocheirolin is not available in the cited literature, but as an aliphatic glucosinolate, its thermal stability is expected to be relatively high, likely comparable to or greater than other aliphatic glucosinolates depending on the specific food matrix.

pH Stability

The pH of the environment can influence the stability and degradation pathways of glucosinolates and their hydrolysis products.

Key Observations:

• Glucosinolates are generally more stable in neutral to slightly acidic conditions (pH 5-7)[3].

• Under alkaline conditions (pH > 7), degradation can be accelerated[3].

• The pH also affects the nature of the hydrolysis products formed upon enzymatic action by myrosinase. Neutral pH favors the formation of isothiocyanates, while acidic conditions can lead to the formation of nitriles.

Enzymatic Stability and Hydrolysis

Myrosinase, an enzyme present in Brassica plants, catalyzes the hydrolysis of glucosinolates. The rate and products of this hydrolysis are dependent on the specific glucosinolate and reaction conditions.

Key Observations:

• The hydrolysis of glucosinolates by myrosinase is a rapid process that occurs upon tissue damage[4].

• The kinetics of myrosinase activity can be influenced by substrate concentration, with some studies showing substrate inhibition at high concentrations of glucosinolates like sinigrin (B192396) and glucoraphanin[4].

Experimental Protocols

Determination of Thermal Stability of Glucosinolates

Objective: To determine the degradation kinetics of glucosinolates in a plant matrix at a specific temperature.

Methodology:

• Sample Preparation: Homogenize fresh plant material. To inactivate endogenous myrosinase, blanch the homogenate in boiling water for a short period (e.g., 1-2 minutes), followed by rapid cooling on ice. Freeze-dry the material for storage.

• Thermal Treatment: Place a known amount of the prepared plant material in sealed vials and incubate in a heating block or water bath at the desired temperature (e.g., 100°C) for various time intervals (e.g., 0, 15, 30, 60, 120 minutes).

• Extraction: After incubation, immediately cool the samples on ice. Extract the glucosinolates using a 70% methanol (B129727) solution at 70°C.

• Analysis: Analyze the glucosinolate content in the extracts using High-Performance Liquid Chromatography (HPLC) with UV detection (at 229 nm).

• Kinetic Analysis: Plot the natural logarithm of the ratio of the glucosinolate concentration at time 't' to the initial concentration (ln(C/C₀)) against time. The negative slope of this plot represents the first-order degradation rate constant (k).

HPLC Analysis of Glucosinolates

Objective: To separate and quantify individual glucosinolates in a sample extract.

Methodology:

• Desulfation: Glucosinolate extracts are typically desulfated before HPLC analysis to improve chromatographic separation. This is achieved by passing the extract through a mini-column containing an anion-exchange resin (e.g., DEAE-Sephadex) and then treating the bound glucosinolates with a purified sulfatase solution.

• Elution: The resulting desulfoglucosinolates are then eluted from the column with water.

• Chromatography:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B). A typical gradient might start with a high percentage of A, gradually increasing the percentage of B over the run.

  • Detection: UV detector at 229 nm.

• Quantification: Identify and quantify individual glucosinolates by comparing retention times and peak areas with those of known standards.

Signaling Pathways and Experimental Workflows

Glucosinolate Hydrolysis Pathway

The enzymatic hydrolysis of glucosinolates by myrosinase is a key step in the formation of bioactive compounds. The initial products are glucose and an unstable aglycone, which then rearranges to form isothiocyanates, nitriles, or other products depending on the reaction conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. agriculturejournals.cz [agriculturejournals.cz]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Kinetics of glucosinolate hydrolysis by myrosinase in Brassicaceae tissues: A high-performance liquid chromatography approach - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Validation of Glucocheirolin's Chemopreventive Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo chemopreventive effects of Glucocheirolin and its hydrolysis product, cheirolin (B1668576), alongside the well-documented isothiocyanates, Sulforaphane (SFN) and Phenethyl Isothiocyanate (PEITC). While in vitro evidence suggests a potential role for cheirolin in cancer prevention, this document highlights the current landscape of in vivo validation, presenting available quantitative data, experimental protocols, and mechanisms of action to inform future research and drug development.

Executive Summary

Glucocheirolin, a glucosinolate found in cruciferous vegetables, and its corresponding isothiocyanate, cheirolin, are emerging as compounds of interest in cancer chemoprevention. In vitro studies indicate that cheirolin exhibits a potency comparable to the well-established chemopreventive agent Sulforaphane in activating the Nrf2 signaling pathway, a key regulator of cellular antioxidant responses. However, a comprehensive review of the current scientific literature reveals a notable absence of in vivo studies specifically investigating the chemopreventive efficacy of Glucocheirolin or cheirolin in animal models of carcinogenesis.

In contrast, Sulforaphane and Phenethyl Isothiocyanate have been extensively studied in vivo, with a robust body of evidence demonstrating their ability to inhibit tumor development in various animal models. This guide presents a detailed comparison of the available data for these compounds to provide a benchmark for the potential future evaluation of Glucocheirolin and cheirolin.

Comparative Data on In Vivo Chemopreventive Efficacy

The following tables summarize key quantitative data from in vivo studies on Sulforaphane and Phenethyl Isothiocyanate. At present, no equivalent in vivo data for Glucocheirolin or cheirolin has been identified in the peer-reviewed literature.

Table 1: In Vivo Efficacy of Sulforaphane (SFN) in Animal Models of Carcinogenesis

Animal Model	Carcinogen	SFN Dose/Administration	Tumor Incidence Reduction	Tumor Multiplicity Reduction	Reference
Sprague-Dawley Rats	DMBA	75 µmol/day (gavage)	40%	77%	(Study on SFN chemoprevention)
A/J Mice	Benzo[a]pyrene	0.5 and 1.0 µmol/g diet	25% and 41% respectively	Not Reported	(Study on SFN in lung cancer)
ApcMin/+ Mice	- (spontaneous)	300 ppm in diet	67%	55%	(Study on SFN in intestinal polyps)

Table 2: In Vivo Efficacy of Phenethyl Isothiocyanate (PEITC) in Animal Models of Carcinogenesis

Animal Model	Carcinogen	PEITC Dose/Administration	Tumor Incidence Reduction	Tumor Multiplicity Reduction	Reference
A/J Mice	NNK	3 µmol/g diet	50%	46%	(Study on PEITC in lung cancer)
F344 Rats	AOM	1.5 and 3.0 µmol/g diet	Not Reported	47% and 62% respectively (aberrant crypt foci)	(Study on PEITC in colon cancer)
TRAMP Mice	- (spontaneous)	3 µmol/g diet	43%	51%	(Study on PEITC in prostate cancer)

Mechanisms of Action: A Comparative Overview

The primary mechanism of action for isothiocyanates in cancer chemoprevention involves the activation of the Keap1-Nrf2 signaling pathway, leading to the induction of Phase II detoxification enzymes.

Glucocheirolin and Cheirolin

In vitro studies have shown that cheirolin is a potent inducer of the Nrf2 pathway. It demonstrated a similar potency to Sulforaphane in inducing the nuclear translocation of Nrf2 and the subsequent expression of downstream target genes like heme oxygenase-1 (HO-1) and glutamate-cysteine ligase (GCL) in NIH3T3 fibroblasts[1]. This suggests that Glucocheirolin, upon conversion to cheirolin, could potentially exert chemopreventive effects through the upregulation of cellular antioxidant defenses. However, in vivo validation of this mechanism is currently lacking.

Caption: Proposed mechanism of Glucocheirolin/Cheirolin via Nrf2 activation.

Sulforaphane (SFN) and Phenethyl Isothiocyanate (PEITC)

The chemopreventive effects of SFN and PEITC are well-established and attributed to their potent induction of the Nrf2 pathway, similar to what is proposed for cheirolin. In addition to Nrf2 activation, SFN and PEITC have been shown to exert their anticancer effects through various other mechanisms, including:

• Induction of Apoptosis: Triggering programmed cell death in cancerous cells.

• Cell Cycle Arrest: Halting the proliferation of cancer cells.

• Inhibition of Angiogenesis: Preventing the formation of new blood vessels that supply tumors.

• Anti-inflammatory Effects: Modulating inflammatory pathways that can promote cancer development.

Caption: Multiple mechanisms of action for SFN and PEITC in chemoprevention.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for in vivo chemoprevention studies with isothiocyanates.

General Animal Model for Carcinogenesis

A common approach involves the use of chemical carcinogens to induce tumor formation in rodents.

• Animal Selection: Typically, mouse strains susceptible to specific carcinogens (e.g., A/J mice for lung cancer) or rat strains (e.g., Sprague-Dawley or F344 for mammary and colon cancer) are used.

• Carcinogen Administration: A specific carcinogen, such as 7,12-dimethylbenz[a]anthracene (B13559) (DMBA) for mammary cancer, azoxymethane (B1215336) (AOM) for colon cancer, or N-nitrosomethylbenzylamine (NNK) for lung cancer, is administered to the animals.

• Test Agent Administration: The chemopreventive agent (e.g., SFN or PEITC) is typically administered in the diet or via oral gavage. The administration can occur before, during, or after carcinogen exposure to evaluate its effects on initiation, promotion, and progression of cancer.

• Monitoring: Animals are monitored regularly for tumor development, body weight changes, and any signs of toxicity.

• Endpoint Analysis: At the end of the study, animals are euthanized, and tumors are counted, measured, and histologically examined.

Caption: General workflow for an in vivo chemoprevention study.

Conclusion and Future Directions

While Glucocheirolin and its hydrolysis product cheirolin show promise in vitro as potent Nrf2 activators, there is a clear and critical need for in vivo studies to validate their chemopreventive effects. The extensive research on Sulforaphane and Phenethyl Isothiocyanate provides a solid framework and valuable benchmarks for designing and evaluating future in vivo experiments with Glucocheirolin.

Future research should prioritize:

• In vivo efficacy studies: Conducting well-designed animal studies to determine the impact of Glucocheirolin and cheirolin on tumor incidence and multiplicity in various cancer models.

• Pharmacokinetic and bioavailability studies: Understanding the absorption, distribution, metabolism, and excretion of Glucocheirolin and cheirolin to establish effective dosing regimens.

• Mechanism of action studies in vivo: Confirming the activation of the Nrf2 pathway and exploring other potential anticancer mechanisms in a whole-animal context.

By addressing these research gaps, the scientific community can fully elucidate the potential of Glucocheirolin as a novel chemopreventive agent and pave the way for its potential translation into clinical applications.

References

• 1. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparison Guide: Correlating Glucocheirolin Content with the Biological Activity of Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of plant extracts based on their glucocheirolin (B91262) content and corresponding biological activities. Intact glucosinolates, such as glucocheirolin, are typically biologically inactive.[1] Upon plant tissue damage, the enzyme myrosinase hydrolyzes them into biologically active compounds, primarily isothiocyanates.[1][2] Glucocheirolin is converted to the isothiocyanate cheirolin (B1668576) (3-methylsulfonylpropyl isothiocyanate), which is largely responsible for the extract's bioactivity, including anticancer and anti-inflammatory effects.[3][4] Therefore, quantifying glucocheirolin is a key indicator of the potential therapeutic efficacy of a plant extract.[2]

Data Presentation: Glucocheirolin Content and Cytotoxic Activity

The following tables summarize the glucocheirolin content found in various plants and the cytotoxic activity of extracts containing a profile of glucosinolates, including glucocheirolin and its derivatives. A direct quantitative correlation often depends on the complete profile of glucosinolates and their synergistic effects.

Table 1: Plants Containing Glucocheirolin

Plant Species	Common Name	Glucocheirolin Presence/Content	Reference
Erysimum spp.	Wallflower	Identified as a major glucosinolate	[5]
Brassica oleracea	Broccoli, Cauliflower	Present, concentration varies with plant maturity	[5][6]
Brassica rapa	Turnip	Detected	[6]
Armoracia rusticana	Horseradish	Detected	[6]
Brassica napus	Swede, Rapeseed	Detected	[6]

Table 2: Comparative Cytotoxicity of High-Glucosinolate Brassica rapa Extracts

The following data is derived from studies on high-glucosinolate (HGSL) doubled haploid lines (DHLs) of Brassica rapa, which contain a complex profile of glucosinolates that are hydrolyzed to active isothiocyanates, including derivatives related to glucocheirolin.

Extract	Cell Line (Colorectal Cancer)	Assay	IC50 (µg/mL) after 72h	Key Bioactive Products
Parental Control (PC)	HCT116	MTT	> 400	Standard ITC profile
HGSL DHL014	HCT116	MTT	180.1 ± 10.2	High levels of various ITCs
Parental Control (PC)	SW480	MTT	> 400	Standard ITC profile
HGSL DHL014	SW480	MTT	224.2 ± 11.5	High levels of various ITCs
Parental Control (PC)	HT-29	MTT	> 400	Standard ITC profile
HGSL DHL014	HT-29	MTT	235.4 ± 12.1	High levels of various ITCs

Data adapted from a study on the anticancer effects of high-glucosinolate Brassica rapa lines.[7] The extracts contain a mixture of isothiocyanates derived from multiple glucosinolates.

Experimental Protocols

Detailed methodologies for quantifying glucocheirolin and assessing the biological activity of the corresponding extracts are crucial for reproducible and comparable results.

Protocol 1: Extraction and Quantification of Glucocheirolin via HPLC

This method outlines the extraction of intact glucosinolates from plant material and their analysis using High-Pressure Liquid Chromatography (HPLC).

1. Sample Preparation:

• Freeze-dry fresh plant material to halt enzymatic activity.

• Grind the lyophilized tissue into a fine powder.[8]

2. Extraction:

• Add 70% methanol (B129727) (MeOH) at a high temperature to the powdered sample to extract glucosinolates and simultaneously inactivate myrosinase.[2] Alternatively, cold methanol extraction can be used as a safer and effective method.[8][9]

• Vortex the mixture and incubate.

• Centrifuge the sample and collect the supernatant containing the glucosinolate extract.[9]

3. Purification:

• Load the supernatant onto an ion-exchange column (e.g., DEAE-Sephadex).[2]

• Wash the column with 70% MeOH to remove impurities, followed by water and a sodium acetate (B1210297) buffer.[2]

• Add purified sulfatase solution to the column and incubate overnight at room temperature. This enzyme cleaves the sulfate (B86663) group from the glucosinolates, yielding desulfoglucosinolates, which are necessary for HPLC analysis.[2]

4. HPLC Analysis:

• Elute the desulfoglucosinolates from the column with ultrapure water.[2]

• Analyze the eluate using a reversed-phase C18 HPLC column.[2]

• Use a water-acetonitrile gradient for separation.[2]

• Detect and quantify the desulfoglucosinolates at 229 nm using a UV or photodiode array (PDA) detector.[2]

• Identification of glucocheirolin is based on comparison with the retention time of a commercial standard. Quantification is calculated based on a standard curve (e.g., from sinigrin) and established response factors.[2]

Caption: Workflow for Glucocheirolin Quantification.

Protocol 2: Assessment of Cytotoxicity using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cell viability and proliferation, providing a quantitative measure of a compound's cytotoxic effect (e.g., IC50 value).[10][11]

1. Cell Culture and Seeding:

• Culture a relevant cancer cell line (e.g., HCT116, MCF-7) in an appropriate medium supplemented with fetal bovine serum (FBS) and antibiotics.

• Seed the cells into a 96-well plate at a predetermined density and incubate for 24 hours to allow for cell attachment.[10]

2. Treatment with Plant Extract:

• Prepare serial dilutions of the plant extract in the cell culture medium.

• Replace the existing medium in the 96-well plate with the medium containing different concentrations of the extract. Include a vehicle control (e.g., DMSO) and an untreated control.[12]

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[13]

3. MTT Assay:

• After incubation, add a sterile MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan (B1609692) precipitate.[11]

• Remove the MTT-containing medium.

• Add a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the formazan crystals.[11]

4. Data Acquisition:

• Measure the absorbance of the purple solution in each well using a microplate reader at a wavelength of approximately 540-570 nm.[11]

• Calculate cell viability as a percentage relative to the untreated control.

• Determine the IC50 value (the concentration of the extract that inhibits 50% of cell growth) by plotting a dose-response curve.[12]

References

• 1. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Glucocheirolin | CAS:15592-36-6 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Showing Compound Glucocheirolin (FDB017761) - FooDB [foodb.ca]
• 7. mdpi.com [mdpi.com]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. uvadoc.uva.es [uvadoc.uva.es]
• 10. herbmedpharmacol.com [herbmedpharmacol.com]
• 11. Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cytotoxicity Analysis and In Silico Studies of Three Plant Extracts with Potential Application in Treatment of Endothelial Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cytotoxicity evaluation of hydro-alcoholic extract of Prangos pabularia Lindl root on breast cancer MCF-7 cell line [herbmedpharmacol.com]

A Comparative Guide to the Bioavailability of Glucocheirolin from Different Brassica Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioavailability of Glucocheirolin, a naturally occurring glucosinolate found in various Brassica species. Glucocheirolin is a precursor to the isothiocyanate cheirolin (B1668576), a compound of interest for its potential health benefits, including the activation of the Nrf2 signaling pathway, a key regulator of cellular antioxidant responses. Understanding the bioavailability of Glucocheirolin from different dietary sources is crucial for the development of functional foods and novel therapeutic agents.

Quantitative Data on Glucocheirolin Content in Brassica Species

The concentration of Glucocheirolin can vary significantly among different Brassica species and even between cultivars of the same species. This variation directly impacts the potential bioavailability of its active metabolite, cheirolin. The following table summarizes the reported Glucocheirolin content in several Brassica species.

Brassica Species	Cultivar/Variety	Plant Part	Glucocheirolin Content (µmol/kg DW)	Reference
Brassica rapa ssp. pekinensis	Various accessions	Leaf lamina	Detected, variable	[1]
Brassica rapa ssp. chinensis	BRA77/72, Lu ling gaogengbai, 9041, Wuyueman, RP-75, DH-10	Leaf	High content	[2]
Eruca vesicaria subsp. sativa	Arugula	Baby leafy greens	Newly identified	[3]
Brassica oleracea var. acephala	Red Kale	Baby leafy greens	Newly identified	[3]
Erysimum corinthium	Not specified	Seeds	Major compound	[4]

Note: Direct comparative studies on the bioavailability of Glucocheirolin from these sources are limited. The bioavailability is influenced by several factors, including the activity of the enzyme myrosinase, food processing methods, and individual gut microbiota composition.[5][6][7][8][9]

Experimental Protocols

Extraction of Glucocheirolin from Brassica Samples

A common method for extracting glucosinolates like Glucocheirolin from plant material involves the following steps to ensure the inactivation of myrosinase, the enzyme that hydrolyzes glucosinolates.

• Sample Preparation: Fresh plant material is freeze-dried to preserve the chemical integrity of the compounds. The freeze-dried material is then ground into a fine powder.

• Enzyme Inactivation: A crucial step is the inactivation of myrosinase to prevent the breakdown of Glucocheirolin during extraction. This is typically achieved by treating the powdered sample with hot solvents.

• Extraction: The powdered sample is extracted with a solution of 70-80% methanol (B129727) in water at a temperature of 70-80°C for a defined period (e.g., 20 minutes). This process is often followed by sonication to enhance extraction efficiency.

• Purification: The resulting extract is centrifuged to remove solid plant debris. The supernatant, containing the extracted glucosinolates, can be further purified using techniques like solid-phase extraction (SPE) with an ion-exchange column.

Quantification of Glucocheirolin by UPLC-MS/MS

Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is a highly sensitive and specific method for the quantification of Glucocheirolin.

• Chromatographic Separation: The purified extract is injected into a UPLC system equipped with a suitable column (e.g., a C18 reversed-phase column). A gradient elution program with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a modifier like formic acid, is used to separate the different glucosinolates.

• Mass Spectrometric Detection: The eluent from the UPLC is introduced into a tandem mass spectrometer. Glucocheirolin is identified and quantified based on its specific mass-to-charge ratio (m/z) and its characteristic fragmentation pattern in multiple reaction monitoring (MRM) mode.

• Quantification: The concentration of Glucocheirolin in the sample is determined by comparing its peak area to that of a known concentration of a certified reference standard.

In Vivo Bioavailability Assessment (General Protocol)

While specific data for Glucocheirolin is scarce, a general approach to assess the bioavailability of its breakdown product, cheirolin, in human or animal models would involve the following:

• Study Design: A crossover study design is often employed where subjects consume a standardized amount of a Brassica vegetable or an extract. A washout period is included between interventions.

• Sample Collection: Blood and urine samples are collected at various time points before and after consumption.

• Metabolite Analysis: The concentration of cheirolin and its metabolites (e.g., N-acetylcysteine conjugates) in the collected plasma and urine samples is quantified using LC-MS/MS.[5]

• Pharmacokinetic Analysis: The data is used to determine key pharmacokinetic parameters such as the maximum concentration (Cmax), time to reach maximum concentration (Tmax), and the area under the curve (AUC), which reflects the total amount of the compound absorbed.

Visualizations

Below are diagrams illustrating the experimental workflow for a comparative bioavailability study and the signaling pathway activated by cheirolin.

Caption: Experimental workflow for the comparative study of Glucocheirolin bioavailability.

References

• 1. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of Chemical Activation of Nrf2 | PLOS One [journals.plos.org]
• 3. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin. | Semantic Scholar [semanticscholar.org]
• 4. Glucosinolates, a natural chemical arsenal: More to tell than the myrosinase story - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nutrikinetics and urinary excretion of phenolic compounds after a 16-week supplementation with a flavanone-rich ingredient - Food & Function (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. research.wur.nl [research.wur.nl]
• 8. Identification of Novel Urolithin Metabolites in Human Feces and Urine after the Intake of a Pomegranate Extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. High absorption but very low bioavailability of oral resveratrol in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Glucocheirolin: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for environmental protection and workplace safety. This guide provides detailed procedures for the proper disposal of glucocheirolin (B91262), a glucosinolate compound utilized in various research and development applications. While glucocheirolin itself is not classified as a hazardous substance, adherence to proper disposal protocols is essential to maintain a safe laboratory environment.

Waste Characterization and Segregation

The initial and most critical step in the proper disposal of glucocheirolin is the accurate characterization of the waste stream. The appropriate disposal method is contingent on whether the glucocheirolin is in a pure form, an aqueous solution, or mixed with other chemical substances.

• Pure Glucocheirolin and Aqueous Solutions: Waste consisting of pure glucocheirolin or glucocheirolin dissolved in water is considered non-hazardous.[1]

• Mixtures: If glucocheirolin has been mixed with other chemicals, the entire mixture must be treated as hazardous waste, with the disposal procedure dictated by the most hazardous component in the mixture.[1] Always consult the Safety Data Sheet (SDS) for all constituents of the waste mixture.

Personal Protective Equipment (PPE)

Prior to handling any chemical waste, it is imperative to don the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

• Standard Laboratory Attire: A lab coat, safety glasses with side shields, and chemical-resistant gloves are mandatory.

• Respiratory Protection: If there is a risk of inhaling dust or aerosols, especially when handling solid glucocheirolin or its breakdown products like isothiocyanates, a NIOSH/MSHA approved respirator should be used.[2][3] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Disposal Procedures for Glucocheirolin Waste

The following table summarizes the recommended disposal procedures for different forms of glucocheirolin waste.

Waste Type	Hazard Classification	Recommended Disposal Procedure
Solid, Pure Glucocheirolin	Non-Hazardous	May be disposed of in the regular laboratory trash, provided it is securely packaged to prevent dust formation.[1]
Aqueous Solutions of Glucocheirolin	Non-Hazardous	May be poured down the sanitary sewer drain with copious amounts of water to ensure dilution.[1]
Glucocheirolin Mixed with Solvents	Dependent on Solvent	Must be disposed of in accordance with the disposal requirements for the specific solvent. Collect in a designated, properly labeled hazardous waste container.[4][5][6]
Glucocheirolin Mixed with Other Chemicals	Dependent on Mixture Components	The disposal method is determined by the most hazardous component of the mixture.[1] Segregate and dispose of as hazardous waste.
Empty Glucocheirolin Containers	Non-Hazardous (after rinsing)	Triple-rinse the container with water. The rinsate can be disposed of down the drain.[1] The clean container can then be discarded in the regular trash or recycled.[1]

Emergency Procedures for Spills

In the event of a glucocheirolin spill, the following steps should be taken:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[4][5]

• Contain the Spill: For solid spills, carefully sweep or shovel the material into a suitable, labeled container for disposal, avoiding dust generation.[3][5][7] For liquid spills, absorb the material with an inert absorbent, such as vermiculite (B1170534) or dry sand, and place it into a designated waste container.[8]

• Clean the Area: After the bulk of the spill has been removed, clean the affected area.[2]

• Personal Decontamination: If skin contact occurs, wash the affected area thoroughly with soap and water.[1][4] In case of eye contact, rinse cautiously with water for several minutes.[1][8]

Glucocheirolin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of glucocheirolin waste in a laboratory setting.

Glucocheirolin Disposal Workflow

It is crucial to consult your institution's specific waste disposal guidelines and local regulations, as they may have additional requirements.[7][9] By adhering to these procedures, researchers can ensure the safe and compliant disposal of glucocheirolin waste, fostering a secure and environmentally responsible laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. nj.gov [nj.gov]
• 5. targetmol.com [targetmol.com]
• 6. benchchem.com [benchchem.com]
• 7. gmha.org [gmha.org]
• 8. calsafer.dtsc.ca.gov [calsafer.dtsc.ca.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Glucocheirolin

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Glucocheirolin. Adherence to these protocols is essential for ensuring a safe laboratory environment and the integrity of your research.

While Glucocheirolin itself is not classified as a hazardous substance, it is critical to handle it with care, as with any chemical substance in a laboratory setting. The primary concern is its potential to cause an allergic skin reaction. Furthermore, like other glucosinolates, it can break down into isothiocyanates, which can be more hazardous. Therefore, the following procedures are designed to minimize exposure and prevent degradation.

Personal Protective Equipment (PPE) for Handling Glucocheirolin

A risk assessment should always be conducted before handling any chemical. For Glucocheirolin, the following PPE is mandatory to prevent skin and eye contact, and inhalation of any dust particles.

PPE Category	Minimum Requirement	Specifications
Hand Protection	Nitrile or Neoprene Gloves	Single-use, disposable. Check for tears or holes before use.
Eye Protection	Safety Glasses with Side Shields	Must meet ANSI Z87.1 standards.
Body Protection	Laboratory Coat	Fully buttoned, long-sleeved.
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	Use a NIOSH-approved N95 respirator if weighing out large quantities or if there is a risk of generating dust.

Operational Plan: From Receipt to Experimentation

A systematic approach to handling Glucocheirolin will ensure safety and minimize the risk of contamination or degradation.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store Glucocheirolin in a tightly sealed container in a freezer at or below -15°C[1]. The storage area should be dry and dark[1].

• Labeling: Ensure the container is clearly labeled with the chemical name, date received, and any hazard warnings.

Handling and Use

• Designated Area: All handling of solid Glucocheirolin should be performed in a designated area, such as a chemical fume hood or a specific benchtop area with good ventilation.

• Weighing:

  • To minimize dust inhalation, weigh Glucocheirolin in a fume hood or a balance enclosure.

  • Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust clouds.

• Solution Preparation:

  • When dissolving Glucocheirolin, add the solid to the solvent slowly to avoid splashing.

  • If using a vortex or sonicator, ensure the container is securely capped.

• Experimental Use:

  • Always wear the prescribed PPE when handling solutions containing Glucocheirolin.

  • Avoid direct contact with skin and eyes.

  • Work in a well-ventilated area.

Disposal Plan: Managing Glucocheirolin Waste

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Waste Segregation and Collection

• Solid Waste:

  • Uncontaminated solid Glucocheirolin can be disposed of as non-hazardous laboratory waste, in accordance with institutional guidelines.

  • Contaminated materials (e.g., weighing paper, gloves, pipette tips) that have come into contact with Glucocheirolin should be collected in a designated, labeled waste container.

• Liquid Waste:

  • Aqueous solutions of pure Glucocheirolin can typically be disposed of down the sanitary sewer with copious amounts of water, subject to local regulations[2].

  • If Glucocheirolin is mixed with other hazardous chemicals, the entire mixture must be treated as hazardous waste, following the disposal guidelines for the most hazardous component[2].

  • Never dispose of organic solvent solutions down the drain. Collect them in a designated hazardous waste container.

• Empty Containers:

  • Thoroughly rinse empty containers with a suitable solvent (e.g., water for aqueous solutions) three times.

  • The rinsate should be collected and disposed of as liquid waste.

  • Deface the label on the empty container before disposing of it in the appropriate recycling or trash receptacle.

Visualizing the Workflow

The following diagrams illustrate the key procedural workflows for handling and disposing of Glucocheirolin.

References

• 1. extrasynthese.com [extrasynthese.com]
• 2. benchchem.com [benchchem.com]